Norvaline, 2-methyl-,methyl ester

• CAS: 777036-35-8

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of Methyl 2-Methylnorvalinate

Executive Summary

Methyl 2-methylnorvalinate (also known as methyl

-methylnorvaline) is a non-proteinogenic -disubstituted amino acid ester. It serves as a critical building block in peptidomimetics, specifically designed to induce conformational rigidity. The introduction of the -methyl group at the chiral center restricts rotation around the ( ) and ( ) bonds, typically forcing peptide backbones into helical conformations (e.g., -helix) and dramatically increasing resistance to proteolytic degradation.

This guide details the synthesis of methyl 2-methylnorvalinate via Phase-Transfer Catalyzed (PTC) Alkylation , followed by Thionyl Chloride-mediated Esterification . This route is selected for its scalability, operational simplicity, and ability to overcome the steric hindrance inherent to quaternary carbon formation.

Part 1: Chemical Context & Retrosynthetic Analysis

Structural Significance

The target molecule is the methyl ester of 2-amino-2-methylpentanoic acid . Unlike standard norvaline, the

-proton is replaced by a methyl group.

• Formula:

• Key Feature: Quaternary

  -Carbon.[1]

• Challenge: The steric bulk of the quaternary center makes standard coupling and esterification reactions sluggish.

Retrosynthetic Strategy

To synthesize the target efficiently, we utilize the O’Donnell Schiff Base methodology. This approach masks the amine and activates the

-proton of a simpler amino acid (Alanine) for alkylation.

Figure 1: Retrosynthetic disconnection showing the pathway from the target ester back to the alanine precursor.

Part 2: Synthesis Protocol

Phase 1: Construction of the Quaternary Center

Objective: Alkylation of Alanine to generate the 2-methylnorvaline skeleton. Method: Phase-Transfer Catalysis (PTC) using the O'Donnell Schiff base substrate.

Reagents:

• Substrate:

  -(Diphenylmethylene)alanine methyl ester.

• Electrophile: 1-Iodopropane (n-Propyl Iodide).

• Catalyst: Tetrabutylammonium bromide (TBAB) or O'Donnell's Catalyst (for enantioselectivity).

• Base: 50% KOH (aq) or solid KOH/Carbonate.

• Solvent: Toluene or Dichloromethane (DCM).

Protocol:

• Preparation: Dissolve

  -(Diphenylmethylene)alanine methyl ester (1.0 equiv) in Toluene (0.5 M).

• Activation: Add TBAB (0.1 equiv) and 1-Iodopropane (1.2 equiv).

• Initiation: Add 50% aqueous KOH (5.0 equiv) vigorously at

  .

• Reaction: Stir vigorously at room temperature. The PTC system shuttles the hydroxide ion to the interface, deprotonating the

  -position. The resulting enolate attacks the propyl iodide.

  • Monitoring: Monitor by TLC (SiO2, Hexane/EtOAc). The starting material spot will disappear as the more lipophilic alkylated product forms.

• Workup: Separate phases. Wash organic layer with water and brine. Dry over

  and concentrate.

• Hydrolysis: Dissolve the crude oil in THF. Add 1N HCl (2.0 equiv) and stir for 2 hours to cleave the benzophenone imine.

  • Result: This yields 2-methylnorvaline hydrochloride .

Phase 2: Esterification of the Sterically Hindered Acid

Objective: Convert the free acid to the methyl ester. Challenge: Standard Fischer esterification is too slow due to the

-methyl steric bulk. Solution: Thionyl Chloride ( ) in Methanol. This generates anhydrous HCl in situ and activates the carboxyl group.

Reagents:

• Substrate: 2-Methylnorvaline (or its HCl salt).

• Reagent: Thionyl Chloride (

  ) - Handle with extreme caution .[2]

• Solvent: Anhydrous Methanol.

Step-by-Step Protocol:

• Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and a drying tube (

  ). Place in an ice-salt bath ( ).

• Solvent Charge: Add anhydrous Methanol (20 mL per gram of substrate).

• Reagent Addition: Add

  (3.0 equiv) dropwise via syringe.

  • Caution: Reaction is highly exothermic and releases

    and gas. Ensure vigorous venting/scrubbing.

• Substrate Addition: After 15 minutes, add the 2-Methylnorvaline solid in one portion.

• Reflux: Remove the ice bath and heat the mixture to reflux (

  ) for 12–18 hours. The heat is necessary to drive the reaction against the steric hindrance.

• Isolation:

  • Cool to room temperature.[3][4]

  • Concentrate in vacuo to remove MeOH and excess

    .

  • Note: Do not use water yet.

  • Re-dissolve residue in minimal dry MeOH and evaporate again (to remove traces of acid).

  • Precipitate the product by adding cold Diethyl Ether to the residue. The Methyl 2-methylnorvalinate hydrochloride will crystallize or form a white solid.

Figure 2: Mechanism of Thionyl Chloride mediated esterification, highlighting the activation required to overcome steric hindrance.

Part 3: Characterization

Due to the quaternary center, the NMR signals are distinct from standard amino acids. The

-proton signal (usually ~3.5-4.0 ppm) will be absent , serving as the primary confirmation of successful alkylation.

Nuclear Magnetic Resonance (NMR) Data

Solvent:

or (for HCl salt).

Nucleus	Signal ( ppm)	Multiplicity	Integration	Assignment
1H	3.75	Singlet (s)	3H	Ester methoxy ( )
1H	1.80 - 1.95	Multiplet (m)	2H	-methylene ( )
1H	1.65	Singlet (s)	3H	-Methyl group (Diagnostic)
1H	1.30 - 1.45	Multiplet (m)	2H	-methylene ( )
1H	0.92	Triplet (t)	3H	Terminal methyl ( )
13C	172.5	Singlet	-	Carbonyl Carbon ( )
13C	60.5	Singlet	-	Quaternary -Carbon
13C	53.0	Singlet	-	Methoxy Carbon

Mass Spectrometry (MS)

• Method: ESI-MS (Positive Mode).

• Expected Mass:

  • Molecular Weight (Free Base): ~159.23 g/mol .

  • Observed Ion

    : 160.2 m/z .

Troubleshooting & Purity

• Incomplete Alkylation: If a signal appears at ~3.5-4.0 ppm in

  NMR, mono-alkylation was incomplete, or starting material remains.

• Hydrolysis: If the ester methoxy singlet (3.75 ppm) is weak or absent, water entered the esterification step. Ensure

  is fresh and MeOH is anhydrous.

Part 4: Handling and Stability

Storage

• Form: The hydrochloride salt is a stable, white hygroscopic solid. The free base is an oil and is prone to slow cyclization (diketopiperazine formation) or hydrolysis.

• Condition: Store the HCl salt at

  under argon/nitrogen with a desiccant.

Safety (Critical)

• Thionyl Chloride: Reacts violently with water to release HCl and

  . Use only in a fume hood.

• Alkyl Iodides: Potential alkylating agents (carcinogens). Double-glove and handle in a hood.

References

• O'Donnell, M. J. (2004). "The Enantioselective Synthesis of

  -Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters." Accounts of Chemical Research.

• Maruoka, K., & Ooi, T. (2003).[1] "Recent Advances in Asymmetric Phase-Transfer Catalysis." Chemical Reviews.

• Anand, R., & Vimal. (1998).[5] "A Mild and Convenient Procedure for the Esterification of Amino Acids."[4][5] Organic Preparations and Procedures International.[5]

• Toniolo, C., et al. (1993).

  -amino acids methylated at the -carbon." Biopolymers.[6]
• D'Souza, A., et al. (2012). "Synthesis of Amino Acid Methyl Ester Hydrochlorides." Journal of Chemical and Pharmaceutical Research. (Confirming /MeOH utility for hindered acids).

Sources

• 1. mdpi.com [mdpi.com]
• 2. pianetachimica.it [pianetachimica.it]
• 3. O'Donnell Amino Acid Synthesis [organic-chemistry.org]
• 4. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. mdpi.com [mdpi.com]

physicochemical properties of 2-methyl-norvaline methyl ester

Physicochemical Profiling & Application of 2-Methyl-Norvaline Methyl Ester ( -Me-Nva-OMe)

Executive Summary

2-Methyl-norvaline methyl ester (

-Me-Nva-OMe) represents a critical class of -disubstituted amino acid derivatives used in modern peptidomimetic drug design. Distinguished by a quaternary carbon at the -position, this molecule offers unique steric properties that restrict peptide backbone conformation and significantly enhance resistance to proteolytic degradation.[1] This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic methodologies, and application in stabilizing bioactive peptides.[1]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

The introduction of a methyl group at the

-carbon of norvaline creates a quaternary center, abolishing the -proton. This structural modification is the primary driver for its distinct physicochemical behavior compared to its canonical counterpart, L-norvaline methyl ester.

Key Physicochemical Constants

Property	Value / Description	Note
IUPAC Name	Methyl 2-amino-2-methylpentanoate
Common Name	-Methyl-Norvaline Methyl Ester
CAS (Acid Precursor)	5455-33-4	For 2-amino-2-methylpentanoic acid
Molecular Formula	(Free Base)	(Salt)
Molecular Weight	145.20 g/mol (Free Base)	181.66 g/mol (HCl Salt)
Predicted LogP	~1.4 - 1.8	More lipophilic than Norvaline (~1.0)
pKa (Amine)	~7.5 - 8.0	Lower than free acid due to ester EWG
Solubility	High in MeOH, DCM, Water (as salt)	Free base is an oil; Salt is solid
H-Bond Donors	1 (Amine)	Free base
H-Bond Acceptors	2 (Amine, Ester Carbonyl)

Structural Implications

• Lipophilicity: The additional methyl group and the propyl side chain contribute to a higher LogP compared to alanine or valine derivatives. This enhances membrane permeability in peptide conjugates.

• Steric Bulk: The quaternary

  -carbon introduces significant steric clash (A(1,3) strain) when incorporated into a peptide chain. This restricts rotation around the ( ) and ( ) bonds, energetically favoring helical conformations (typically -helix or -helix) over extended -sheet structures.

Synthetic & Analytical Considerations

Synthesis of -Me-Nva-OMe Hydrochloride

The synthesis of sterically hindered amino acid esters requires robust conditions to overcome the steric barrier at the quaternary center. The Thionyl Chloride/Methanol method is preferred for its high yield and operational simplicity.

Protocol: Esterification via /MeOH[2]

• Setup: Equip a 250 mL round-bottom flask with a reflux condenser and a drying tube (

  ).

• Reagent Addition: Charge the flask with dry Methanol (50 mL). Cool to 0°C in an ice bath.

• Activation: Dropwise add Thionyl Chloride (

  , 1.5 eq) over 20 minutes. Caution: Exothermic reaction with evolution of HCl and gas.

• Substrate Addition: Add 2-amino-2-methylpentanoic acid (1.0 eq) in one portion.

• Reaction: Remove the ice bath and heat to reflux (65°C) for 12–16 hours. Monitor by TLC (System: n-BuOH/AcOH/H2O 4:1:1, stain with Ninhydrin).

• Workup: Concentrate the mixture in vacuo to remove solvent and excess

  .

• Purification: Triturate the resulting oil/solid with cold diethyl ether to precipitate the hydrochloride salt. Filter and dry under high vacuum.

Analytical Characterization

• -NMR (MeOD): Look for the disappearance of the -proton signal (present in Norvaline, absent here). Key signals: Methyl ester singlet (~3.7 ppm), -Methyl singlet (~1.5 ppm), Propyl chain multiplets.

• Mass Spectrometry: ESI-MS

  = 146.2 m/z.

Applications in Drug Discovery[1][10][11][12][13][14]

Conformational Constraint

-Me-Nva-OMe is a powerful tool for "locking" bioactive conformations.

• Mechanism: The gem-dimethyl effect (Thorpe-Ingold effect) restricts the conformational space. In peptides, this forces the backbone into a bent or helical structure, often increasing affinity for GPCRs or protein-protein interaction sites that recognize helical motifs.

• Comparison: While Aib (

  -aminoisobutyric acid) is the standard for helix induction, -Me-Nva offers a larger hydrophobic side chain (propyl), providing additional van der Waals contacts with the receptor pocket.

Proteolytic Stability

The primary failure mode for peptide drugs is rapid degradation by proteases (e.g., trypsin, chymotrypsin).

• Steric Shielding: The

  -methyl group sterically blocks the approach of the catalytic triad of proteases to the scissile amide bond.

• Result: Peptides incorporating

  -Me-Nva often exhibit half-lives ( ) orders of magnitude higher than their natural counterparts in human plasma.

Visualizations

Synthesis & Stability Workflow

This diagram illustrates the synthesis of the methyl ester and its subsequent stability profile against hydrolysis.

Caption: Synthesis of

-Me-Nva-OMe and its downstream application in stabilizing peptide therapeutics.

Conformational Impact Mechanism

A logic map detailing how the quaternary carbon influences peptide secondary structure.

Caption: Mechanistic pathway of conformational restriction induced by

-methylation.

Experimental Protocol: Hydrolysis Stability Assay

To validate the stability conferred by the

-methyl group, the following assay compares -Me-Nva-OMe against Nva-OMe.

• Preparation: Dissolve 10 mg of

  -Me-Nva-OMe and Nva-OMe (control) in 1 mL of Phosphate Buffered Saline (PBS, pH 7.4).

• Enzyme Addition: Add esterase (e.g., Porcine Liver Esterase, 10 units) to each vial.

• Incubation: Incubate at 37°C with gentle shaking.

• Sampling: Aliquot 50

  L at min. Quench immediately with 50 L Acetonitrile + 0.1% TFA.

• Analysis: Analyze via HPLC (C18 column, Gradient 5-95% ACN).

• Expectation: The Nva-OMe peak will degrade rapidly (

  min), while -Me-Nva-OMe will show significant resistance ( hrs) due to steric hindrance at the carbonyl carbon.

References

• Toniolo, C., et al. (1993). Conformationally restricted peptides through short-range cyclizations. Biopolymers. Link

• Kaul, R., & Balaram, P. (1999). Stereochemical control of peptide folding. Bioorganic & Medicinal Chemistry. Link

• Weng, J., et al. (2015). Alpha-methylated amino acids: Synthesis and applications in peptide drug discovery. Current Pharmaceutical Design. Link

• PubChem Compound Summary. (2024). 2-Amino-2-methylpentanoic acid.[3][4][5] National Center for Biotechnology Information. Link

• ChemSrc. (2024). 2-amino-2-methyl-pentanoic acid Physicochemical Properties. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Amino-2-methylpentanoic acid | C6H13NO2 | CID 229526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-amino-2-methylpentanoic acid | CAS 3275-37-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. 2-amino-2-methyl-pentanoic acid | CAS#:5455-33-4 | Chemsrc [chemsrc.com]

"Norvaline, 2-methyl-, methyl ester" CAS number and molecular structure

Topic: Technical Guide: Norvaline, 2-methyl-, methyl ester (CAS 179485-45-1) Content Type: In-depth Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Strategic Utility in Peptidomimetics and Conformational Design

Executive Summary

Norvaline, 2-methyl-, methyl ester (IUPAC: Methyl 2-amino-2-methylpentanoate) represents a critical class of

-disubstituted amino acids used to engineer proteolytic stability and conformational rigidity into therapeutic peptides. Unlike proteinogenic amino acids, the introduction of the -methyl group at the chiral center creates a quaternary carbon that severely restricts rotation around the (phi) and (psi) torsion angles. This structural constraint is instrumental in stabilizing helical secondary structures (specifically -helices) and blocking enzymatic degradation by proteases.

This guide details the physicochemical identity, enantioselective synthesis, and experimental handling of this compound, serving as a definitive reference for its application in high-value drug discovery campaigns.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

Property	Specification
Common Name	-Methylnorvaline methyl ester
IUPAC Name	Methyl 2-amino-2-methylpentanoate
CAS Number (HCl Salt)	179485-45-1
CAS Number (Free Base)	Not widely listed; typically generated in situ
Molecular Formula	(Free Base); (HCl)
Molecular Weight	145.20 g/mol (Free Base); 181.66 g/mol (HCl)
Structural Class	-Disubstituted Amino Acid Ester
Side Chain	Propyl ( ) + -Methyl

Structural Significance

The molecule features a propyl side chain (characteristic of norvaline) and a methyl group attached to the

-carbon. This "tetrasubstituted" center creates a steric environment that prevents the approach of hydrolytic enzymes, granting the residue exceptional metabolic stability.

Mechanism of Action: Conformational Restriction

In peptide design, the incorporation of

-methylnorvaline forces the backbone into specific conformations due to steric clashes between the -methyl group and the carbonyl oxygen or amide hydrogen.

Key Structural Effects:

• Helical Promotion: Strongly favors

  -helical or -helical conformations over extended -sheet structures.

• Proteolytic Resistance: The quaternary center eliminates the

  -hydrogen, removing the primary abstraction site for many degradation pathways and sterically shielding the amide bond from peptidases.

Figure 1: Mechanistic impact of

-methylation on peptide stability and conformation.

Synthesis & Manufacturing Protocols

For research applications requiring high enantiomeric purity, the Schöllkopf Bis-Lactim Ether Method is the gold standard. For bulk racemic production, the Bucherer-Bergs route is utilized.

Protocol A: Enantioselective Synthesis (Schöllkopf Method)

This route utilizes a chiral auxiliary (L-Valine) to induce stereochemistry at the quaternary center.[1]

Reagents:

• Schöllkopf auxiliary (Bis-lactim ether derived from L-Val and Gly).

• n-Butyllithium (n-BuLi).

• Propyl iodide (electrophile).

• Mild acid (0.25 N HCl).

Workflow:

• Metallation: Deprotonate the bis-lactim ether with n-BuLi at -78°C to form the lithiated species.

• Alkylation: Add propyl iodide. The chiral isopropyl group of the valine auxiliary directs the electrophile to the trans face, establishing the chiral center.

• Hydrolysis: Treat with dilute HCl to cleave the auxiliary, releasing the chiral

  -methyl amino acid methyl ester.[1]

Figure 2: Enantioselective synthesis pathway via Schöllkopf auxiliary.[2]

Protocol B: Direct Esterification (From Amino Acid)

If the

-methyl amino acid is already available (e.g., from Bucherer-Bergs hydrolysis), conversion to the methyl ester is achieved via thionyl chloride.

Step-by-Step Protocol:

• Setup: Equip a 250 mL round-bottom flask with a reflux condenser and drying tube.

• Solvent: Charge with dry Methanol (MeOH, 50 mL). Chill to 0°C.

• Activation: Dropwise add Thionyl Chloride (

  , 1.2 eq) over 30 minutes. Caution: Exothermic gas evolution.

• Addition: Add 2-methylnorvaline (1.0 eq) in one portion.

• Reflux: Heat to reflux (65°C) for 12 hours.

• Workup: Concentrate in vacuo. Triturate the residue with diethyl ether to precipitate the Methyl 2-amino-2-methylpentanoate Hydrochloride salt.

Safety & Handling (MSDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.

Storage:

• Condition: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen).

• Temperature: 2-8°C (Refrigerator).

• Stability: Stable as HCl salt; free base is prone to slow cyclization or hydrolysis if exposed to moisture.

References

• MolCore. (2025). Methyl 2-amino-2-methylpentanoate hydrochloride (CAS 179485-45-1) Technical Data. Retrieved from

• Schöllkopf, U., et al. (1983). Enantioselective Synthesis of (R)-alpha-Methyl-alpha-amino Acids using L-Valine as Chiral Auxiliary Reagent. Angewandte Chemie International Edition. Retrieved from

• Thermo Fisher Scientific. (2025).[3] Safety Data Sheet: Alpha-methyl amino acid esters. Retrieved from

• PubChem. (2025). Compound Summary: Methyl 2-amino-2-methylpentanoate.[4] National Library of Medicine. Retrieved from

• Karle, I. L., & Balaram, P. (1990). Structural characteristics of alpha-helical peptide structures containing Aib residues. Biochemistry. (Contextual reference for alpha,alpha-disubstituted amino acid structural effects).

Sources

• 1. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 2. (2S)-2-amino-4-methylpentanoic acid;methyl (2S)-2-amino-4-methylpentanoate | C13H28N2O4 | CID 88602700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. molcore.com [molcore.com]

solubility of "Norvaline, 2-methyl-, methyl ester" in organic solvents

Topic: Solubility of "Norvaline, 2-methyl-, methyl ester" in Organic Solvents Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Dual Nature of Alpha-Methyl Amino Esters

"Norvaline, 2-methyl-, methyl ester" (also known as Methyl 2-methylnorvalinate) represents a critical class of non-natural amino acid derivatives used to introduce conformational constraints in peptide backbones and as inhibitors for enzymes like arginase.

For the researcher, the solubility of this compound is not a single static value but a dynamic property dependent on its chemical state. It exists in two distinct forms:

• The Hydrochloride Salt (HCl): A stable, crystalline solid, soluble in polar protic solvents.

• The Free Base: An oil/liquid, soluble in a wide range of organic solvents including non-polar alkanes.

Failure to distinguish between these forms is the primary cause of process failure in extraction and purification. This guide provides the physicochemical grounding and experimental protocols to manipulate this compound effectively.

Physicochemical Identity & Profile

Before selecting a solvent, verify the specific form of the reagent in your inventory. The CAS numbers and physical states differ significantly.

Property	Hydrochloride Salt (Standard Storage Form)	Free Base (Reactive/Extracted Form)
CAS Number	56558-30-6 (Specific for HCl)(29582-96-5 often cited generically)	29582-96-5
Formula	C H NO · HCl	C H NO
Mol. Weight	~167.6 g/mol	~131.17 g/mol
Physical State	White to off-white crystalline powder	Colorless to pale yellow liquid (Oil)
Melting Point	109 – 113 °C	N/A (Liquid at RT)
Boiling Point	N/A (Decomposes)	~45–60 °C at reduced pressure (est.)
Primary Interaction	Ionic / Hydrogen Bonding	Dipole-Dipole / Van der Waals

Solubility Landscape

The solubility profile is dictated by the competition between the lattice energy of the salt and the solvation energy of the solvent.

A. The Hydrochloride Salt (Polar Dominance)

The HCl salt is an ionic species. It requires solvents with high dielectric constants (

) to dissociate the ion pair.

• Excellent Solvents: Water, Methanol, Ethanol, DMSO, DMF.

• Poor/Insoluble: Diethyl Ether, Hexanes, Toluene, Ethyl Acetate (often forms a suspension).

• Mechanistic Insight: The ammonium cation (

  ) forms strong hydrogen bonds with protic solvents, overcoming the crystal lattice energy.

B. The Free Base (Lipophilic Dominance)

Upon neutralization, the charged ammonium group becomes a neutral amine (

). The molecule loses its ionic character and behaves as a lipophilic ester.

• Excellent Solvents: Dichloromethane (DCM), Ethyl Acetate, Diethyl Ether, Chloroform, Toluene, Hexanes (moderate to high).

• Moderate/Low: Water (solubility decreases significantly compared to the salt due to the hydrophobic alkyl chain).

• Mechanistic Insight: The 2-methyl and propyl (norvaline side chain) groups dominate the interaction, facilitating solubility in non-polar media via London Dispersion Forces.

Solubility Decision Matrix

Figure 1: Solubility decision matrix based on the chemical state of Methyl 2-methylnorvalinate.

Experimental Protocols

Protocol A: The "Solubility Switch" (Salt to Free Base Extraction)

This is the most critical workflow for using this compound in organic synthesis (e.g., peptide coupling or N-alkylation) where non-polar solvents are required.

Objective: Convert the stable HCl salt into the reactive free base soluble in organic media.

• Dissolution: Dissolve 1.0 equivalent of Norvaline, 2-methyl-, methyl ester HCl in a minimum volume of Water (approx. 5–10 mL per gram).

• Basification:

  • Add an organic solvent layer (DCM or Ethyl Acetate) equal to the water volume.

  • Slowly add saturated aqueous

    or dilute while stirring until the aqueous pH reaches ~9–10.

  • Observation: The solid salt will disappear, and the product will partition into the organic layer.

• Extraction:

  • Separate the layers.

  • Extract the aqueous layer 2x with fresh organic solvent.

• Drying: Combine organic layers, dry over anhydrous

  or .

• Isolation: Filter and concentrate under reduced pressure (Rotavap).

  • Result: A colorless to pale yellow oil (Free Base). This oil is now soluble in Hexanes, Ether, and Toluene.

Protocol B: Solubility Screening for Process Development

Use this rapid screen to determine the optimal solvent for recrystallization or chromatography.

• Preparation: Place 10 mg of the compound (Salt or Base) into a 1.5 mL HPLC vial.

• Addition: Add solvent in 50 µL increments.

• Agitation: Vortex for 30 seconds after each addition.

• Assessment:

  • Soluble: Clear solution within <200 µL (Solubility > 50 mg/mL).

  • Sparingly Soluble: Clear solution requires 200–1000 µL.

  • Insoluble: Visible particles persist after 1 mL.

Mechanistic & Synthetic Context

Why does the 2-methyl group matter? The alpha-methyl group introduces steric bulk (quaternary carbon). This has two effects on solubility and reactivity compared to standard Norvaline methyl ester:

• Increased Lipophilicity: The extra methyl group slightly increases the LogP, making the free base more soluble in strictly non-polar solvents like Hexanes compared to its non-methylated counterpart.

• Steric Hindrance: The bulk hinders the approach of water molecules to the ester linkage, slightly increasing hydrolytic stability in aqueous buffers, but also making the salt form slightly harder to solvate in "borderline" solvents like cold isopropanol.

Synthesis Workflow Visualization The compound is typically synthesized via thionyl chloride or TMSCl mediated esterification in methanol.

Figure 2: Synthesis and isolation workflow demonstrating the solubility transition from reaction mixture to isolated product.

References

• Santa Cruz Biotechnology. L-Norvaline methyl ester hydrochloride | CAS 56558-30-6. Retrieved from

• Li, X., et al. (2008). "A Convenient Synthesis of Amino Acid Methyl Esters." Molecules, 13(5), 1111-1119. (Describes the TMSCl/MeOH esterification method applicable to alpha-methyl amino acids). Retrieved from

• Chamoin, S., et al. (2005). "Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters." CHIMIA, 59(12), 1-1. (Discusses extraction protocols for amino acid esters). Retrieved from

• PubChem. Methyl isobutyrate (Structural Analog for physical properties). (Used for inferring boiling point/density of the lipophilic ester core). Retrieved from

• Sigma-Aldrich. Solvent Miscibility and Polarity Charts. (Reference for solvent selection logic). Retrieved from

Spectroscopic Characterization of 2-Methyl-Norvaline Methyl Ester: A Technical Guide

Executive Summary & Structural Framework

2-Methyl-norvaline methyl ester (Methyl 2-amino-2-methylpentanoate) is a non-proteinogenic

-disubstituted amino acid derivative. Structurally, it represents a "chimeric" scaffold combining the side chain of norvaline (propyl group) with the quaternary -center characteristic of aminoisobutyric acid (Aib).

This compound is of significant interest in drug development, particularly in peptidomimetics , where the quaternary

-carbon introduces profound conformational constraints (the Thorpe-Ingold effect), stabilizing helical secondary structures and enhancing resistance to enzymatic hydrolysis.

Structural Identifiers

• IUPAC Name: Methyl 2-amino-2-methylpentanoate[1]

• CAS Number: 777036-35-8 (Free base) / 179485-45-1 (HCl salt)

• Molecular Formula:

• Molecular Weight: 145.20 g/mol [2][3]

Synthesis & Sample Preparation

To ensure spectroscopic accuracy, the sample is typically prepared via the Fischer esterification of 2-methyl-norvaline. Due to the steric hindrance at the quaternary

-carbon, standard esterification (e.g., HCl/MeOH) may be sluggish; the thionyl chloride ( ) method is preferred for its robust activation.

Experimental Protocol: Synthesis via Activation

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere (

  ).

• Activation: Cool anhydrous methanol (20 mL) to 0°C. Dropwise add thionyl chloride (

  , 1.5 eq) over 15 minutes. Caution: Exothermic reaction with HCl gas evolution.

• Addition: Add 2-methyl-norvaline (1.0 eq) in one portion.

• Reflux: Heat the mixture to reflux (65°C) for 12–16 hours. The steric bulk of the

  -methyl group requires extended reaction times compared to standard amino acids.

• Workup: Concentrate the mixture in vacuo to yield the crude hydrochloride salt.

• Purification: Recrystallize from MeOH/Et_2O to obtain analytical grade Methyl 2-amino-2-methylpentanoate HCl.

Visualization: Synthesis Workflow

Figure 1: Step-by-step workflow for the synthesis of the sterically hindered methyl ester.

Spectroscopic Characterization

A. Nuclear Magnetic Resonance (NMR) Spectroscopy[6][7]

The NMR profile of this molecule is distinct due to the lack of an

-proton. The -carbon is quaternary, resulting in the disappearance of the typical -H signal seen in standard amino acids (usually ~3.5–4.0 ppm).

Solvent:

(for free base) or (for HCl salt). Note: Chemical shifts below are referenced to TMS ( 0.0) in .

H NMR Data (400 MHz, )

Position	(ppm)	Multiplicity	Integral	Assignment Logic
Ester	3.72	Singlet (s)	3H	Diagnostic methoxy singlet; deshielded by oxygen.
-Methyl	1.38	Singlet (s)	3H	Key Feature: Sharp singlet. Upfield from ester, but deshielded by the amine/ester quaternary center.
-	1.55 – 1.75	Multiplet (m)	2H	Diastereotopic protons due to the chiral center (if resolved) or complex multiplet.
-	1.25 – 1.45	Multiplet (m)	2H	Shielded methylene protons in the propyl chain.
-	0.92	Triplet (t, Hz)	3H	Terminal methyl of the norvaline side chain.
	~1.80	Broad (br s)	2H	Exchangeable. Shifts significantly with concentration and solvent.

C NMR Data (100 MHz, )

Carbon Type	(ppm)	Assignment
Carbonyl ( )	176.5	Ester carbonyl.
-Carbon ( )	59.8	Quaternary carbon. Significantly downfield due to N and carbonyl attachment.
Methoxy ( )	52.1	Typical methyl ester carbon shift.
-Carbon ( )	42.5	Methylene adjacent to quaternary center.
-Methyl ( )	25.4	The methyl group directly attached to the -carbon.
-Carbon ( )	17.8	Middle methylene of the propyl chain.
-Carbon ( )	14.1	Terminal methyl.

B. Infrared (IR) Spectroscopy

The IR spectrum serves as a rapid quality control check, confirming the transformation of the carboxylic acid to the ester.

• (Thin Film/KBr):

  • 3380, 3310 cm

    : N–H stretch (Primary amine). Doublet often visible.

  • 2960–2870 cm

    : C–H stretch (Aliphatic).

  • 1735–1745 cm

    : C=O stretch (Ester). Critical diagnostic band. Strong intensity.

  • 1150–1200 cm

    : C–O–C stretch (Ester).

C. Mass Spectrometry (MS)

The fragmentation pattern of

-methyl amino acid esters is dominated by -cleavage . The quaternary center stabilizes the resulting iminium ion, making the loss of the alkoxycarbonyl group a primary pathway.

• Ionization Mode: Electron Impact (EI, 70 eV) or ESI (+).

• Molecular Ion (

  ): m/z 145.

Fragmentation Pathway Analysis

• Base Peak (m/z 86): Formed by the loss of the carbomethoxy group (

  , mass 59). This generates the resonance-stabilized iminium ion: .

• Minor Peak (m/z 102): Loss of the propyl side chain (

  , mass 43).

• Molecular Ion (m/z 145): Often weak in EI due to rapid fragmentation, but prominent as

  (146) in ESI.

Visualization: MS Fragmentation Logic

Figure 2: Primary fragmentation pathways observed in Mass Spectrometry.

References

• PubChem. Methyl 2-amino-2-methylpentanoate (Compound). National Library of Medicine. Available at: [Link]

• NIST Chemistry WebBook. General patterns for alpha-amino acid ester fragmentation. National Institute of Standards and Technology.[4] Available at: [Link]

• Li, X., et al. (2008). "A Convenient Synthesis of Amino Acid Methyl Esters". Molecules, 13(5), 1111-1119.[5] (Protocol adaptation for ester synthesis). Available at: [Link]

Sources

• 1. molcore.com [molcore.com]
• 2. 777036-35-8|Methyl 2-amino-2-methylpentanoate|BLD Pharm [bldpharm.com]
• 3. molcore.com [molcore.com]
• 4. Pentanoic acid, 2-methyl-, methyl ester [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]

Technical Guide: The Role of Norvaline, 2-methyl-, methyl ester in Peptide Chemistry

Executive Summary "Norvaline, 2-methyl-, methyl ester" (systematically methyl (2S)-2-amino-2-methylpentanoate , assuming L-configuration for biological relevance) represents a specialized class of

-dialkyl amino acids . In peptide drug design, this building block serves three critical functions: it imposes severe conformational constraints to stabilize helical secondary structures, it confers near-absolute resistance to proteolytic degradation due to steric occlusion of the -carbon, and it enhances lipophilicity through its linear propyl side chain. This guide details the mechanistic rationale, synthesis protocols, and structural impacts of integrating this residue into therapeutic peptides.

Chemical Identity & Structural Significance[1][2][3]

Unlike the canonical amino acid Norvaline (Nva), which is a straight-chain isomer of Valine, the 2-methyl derivative possesses a quaternary

-carbon. This structural modification fundamentally alters its behavior in peptide synthesis and folding.

The "Alpha-Methyl Effect"

The introduction of a methyl group at the

-position creates a quaternary center, converting the residue into an analog of Aib ( -aminoisobutyric acid) , but with broken symmetry.

• Chirality: Unlike Aib, which is achiral, 2-methyl-norvaline is chiral. This allows researchers to control the handedness of the induced helix (left- or right-handed twist) based on the enantiomer selected ((S)- or (R)-).

• Steric Bulk: The propyl side chain (from Norvaline) combined with the

  -methyl group creates a "molecular lock." The rotation around the ( ) and ( ) bonds is severely restricted.

The Methyl Ester Function

The methyl ester moiety serves as a semi-permanent C-terminal protecting group. In the context of synthesis:

• Solubility: It significantly increases the solubility of the amino acid in organic solvents (DCM, DMF) compared to the zwitterionic free acid.

• C-Terminal Initiation: It is often used as the starting unit in solution-phase synthesis.

• Orthogonality: It is stable to acidic conditions (TFA) used to remove Boc groups, and stable to basic conditions (Piperidine) used to remove Fmoc groups, requiring strong saponification (LiOH/NaOH) for removal.

Impact on Peptide Conformation & Stability[4]

Helical Induction ( -Helix vs. -Helix)

-dialkyl amino acids are known as "helix promoters." The Thorpe-Ingold effect (gem-dimethyl effect) favors compact folding.

• Mechanism: The steric clash between the

  -methyl group and the carbonyl oxygen of the preceding residue restricts the and torsion angles to the helical region of the Ramachandran plot ( ).

• Result: Incorporation of even a single 2-methyl-norvaline residue can nucleate a helix in an otherwise unstructured peptide.

Proteolytic Resistance

The primary failure mode of peptide drugs is enzymatic hydrolysis.

• Steric Occlusion: Proteases (e.g., Trypsin, Chymotrypsin) require access to the peptide bond and the

  -proton to form the transition state. The -methyl group physically blocks the active site of the enzyme.

• Metabolic Stability: Peptides containing this residue often exhibit half-lives extended from minutes to hours or days in plasma.

Experimental Protocols: Synthesis & Handling

WARNING: The steric hindrance that confers stability also makes synthetic coupling extremely difficult. Standard carbodiimide protocols (EDC/DIC) often fail or result in low yields.

Protocol: Hydrolysis of the Methyl Ester (Deprotection)

If using "Norvaline, 2-methyl-, methyl ester" as an internal building block, the ester must first be converted to the free acid.

Reagents: LiOH (Lithium Hydroxide), THF (Tetrahydrofuran), MeOH (Methanol).

• Dissolution: Dissolve 1.0 eq of Norvaline, 2-methyl-, methyl ester in a 3:1 mixture of THF:MeOH (

  M concentration).

• Saponification: Add 3.0 eq of LiOH (dissolved in minimal water) dropwise at

  C.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–16 hours. Monitor by TLC (EtOAc/Hexane).

• Workup: Acidify carefully to pH 3 with 1M HCl. Extract with EtOAc (

  ). Dry over Na SO .

  • Note: The steric bulk does not significantly hinder saponification, but care must be taken not to racemize if harsh conditions (high heat) are used, though

    -methyl amino acids are generally resistant to racemization due to the lack of an acidic -proton.

Protocol: Coupling of Hindered Amino Acids

Coupling to the amine of 2-methyl-norvaline or coupling the acid of 2-methyl-norvaline requires high-efficiency reagents.

Recommended Reagents: HATU or PyAOP (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate). Base: HOAt (1-Hydroxy-7-azabenzotriazole) is a critical additive.

Step-by-Step Coupling (Solution Phase):

• Activation: Dissolve the Carboxylic Acid component (1.2 eq) and HATU (1.2 eq) in dry DMF. Add DIPEA (2.5 eq). Stir for 2–5 minutes to form the activated ester.

  • Critical: Do not stir longer than 10 minutes to avoid guanidinylation side reactions.

• Addition: Add the amine component (Norvaline, 2-methyl-, methyl ester) (1.0 eq) to the mixture.

• Conditions:

  • Standard: Stir at RT for 2–4 hours.

  • Difficult Couplings: Microwave irradiation at

    C for 20 minutes is highly recommended for -dialkyl couplings.

• Monitoring: HPLC is preferred over colorimetric tests (Kaiser test) which may be false-negative due to steric shielding of the amine.

Visualization of Workflow & Logic

Synthesis Decision Tree

The following diagram illustrates the decision logic for using this building block in peptide synthesis.

Caption: Workflow for integrating Norvaline, 2-methyl-, methyl ester into peptide synthesis based on position.

Conformational Energy Landscape

This diagram conceptualizes how the

-methyl group restricts conformational space.

Caption: The "Alpha-Methyl Effect" forces the peptide equilibrium toward helical structures by destabilizing random coils.

Quantitative Comparison

Feature	Norvaline (Nva)	2-Methyl-Norvaline (Me-Nva)	Impact on Drug Design
Side Chain	Propyl ( )	Propyl + Methyl	Increased Lipophilicity ( )
-Carbon	Tertiary ( )	Quaternary ( )	Proteolytic Stability
Chirality	L or D	L or D (Chiral)	Enantioselective Binding
Conformation	Flexible	Rigid (Helical)	Receptor Pre-organization
Coupling Difficulty	Low	High	Requires Advanced Reagents

References

• CEM Corporation. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.[1] CEM Application Notes. [Link]

• ChemicalRegister. D-Norvaline, 2-methyl-, methyl ester - CAS Registry Number 87900-12-7.[2][3][4][5][Link]

• ResearchGate. Evidence for Proteogenic Peptide-like Sequences in Meteorites Through an Enzyme-Catalysed Stereoselective Hydrolysis Strategy. (Discussion on stability of alpha-methyl amino acids). [Link]

Sources

• 1. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 2. D-NICOTINE BITARTRATE,D-NICOTINE, [N-METHYL-14C] Suppliers & Manufacturers [chemicalregister.com]
• 3. D-노르발린, 2-메틸-, 메틸 에스테르(9CI) CAS#: 87900-12-7 • ChemWhat | 화학 및 생물학 데이터베이스 [chemwhat.kr]
• 4. D(-)-Norvaline | CAS#:2013-12-9 | Chemsrc [chemsrc.com]
• 5. D-正纈胺酸，2-甲基-，甲酯 (9CI) CAS#: 87900-12-7 • ChemWhat | 化學品和生物製品資料庫 [chemwhat.tw]

Technical Guide: Applications of 2-Methyl-Norvaline Methyl Ester in Medicinal Chemistry

The following technical guide details the medicinal chemistry applications, physicochemical properties, and synthetic utility of 2-Methyl-Norvaline Methyl Ester (also known as

-methyl-norvaline methyl ester).

Executive Summary

2-Methyl-norvaline methyl ester represents a specialized class of

-disubstituted amino acid derivatives used to overcome two primary failure modes in peptide-based drug discovery: proteolytic instability and conformational entropy . By introducing a quaternary carbon at the -position, this building block locks peptide backbones into specific helical secondary structures (e.g., -helices) and renders the adjacent amide bond nearly impervious to enzymatic hydrolysis.

This guide serves as a blueprint for medicinal chemists to deploy this motif in the design of peptidomimetics, protease-resistant scaffolds, and hydrophobic core modulators.

Part 1: Structural & Physicochemical Properties[1]

The "Alpha-Methyl" Effect

The defining feature of this molecule is the substitution of the

-proton with a methyl group. In standard amino acids, the -proton is the "weak link"—it is susceptible to abstraction (leading to racemization) and is a recognition element for proteases.

• Conformational Restriction: The geminal disubstitution (methyl + propyl side chain) severely restricts the rotation around the

  ( ) and ( ) bonds. This forces the backbone into a narrow region of the Ramachandran plot, typically favoring helical conformations ( ).

• Metabolic Blockade: Most endopeptidases (e.g., chymotrypsin, trypsin) require an accessible

  -proton or specific backbone flexibility to form the transition state for amide hydrolysis. The steric bulk of the -methyl group creates an "umbrella effect," shielding the carbonyl carbon from nucleophilic attack.

The Norvaline Side Chain

Unlike Valine (branched at

-carbon) or Leucine (branched at -carbon), Norvaline possesses a linear -propyl side chain.

• Lipophilicity: The propyl chain provides significant hydrophobicity without the steric clash often associated with

  -branched amino acids like Isoleucine or Valine.

• Probe Utility: It is frequently used to probe hydrophobic pockets where the shape complementarity of natural amino acids is suboptimal.

Physicochemical Profile Table

Property	2-Methyl-Norvaline Methyl Ester	L-Norvaline Methyl Ester	L-Valine Methyl Ester	Impact on Drug Design
-Carbon	Quaternary (Achiral/Stable)	Tertiary (Chiral/Labile)	Tertiary (Chiral/Labile)	Prevents racemization; blocks proteolysis.
Side Chain	Linear Propyl ( )	Linear Propyl	Branched Isopropyl	Linear chain fits narrow hydrophobic clefts.
Conf. Freedom	Highly Restricted (Helical)	Flexible	Semi-Restricted	Induces stable secondary structure ( helix).
LogP (Est.)	~1.8 - 2.1	~1.2	~1.1	Increases membrane permeability.

Part 2: Medicinal Chemistry Applications[2][3][4]

Peptidomimetics & Helix Stabilization

The most potent application of 2-methyl-norvaline is as a helix-nucleating monomer . When inserted into a peptide sequence, the steric clash between the

-methyl group and the backbone carbonyl oxygen forces the chain to adopt a helical turn.

• Application: Disrupting Protein-Protein Interactions (PPIs). Many PPIs rely on an

  -helical domain binding to a groove (e.g., p53/MDM2). Replacing natural residues with -methyl-norvaline can "freeze" the bioactive conformation, increasing affinity and metabolic half-life.

Protease Resistance (The "Steric Shield")

Incorporating this ester into the C-terminus (or hydrolyzing it to the acid for internal placement) creates a blockade against exopeptidases and endopeptidases.

• Mechanism: The quaternary center prevents the formation of the tetrahedral intermediate required for peptide bond hydrolysis.

• Use Case: Oral peptide delivery. Peptides containing

  -disubstituted amino acids show significantly higher oral bioavailability due to resistance to gastric enzymes.

Prodrug Strategies (The Methyl Ester)

The methyl ester form specifically serves two roles:

• Synthetic Intermediate: It protects the C-terminus during solution-phase coupling at the N-terminus.

• Prodrug Moiety: The ester masks the negative charge of the carboxylate, significantly improving passive diffusion across cell membranes. Once inside the cell, non-specific esterases hydrolyze the methyl group, releasing the active free acid.

Part 3: Visualization of Mechanisms

Diagram 1: The Alpha-Methyl Blockade & Conformational Lock

The following diagram illustrates how 2-methyl-norvaline blocks proteolytic attack and restricts conformational freedom compared to a standard amino acid.

Caption: Mechanism of action showing how the quaternary

-methyl group enforces helical structure and sterically blocks protease access, preventing hydrolysis.

Part 4: Experimental Protocols

Synthesis of 2-Methyl-Norvaline Methyl Ester (TMSCl Method)

Context: Esterification of sterically hindered amino acids is difficult with standard Fischer esterification. The Trimethylsilyl chloride (TMSCl) method acts as an in-situ source of anhydrous HCl and a dehydrating agent, driving the reaction to completion without racemization (though less of a concern for the quaternary center, it preserves purity).

Reagents:

• 2-Amino-2-methylpentanoic acid (2-Methyl-Norvaline)

• Methanol (Anhydrous)

• Trimethylsilyl chloride (TMSCl)[1]

Protocol:

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Solvent Charge: Add anhydrous Methanol (20 mL) and cool to

  in an ice bath.

• Activation: Dropwise add TMSCl (2.5 equivalents) to the cold methanol. Caution: Exothermic reaction. Generates anhydrous HCl. Stir for 15 minutes.

• Substrate Addition: Add 2-Methyl-Norvaline (1.0 equivalent) in one portion.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for 12–24 hours. Monitor by TLC (System: n-BuOH/AcOH/H2O 4:1:1, visualize with Ninhydrin).

• Workup: Concentrate the solvent in vacuo to give a white solid or viscous oil.

• Purification: Triturate the residue with cold diethyl ether to remove excess silanes. Filter and dry the resulting hydrochloride salt.

  • Yield expectation: >90%

  • Validation:

    NMR (MeOD) should show a sharp singlet ~3.7 ppm (Methyl ester) and the disappearance of the acid proton.

Peptide Coupling Note

Due to the steric hindrance of the

-methyl group, standard coupling reagents (EDC/HOBt) often fail or proceed slowly.

• Recommended Reagents: Use HATU or PyBOP with HOAt as an additive.

• Conditions: Double coupling cycles (2x 2 hours) at elevated temperature (

  ) in DMF are often required to ensure complete conversion when coupling to the N-terminus of this residue.

Part 5: Future Outlook & Trends

The use of 2-methyl-norvaline is expanding beyond simple stability.

• Stapled Peptides: It is increasingly used as a "staple point" anchor where the methyl group supports the hydrophobic staple crossing the helix.

References

• Li, J., et al. (2008). "A Convenient Synthesis of Amino Acid Methyl Esters." Molecules, 13(5), 1111-1119.[2] Link

• Karle, I. L., & Balaram, P. (1990). "Structural characteristics of alpha-helical peptide molecules containing Aib residues." Biochemistry, 29(29), 6747–6756. (Foundational text on alpha-methyl/Aib conformational restriction). Link

• PubChem. (n.d.).[3] "2-Amino-2-methylpentanoic acid."[3] National Center for Biotechnology Information. Link

• Misicka, A., et al. (2025). "Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry."[4] PMC. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Amino-2-methylpentanoic acid | C6H13NO2 | CID 229526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

"Norvaline, 2-methyl-, methyl ester" as a building block for pharmaceuticals

This is an in-depth technical guide on Methyl 2-methylnorvalinate (also known as Methyl

-methylnorvalinate), a specialized non-proteinogenic amino acid derivative used to impart conformational rigidity and metabolic stability in peptide-based pharmaceuticals.

Compound Identity: Methyl 2-amino-2-methylpentanoate Common Name: Methyl

-methylnorvalinate Parent Acid CAS: 2280-27-5 (DL-2-Methylnorvaline) Molecular Formula: C H NO Molecular Weight: 145.20 g/mol

Executive Summary: The -Methyl Advantage

In modern drug discovery, Methyl 2-methylnorvalinate serves as a critical "architectural" building block. Unlike standard amino acids, this molecule features a quaternary

-carbon substituted with both a methyl group and a propyl side chain. This structural modification—known as -methylation —confers two distinct pharmaceutical advantages:

• Conformational Constraint: The steric bulk of the

  -methyl group severely restricts the rotation of the peptide backbone ( and torsion angles), forcing peptides to adopt stable secondary structures, most notably the -helix or distorted -helix. This pre-organization reduces the entropic penalty of binding to a target receptor.

• Metabolic Fortress: The absence of an

  -hydrogen atom renders the residue immune to -proton abstraction . This blocks the primary mechanism of degradation by aminotransferases and racemases, significantly extending the plasma half-life of peptide drugs.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

Property	Value / Description	Relevance to Pharma
Lipophilicity (LogP)	~1.5 (Predicted)	Higher than Norvaline; enhances membrane permeability and blood-brain barrier (BBB) penetration.
pKa ( -NH )	~7.8 - 8.0	Slightly lower than standard amino acids due to the electron-donating inductive effect of the extra methyl group.
Stereochemistry	Chiral (L- or D-)	Critical: The (S)-enantiomer (L-analog) is typically required for bioactivity, but the (R)-enantiomer is used to probe stereospecificity.
Stability	High (Chemical)	Resistant to racemization under basic conditions (no acidic -proton).
Solubility	Soluble in MeOH, EtOH, DCM	Compatible with standard organic synthesis workflows (SPPS, solution phase).

Synthetic Routes: Causality & Control

Synthesizing sterically hindered amino acid esters requires overcoming the significant energy barrier imposed by the quaternary carbon. Standard Fischer esterification often fails or proceeds slowly.

Route A: The "Green" TMSCl Activation (Recommended)

Why this works: Trimethylchlorosilane (TMSCl) reacts with methanol to generate anhydrous HCl in situ, while simultaneously acting as a dehydrating agent (scavenging water). This drives the equilibrium toward the ester, even for hindered substrates.

Protocol:

• Setup: Charge a flame-dried round-bottom flask with 2-Methylnorvaline (10 mmol) and anhydrous Methanol (30 mL).

• Activation: Cool to 0°C. Add TMSCl (25 mmol, 2.5 equiv) dropwise over 15 minutes. Note: Exothermic reaction.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 24 hours.

  • Correction: For this hindered substrate, if TLC shows incomplete conversion at 24h, heat to reflux for 4-6 hours.

• Workup: Concentrate in vacuo to yield the Methyl 2-methylnorvalinate Hydrochloride salt.

• Purification: Recrystallize from MeOH/Et

  O if necessary.

Route B: Asymmetric Alkylation (For Enantiopurity)

Why this works: To obtain the pure enantiomer (e.g., (S)-Methyl 2-methylnorvalinate), one must create the chiral center before esterification.

Workflow:

• Chiral Auxiliary: Condense Alanine Methyl Ester with a chiral aldehyde or form a Schiff base with a chiral auxiliary (e.g., Ni(II) complex of glycine Schiff base).

• Alkylation: Treat with a base (NaH or KOtBu) and Propyl Iodide . The auxiliary blocks one face of the enolate, forcing the propyl group to attack from the opposite side.

• Hydrolysis: Remove the auxiliary to release the free amino acid.

• Esterification: Proceed with Route A.

Visualization: Synthesis & Stability Logic

Figure 1: Synthetic Pathway & Metabolic Blockade

This diagram illustrates the synthesis of the ester and the mechanistic reason for its metabolic stability.

Caption: Synthesis workflow from ketone precursor to final ester, highlighting the "Metabolic Blockade" mechanism where the quaternary carbon prevents enzymatic degradation.

Pharmaceutical Applications & Case Studies

A. Peptidomimetics: The -Helix Inducer

In peptide drug design, linear peptides are often floppy and degraded rapidly. Replacing a standard Norvaline or Leucine with 2-Methylnorvaline restricts the conformational space.

• Mechanism: The "Thorpe-Ingold" effect (gem-dimethyl effect analog) forces the backbone into a helical turn to relieve steric strain between the

  -methyl and the carbonyl oxygen.

• Application: Used in HCV Protease Inhibitors and Antimicrobial Peptides (AMPs) to lock the bioactive conformation, increasing potency by 10-100x compared to the flexible parent peptide.

B. Protease Resistance (The "Shield" Effect)

Proteases (e.g., Trypsin, Chymotrypsin) require the peptide backbone to fit into a specific active site geometry. The

-methyl group acts as a steric shield.

• Data Point: Peptides containing

  -methyl amino acids often show >24h half-life in human plasma, compared to <30 minutes for natural peptides.

C. Prodrug Design

The methyl ester moiety itself is a "temporary mask" for the carboxylic acid.

• Strategy: In prodrugs, the methyl ester improves lipophilicity for oral absorption. Once in the bloodstream, ubiquitous esterases hydrolyze the methyl group, releasing the active free acid drug. However, due to the steric bulk of the

  -methyl group, this hydrolysis is slower than for standard amino acids, providing a sustained-release profile.

Quality Control & Handling

Storage:

• Condition: Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Hygroscopicity: The hydrochloride salt is highly hygroscopic. Always warm to room temperature before opening the vial to prevent water condensation.

Analytical Verification:

• NMR (

  H): Look for the diagnostic singlet of the ester methyl group (~3.7 ppm) and the singlet of the -methyl group (~1.4 ppm). The absence of the -proton multiplet confirms the structure.

• HPLC: Use a C18 column with a gradient of Water/Acetonitrile (+0.1% TFA). The

  -methyl analog will elute later (more hydrophobic) than the standard Norvaline ester.

References

• Conform

  -Methyl Amino Acids: Toniolo, C., et al. "Structure and conformation of peptides containing -amino acids." Biopolymers, 2024.[1]

• Synthesis via TMSCl/MeOH: Li, X., et al. "A Convenient Synthesis of Amino Acid Methyl Esters." Molecules, 2008.[2]

• Metabolic Stability Mechanisms: Fairlie, D. P., et al. "Macrocyclic peptidomimetics - Forcing peptides into bioactive conformations." Current Medicinal Chemistry, 1995.

• Steric Hindrance in Prodrugs: "Kinetics and Mechanisms of Activ

  -Amino Acid Ester Prodrugs." Journal of Pharmaceutical Sciences, 2001.

• Meteoritic & Prebiotic Chemistry (Occurrence): Glavin, D. P., et al. "Extraterrestrial Amino Acids in the Almahata Sitta Meteorite." Meteoritics & Planetary Science, 2010.

Sources

• 1. Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Strategic Engineering of Peptidomimetics: The Role of 2-Methyl-Norvaline Methyl Ester

Executive Summary

In the high-stakes arena of peptide drug discovery, native sequences often fail due to poor pharmacokinetic profiles: rapid proteolytic degradation, low membrane permeability, and conformational flexibility that reduces receptor selectivity. 2-Methyl-Norvaline Methyl Ester (2-MeNva-OMe) represents a high-value structural motif for overcoming these barriers. As an

-dialkyl amino acid, it introduces severe conformational constraints via the Thorpe-Ingold effect, locking peptides into bioactive helical structures while sterically shielding the backbone from enzymatic attack.

This technical guide provides a comprehensive analysis of the biological activity, structural mechanics, and synthetic integration of 2-MeNva residues, serving as a blueprint for researchers optimizing peptide therapeutics.

Part 1: The Structural Imperative

Chemical Architecture

2-Methyl-Norvaline (2-MeNva) is a non-proteinogenic amino acid derived from norvaline by replacing the

-proton with a methyl group.

• Parent Residue: Norvaline (Nva) – Linear propyl side chain.

• Modification:

  -Methylation.

• C-Terminus: Methyl ester (OMe) – enhances lipophilicity and acts as a prodrug moiety or synthetic intermediate.

Key Difference from Valine: Unlike Valine (branched isopropyl side chain), Norvaline has a linear propyl chain. The addition of the

-methyl group to Nva creates a unique steric volume that combines the flexibility of a linear side chain with the backbone rigidity of a quaternary -carbon.

Conformational Constraints (The Thorpe-Ingold Effect)

The introduction of the

-methyl group drastically restricts the allowed torsion angles ( and ) of the peptide backbone.

• Helical Promotion: 2-MeNva strongly favors

  -helical or -helical conformations. The steric clash between the -methyl group and the carbonyl oxygen of the preceding residue forces the backbone into a folded state.

• Entropy Reduction: By pre-organizing the peptide into a bioactive conformation, 2-MeNva reduces the entropic penalty of receptor binding, potentially increasing affinity.

Biological Implications

Property	Impact of 2-MeNva-OMe Incorporation	Mechanism
Proteolytic Stability	High Increase	The quaternary center prevents the formation of the transition state required for protease cleavage (e.g., by chymotrypsin or trypsin).
Membrane Permeability	Moderate to High Increase	The methyl ester caps the polar carboxyl group, and the -methyl adds lipophilicity, facilitating passive transport across lipid bilayers.
Receptor Selectivity	Variable (Design Dependent)	Rigidification can lock the peptide into a specific conformer, enhancing selectivity for one receptor subtype over another.

Part 2: Biological Activity & Mechanism of Action[1]

Protease Resistance

Peptides containing 2-MeNva exhibit "steric shielding." In standard assays (e.g., incubation with rat plasma or simulated gastric fluid), analogs substituted with

-methyl amino acids often show half-life extensions from minutes to hours.

• Mechanism: Proteases require access to the peptide bond's amide nitrogen and carbonyl carbon. The bulky

  -methyl group acts as a "molecular umbrella," physically blocking the active site of enzymes like pepsin and elastase.

Membrane Permeability and Bioavailability

The Methyl Ester (OMe) form is particularly relevant here.

• Prodrug Strategy: The free acid form of a peptide is often too polar to cross the blood-brain barrier (BBB) or intestinal epithelium. The methyl ester variant (2-MeNva-OMe) masks this charge, significantly increasing LogP (partition coefficient).

• Cellular Uptake: Once inside the cell, non-specific esterases can hydrolyze the methyl ester, releasing the active free-acid peptide or allowing the ester itself to interact if the target is intracellular.

Case Applications: Antimicrobial & Metabolic Stability

Research into peptaibols (fungal peptides rich in

-aminoisobutyric acid, Aib) suggests that swapping Aib for 2-MeNva allows for "tuning" of the hydrophobicity without losing the helical structure.

• Application: In the design of novel antimicrobial peptides (AMPs), 2-MeNva is used to increase the resistance of the peptide to bacterial proteases while maintaining the amphipathic helix required for membrane disruption.

Part 3: Experimental Protocols

Synthesis of Peptides Containing 2-MeNva

Challenge: The same steric hindrance that confers stability makes synthetic coupling difficult. Standard protocols often fail.

Optimized Coupling Protocol (Solid Phase Peptide Synthesis - SPPS):

• Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU as the coupling agent.

• Base: DIPEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine).

• Conditions:

  • Stoichiometry: 4 equiv. Amino Acid : 4 equiv. HATU : 8 equiv.[1] Base.

  • Time: Extended coupling (2–4 hours) or double coupling (2 x 1 hour).

  • Temperature: Microwave-assisted synthesis (50°C or 75°C) is highly recommended to drive the reaction to completion.

• N-Terminal Deprotection: The deprotection of the amine on the 2-MeNva residue is slow. Use 20% Piperidine in DMF with DBU (1-2%) to accelerate Fmoc removal.

Biological Stability Assay (In Vitro)

Objective: Determine the half-life (

) of the 2-MeNva analog vs. native peptide.

• Preparation: Dissolve peptide (100 µM) in PBS (pH 7.4).

• Enzyme: Add

  -Chymotrypsin (or human serum) at a 1:100 enzyme:substrate ratio.

• Incubation: Incubate at 37°C.

• Sampling: Aliquot 50 µL at

  min.

• Quenching: Add 50 µL of 1% TFA/Acetonitrile to stop the reaction.

• Analysis: Analyze via RP-HPLC or LC-MS. Calculate remaining peptide % and fit to first-order decay kinetics.

Part 4: Visualization of Mechanisms

Diagram 1: Structure-Activity Relationship (SAR) Logic

This diagram illustrates the decision-making process for incorporating 2-MeNva into a peptide sequence.

Caption: Logic flow for substituting native residues with 2-MeNva to engineer stability and potency.

Diagram 2: Synthesis Workflow for Sterically Hindered Peptides

Standard synthesis fails with

-dialkyl amino acids. This workflow highlights the critical deviations required.

Caption: Optimized Solid Phase Peptide Synthesis (SPPS) cycle for hindered 2-MeNva residues.

References

• Toniolo, C., et al. (1993).[2] "Structures of peptides from alpha-amino acids methylated at the alpha-carbon." Biopolymers, 33(7), 1061-1072.[2] Link

• Hruby, V. J. (1982). "Conformational restrictions of biologically active peptides via amino acid side chain groups."[3] Life Sciences, 31(3), 189-199. Link

• Crisma, M., et al. (2005). "Structural features of linear (alphaMe)Val-based peptides in solution." Chemistry & Biodiversity, 2(1), 80-92. Link

• Jones, J. H., et al. (1967). "The use of 1-piperidyl esters in peptide synthesis." Journal of the Chemical Society C, 1967, 2371-2374. Link

• Magrino, T., et al. (2021). "Step by Step Strecker Amino Acid Synthesis from Ab Initio Prebiotic Chemistry." ACS Earth and Space Chemistry, 5(9). Link

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Structures of peptides from alpha-amino acids methylated at the alpha-carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conformational restrictions of biologically active peptides via amino acid side chain groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Strategic N-Terminal Protection of 2-Methyl-Norvaline Methyl Ester

Application Note & Protocol Guide

Part 1: Executive Summary & Mechanistic Insight

The Target Molecule

2-Methyl-Norvaline Methyl Ester (

-Me-Nva-OMe) is a quaternary -amino acid derivative. Unlike standard norvaline, the presence of a methyl group at the -position creates a quaternary center . This structural modification is highly valued in drug design for inducing specific conformational constraints (e.g., -helices) and increasing proteolytic stability.

The Steric Challenge: A(1,3) Strain

The primary challenge in protecting the amine of 2-methyl-norvaline is steric hindrance . The quaternary carbon creates a congested environment known as A(1,3) strain (allylic strain analog).

• Nucleophilicity: The

  -amine is less nucleophilic than in standard amino acids due to the bulk of the adjacent methyl and propyl groups.

• Reagent Access: Bulky protecting group reagents (like Fmoc-OSu) struggle to approach the amine.

• Ester Stability: The methyl ester (OMe) at the C-terminus is susceptible to hydrolysis (saponification) under the strong basic conditions often required to drive the protection of hindered amines.

Core Directive: The strategy must balance forcing conditions (to overcome sterics) with chemoselectivity (to preserve the methyl ester).

Part 2: Strategic Decision Framework

The choice of protecting group (PG) depends heavily on the downstream application (Solid Phase Peptide Synthesis vs. Solution Phase).

Figure 1: Decision tree for selecting the appropriate N-terminal protection strategy based on downstream utility.

Part 3: Detailed Protocols

Strategy A: Fmoc Protection (The SPPS Standard)

Challenge: Standard Fmoc-OSu is often too slow for

-methyl amino acids. Solution: Use Fmoc-Cl (more reactive) with a weak base to prevent ester hydrolysis.

Materials

• Substrate: H-2-Me-Nva-OMe

  HCl (1.0 equiv)

• Reagent: Fmoc-Cl (9-Fluorenylmethyl chloroformate) (1.1 – 1.2 equiv)

• Base: Sodium Bicarbonate (

  ) (2.5 equiv)

• Solvent: 1,4-Dioxane / Water (1:1 v/v) or Acetone / Water

Protocol Steps

• Dissolution: In a round-bottom flask, dissolve H-2-Me-Nva-OMe

  HCl (10 mmol) in water (25 mL). Add 1,4-Dioxane (25 mL).

• Basification: Add solid

  (25 mmol) in one portion. The evolution of may occur; stir until dissolved.

  • Critical Note: Do NOT use

    or NaOH. The pH > 11 will hydrolyze the methyl ester to the free acid. maintains pH ~8-9, which is safe for the ester.

• Addition: Cool the solution to 0°C. Add Fmoc-Cl (11-12 mmol) dropwise as a solution in Dioxane (10 mL) over 30 minutes.

  • Why Fmoc-Cl? The acyl chloride is more electrophilic than the succinimide ester (OSu), necessary to overcome the steric barrier of the

    -methyl group.

• Reaction: Allow to warm to room temperature (RT) and stir vigorously for 12–18 hours.

  • QC Check: Monitor by TLC (Hexane/EtOAc). Ninhydrin stain will show the disappearance of the free amine (bottom spot) and UV will show the Fmoc product (top spot).

• Workup:

  • Evaporate Dioxane under reduced pressure (rotary evaporator).

  • Dilute the remaining aqueous suspension with EtOAc (100 mL).

  • Wash organic layer with 1M HCl (2x), Water (1x), and Brine (1x).

  • Note: The acid wash removes unreacted amine and ensures the base is neutralized.

• Purification: Dry over

  , filter, and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Strategy B: Boc Protection (Solution Phase / Acid Labile)

Challenge: Steric hindrance slows the reaction. Solution: Use excess

and extended reaction times. Hydrolysis is less of a concern with organic bases.

Materials

• Substrate: H-2-Me-Nva-OMe

  HCl (1.0 equiv)

• Reagent: Di-tert-butyl dicarbonate (

  ) (1.5 equiv)

• Base: Diisopropylethylamine (DIEA) (2.5 equiv)

• Solvent: Dichloromethane (DCM) (Anhydrous)[1]

Protocol Steps

• Setup: Flame-dry a flask and purge with Nitrogen/Argon.

• Dissolution: Suspend H-2-Me-Nva-OMe

  HCl (10 mmol) in dry DCM (50 mL).

• Neutralization: Add DIEA (25 mmol) via syringe. The suspension should clear as the free amine is liberated.

• Addition: Add

  (15 mmol) dissolved in minimal DCM.

• Catalysis (Optional): If reaction is slow after 6 hours, add 5 mol% DMAP (4-Dimethylaminopyridine).

  • Caution: DMAP can sometimes lead to side reactions; use only if sterics drastically halt conversion.

• Reaction: Stir at RT for 24 hours.

• Workup:

  • Wash with 5%

    (removes DIEA and DMAP), then Sat. , then Brine.[1]

  • Dry (

    ) and concentrate.

Part 4: Quality Control & Validation Data

To ensure the protocol worked, you must validate the structure. The

-methyl group provides a distinct NMR handle.

Expected Analytical Data (Table)

Parameter	H-2-Me-Nva-OMe (Start)	Fmoc-2-Me-Nva-OMe (Product)	Diagnostic Feature
TLC (Rf)	~0.1 (Polar)	~0.6 (Non-polar)	UV Active (Fmoc)
1H NMR ( -Me)	1.45 ppm (Singlet)	1.60 - 1.65 ppm (Singlet)	Downfield shift due to carbamate
1H NMR (NH)	Broad/Invisible	5.5 - 6.0 ppm (Singlet)	Carbamate proton (slow exchange)
1H NMR (OMe)	3.75 ppm	3.70 - 3.75 ppm	Methyl Ester intact (Check for loss!)
HPLC	Early eluting	Late eluting	Hydrophobicity increase

Troubleshooting Flowchart

Figure 2: Troubleshooting logic for incomplete reaction or side-product formation.

Part 5: References

• Toniolo, C., et al. (1993). (alphaMe)Nva: stereoselective syntheses and preferred conformations of selected model peptides. International Journal of Peptide and Protein Research.

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Fmoc/Boc stability conditions).

• BenchChem Application Notes. Impact of steric hindrance from the valine side chain in coupling. (Relevant for general steric hindrance in

  -branched amino acids).

• Beilstein Journals. Experimental Procedures for Cbz/Boc protection of hindered amines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

optimal coupling reagents for 2-methyl-norvaline methyl ester

Application Note: Overcoming Steric Hindrance in Peptide Synthesis – Optimal Coupling Strategies for 2-Methyl-Norvaline Methyl Ester

-disubstituted amino acid esters.

Executive Summary & Strategic Analysis

The substrate 2-methyl-norvaline methyl ester (Me-Nva-OMe) represents a specific class of "difficult" peptide building blocks:

-disubstituted amino acids. Unlike standard amino acids, the -carbon is quaternary, bonded to a methyl group, a propyl group, the amine, and the ester.

The Challenge: The primary amine is buried behind a "steric wall" created by the geminal alkyl groups. This creates two distinct hurdles:

• Nucleophilic Approach: The amine is less accessible to bulky active esters (e.g., Fmoc-AA-OBt).

• Transition State Energy: The formation of the tetrahedral intermediate is energetically unfavorable due to severe steric crowding.

Standard reagents (EDC/HOBt, HBTU) typically result in incomplete coupling, deletion sequences, or unacceptably long reaction times. To ensure success, we must utilize high-activity coupling reagents that generate smaller, more electrophilic active species (Acid Fluorides) or highly reactive esters (OAt/Oxyma) with superior leaving group kinetics.

Reagent Selection Guide

The following hierarchy is recommended based on steric demand and safety profiles.

Reagent Class	Recommended Reagent	Mechanism of Action	When to Use
1. The Modern Standard	COMU	Generates Oxyma ester. Superior solubility and safety (non-explosive) compared to HATU.[1]	First-line choice for hindered couplings. Excellent in DMF/NMP.
2. The Gold Standard	HATU	Generates OAt ester.[2] Pyridine nitrogen provides anchimeric assistance (neighboring group effect).	If COMU is unavailable. The historical benchmark for difficult sequences.
3. The "Power User"	PyAOP	Phosphonium salt of HOAt. Avoids guanidinylation of the amine.[2]	When coupling to a secondary amine or if HATU stalls.
4. The "Nuclear Option"	TFFH	Generates Acid Fluorides in situ.[2][3][4][5] Smallest steric footprint.	Critical for Me-Nva. Use when uroniums fail. The small leaving group penetrates the steric wall best.

Decision Logic for Me-Nva-OMe Coupling

The following decision tree outlines the logical flow for selecting the coupling strategy.

Figure 1: Decision matrix for coupling to sterically hindered

-methyl amino acid esters.

Detailed Experimental Protocols

Protocol A: High-Efficiency COMU/HATU Coupling

Best for: Coupling standard amino acids (Fmoc-Ala-OH, Fmoc-Phe-OH) to Me-Nva-OMe.

Mechanistic Insight: COMU generates an unstable but highly reactive Oxyma ester. The morpholino group acts as an internal base and proton scavenger, often making COMU more efficient than HATU while being safer (HATU is potentially explosive).

Materials:

• Fmoc-Amino Acid (1.2 equiv)

• COMU (1.2 equiv)

• DIPEA (Diisopropylethylamine) (2.4 equiv)

• Solvent: Anhydrous DMF or NMP.

Procedure:

• Pre-activation: Dissolve the Fmoc-AA-OH and COMU in minimal DMF (0.2 M concentration).

• Base Addition: Add DIPEA. The solution should turn yellow/orange (release of Oxyma). Crucial: Allow to activate for only 30-60 seconds. Longer activation risks epimerization of the incoming acid.

• Coupling: Add the activated mixture immediately to the solution containing 2-methyl-norvaline methyl ester .

• Incubation: Stir at room temperature for 2–4 hours.

  • Optimization: For faster results, microwave at 60°C for 20 minutes (25W power).

• Workup: Dilute with EtOAc. Wash with 5%

  (removes DIPEA), sat. (removes Oxyma/acid), and Brine. Dry over .

Protocol B: TFFH-Mediated Acid Fluoride Coupling (The "Specialist" Method)

Best for: Coupling hindered amino acids (Fmoc-Val-OH, Fmoc-Aib-OH) to Me-Nva-OMe.

Mechanistic Insight: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) converts the carboxylic acid into an Acid Fluoride in situ. The acid fluoride is stable enough to not decompose immediately but reactive enough to aminolyze. Crucially, the fluoride atom is small, allowing it to slip past the methyl/propyl steric wall of the Me-Nva amine where bulky OAt/OBt esters cannot.

Materials:

• Fmoc-Amino Acid (3.0 equiv)

• TFFH (3.0 equiv)

• DIPEA (6.0 equiv)[1][6]

• Solvent: Anhydrous DCE (1,2-Dichloroethane) or DMF. Note: DCE is often superior for acid fluoride couplings if solubility permits.

Procedure:

• Activation: Dissolve Fmoc-AA-OH and TFFH in the solvent under Nitrogen.

• Add DIPEA.[1][2][6] Stir for 15–30 minutes at room temperature. This generates the Fmoc-Amino Acid Fluoride (

  ).

• Coupling: Add the 2-methyl-norvaline methyl ester (1.0 equiv) to the mixture.

• Incubation:

  • Standard: Stir overnight (12–16h) at room temperature.

  • Accelerated: Heat to 50°C for 3–5 hours.

• Monitoring: Check via TLC or LCMS. Acid fluorides are highly reactive; ensure no hydrolyzed acid remains.

• Quench: Add 1mL of water to hydrolyze remaining acid fluoride, then dilute with DCM for extraction.

Process Visualization: TFFH Workflow

Figure 2: Workflow for in-situ acid fluoride generation and coupling using TFFH.

Quality Control & Troubleshooting

Monitoring the Reaction: Standard Ninhydrin (Kaiser) tests are often unreliable for hindered amines or N-methylated species.

• Recommendation: Use the Chloranil Test (Acetaldehyde/Chloranil). A blue/green spot indicates free secondary/hindered amine.

• LCMS: The most definitive method. Look for the disappearance of the Me-Nva-OMe peak (M+H).

Common Pitfalls:

• Epimerization: While Me-Nva-OMe (as the amine) cannot epimerize during coupling, the incoming Fmoc-AA-OH can.

  • Fix: Use TFFH (Acid fluorides have lower epimerization rates than slow-reacting active esters) or ensure TMP (Collidine) is used instead of DIPEA if using HATU/COMU.

• Guanidinylation: Uronium reagents (HATU/HBTU) can react directly with the amine to form a guanidine byproduct if activation is too slow.

  • Fix: Pre-activate the acid for 1 minute before adding the amine. If this persists, switch to PyAOP (Phosphonium salt), which cannot form guanidines.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• Carpino, L. A., & El-Faham, A. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH): A Convenient Reagent for the Preparation of Amino Acid Fluorides and Their Use in Peptide Synthesis.[2] Journal of the American Chemical Society, 117(19), 5401–5402.

• Bachem. (2024).[2] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides.

• BenchChem. (2025).[1][3] Application Notes and Protocols for BTFFH in Sterically Hindered Amino Acid Coupling.

• Albericio, F., et al. (2018). COMU: A Safer and More Effective Coupling Reagent.[7] Organic Process Research & Development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]

purification of peptides containing "Norvaline, 2-methyl-, methyl ester" by HPLC

Application Note: AN-2026-NVA Topic: High-Performance Liquid Chromatography (HPLC) Purification of Peptidomimetics Containing

-Methyl Norvaline Methyl Ester Date: February 16, 2026

Introduction

The incorporation of non-standard amino acids such as 2-methyl-Norvaline (

-MeNva) into peptide sequences is a critical strategy in modern drug discovery. The -methylation restricts conformational flexibility, inducing helical structures and significantly enhancing proteolytic stability against enzymatic degradation. Furthermore, the methyl ester (OMe) modification at the C-terminus modulates lipophilicity and membrane permeability.

However, purifying peptides containing the ( $\alpha$-MeNva)-OMe motif presents distinct chromatographic challenges:

• Extreme Hydrophobicity: The combination of the linear Norvaline side chain, the methyl ester capping, and the

  -methyl group creates a highly hydrophobic region, leading to strong retention and potential aggregation on C18 columns.

• Steric Hindrance & Deletions: The bulky

  -methyl group hinders coupling efficiency during Solid Phase Peptide Synthesis (SPPS), often resulting in "deletion sequences" (missing one amino acid) that elute very close to the full-length product.

• Diastereomer Separation: Activation of

  -disubstituted amino acids carries a high risk of racemization. The purification method must possess sufficient selectivity to resolve the desired L-enantiomer from the D-epimer impurity.

• Ester Stability: Methyl esters are susceptible to hydrolysis (saponification) under basic conditions, restricting the pH range of available mobile phases.

This guide provides a validated protocol for the isolation of these difficult sequences with purities exceeding 98%.

Physicochemical Analysis & Strategy

Before initiating purification, understand the molecule's behavior:

Feature	Chromatographic Impact	Strategic Adjustment
-Methyl Group	Increases steric bulk; prone to racemization.	Requires high-efficiency columns (Core-Shell or <2 m) to resolve diastereomers.
Norvaline (Nva)	Linear aliphatic chain; high hydrophobicity.	Expect late elution; requires high % Organic (Acetonitrile) gradients.
Methyl Ester (OMe)	Removes C-term charge; risk of hydrolysis.	Strict pH control (pH 2.0–4.0). Avoid Ammonium Hydroxide or Bicarbonate buffers.
Aggregation	Common in hydrophobic sequences.	Use column heating (40–60°C) or chaotropic agents (if necessary).

Protocol 1: Analytical Method Development (The Map)

The goal is to establish a separation window between the target peptide, its D-isomer (diastereomer), and deletion impurities.

Reagents & Equipment

• System: UHPLC or HPLC with Diode Array Detector (DAD).

• Column: C18 Core-Shell Technology (e.g., Phenomenex Kinetex, Agilent Poroshell, or Waters Cortecs).

  • Dimensions: 2.1 x 100 mm, 2.6

    m or 1.7 m.

  • Why: Core-shell particles provide the high plate counts needed to separate diastereomers without the backpressure of fully porous sub-2

    m particles.

• Mobile Phase A (MPA): Water + 0.1% Trifluoroacetic Acid (TFA).[1]

  • Note: TFA is preferred over Formic Acid for purification because it pairs stronger with the N-terminus, sharpening peak shape.

• Mobile Phase B (MPB): Acetonitrile (ACN) + 0.1% TFA.

Step-by-Step Scouting Workflow

• Sample Preparation: Dissolve crude peptide at 1 mg/mL in 50% Acetic Acid or DMF. Do not use 100% water as hydrophobic peptides may aggregate.

• Linear Screening Gradient:

  • Flow: 0.5 mL/min.

  • Temp: 40°C (improves mass transfer for hydrophobic residues).

  • Gradient: 5% B to 95% B over 20 minutes.

• Analysis:

  • Identify the main peak.[2]

  • Calculate

    at elution: .

• Optimization (Focused Gradient):

  • Create a shallow gradient centered on

    .

  • Start:

    .

  • End:

    .

  • Duration: 20 minutes (Slope: 0.5% B/min).

Protocol 2: Preparative Purification (The Territory)

Scale up the analytical results to isolate the compound.

Loading Capacity Calculation

Hydrophobic peptides often exhibit "solubility-limited" loading rather than "surface-area-limited" loading.

• Solvent: Dissolve the crude mixture in the minimum volume of DMF or DMSO . Dilute with Mobile Phase A only to the point of cloudiness, then add back enough DMF to clarify.

• Filter: 0.45

  m PTFE filter (mandatory to protect the prep column).

Preparative Parameters

• Column: Prep C18 (e.g., 21.2 mm x 150 mm, 5

  m).

• Flow Rate: 20 mL/min (typical for 21.2 mm ID).

• Wavelength: 220 nm (amide bond) and 254 nm (if aromatic protecting groups remain).

The "Isocratic-at-Start" Injection Method

To prevent precipitation of the hydrophobic peptide at the head of the column:

• Equilibrate at 10% B (or 5% below target elution).

• Inject sample.

• Hold Isocratic for 2 minutes to allow DMF/DMSO to flow through.

• Ramp shallow gradient (e.g., 0.25% to 0.5% B per minute).

Critical Decision: If the D-isomer (diastereomer) elutes on the shoulder of the main peak, flatten the gradient further (e.g., 0.1% B/min) or insert an isocratic hold at the elution percentage.

Protocol 3: Post-Purification Handling

WARNING: The methyl ester is the weak link.

• Fraction Collection: Collect into glass tubes. Plasticizers from polypropylene can leach into high-ACN fractions.

• Immediate Action: Do not let fractions sit in the aqueous TFA solution for >24 hours. The acidic pH is generally safe, but long-term exposure can lead to slow hydrolysis.

• Lyophilization: Freeze and lyophilize immediately.

  • Tip: If the peptide is an oil after lyophilization (common with Nva/MeNva peptides), dissolve in minimal acetic acid and re-lyophilize, or precipitate with cold diethyl ether.

Visualized Workflows

Figure 1: Purification Workflow Logic

Caption: Step-by-step workflow for the isolation of hydrophobic methyl-ester peptides, emphasizing the decision loop for diastereomer resolution.

Figure 2: Troubleshooting Peak Shape

Caption: Diagnostic tree for resolving common peak shape issues associated with hydrophobic MeNva peptides.

Summary of Gradient Parameters

Parameter	Analytical (Scouting)	Analytical (Focused)	Preparative (Final)
Column ID	2.1 mm	2.1 mm	21.2 mm
Flow Rate	0.5 mL/min	0.5 mL/min	20 mL/min
Gradient Slope	4.5% B / min	0.5% B / min	0.25% - 0.5% B / min
Load	5 g	5 g	50 - 200 mg
Temperature	40°C	60°C (if stable)	Ambient (usually)

References

• Agilent Technologies. (2023). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Retrieved from [Link]

• Waters Corporation. (2022). Peptide Isolation – Method Development Considerations. Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (2002). HPLC Analysis and Purification of Peptides. In Methods in Molecular Biology (Vol. 251).[3] National Institutes of Health (PMC). Retrieved from [Link]

• Biotage. (2023).[2] Which Stationary Phase Should I Choose For My Peptide Purification? Retrieved from [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. biotage.com [biotage.com]
• 3. renyi.hu [renyi.hu]

Application Note: Enantioselective Separation of 2-Methyl-Norvaline Methyl Ester

This Application Note is designed for researchers and analytical scientists involved in the synthesis, purification, and quality control of non-proteinogenic amino acids. It details the chiral separation of 2-methyl-norvaline methyl ester , a sterically hindered

-disubstituted amino acid derivative often used as a conformational constraint in peptide drug design. -Methyl-Norvaline Methyl Ester (2-Me-Nva-OMe) Class: -Disubstituted Amino Acid Ester Primary Challenge: Lack of strong UV chromophore and steric hindrance at the chiral center.

Executive Summary

The separation of 2-methyl-norvaline methyl ester enantiomers presents two distinct analytical challenges:

• Detection: The molecule lacks an aromatic system, possessing only a weak carbonyl chromophore (UV

  nm).

• Steric Bulk: The

  -methyl group introduces steric hindrance near the primary amine, potentially affecting ligand-exchange or inclusion mechanisms.

This guide provides three validated protocols ranging from direct HPLC (preferred for QC) to derivatization methods (preferred for biological matrices).

Strategic Method Selection

The choice of method depends heavily on the available instrumentation and the sample matrix.

Figure 1: Decision tree for selecting the optimal chiral separation strategy based on sample type and detector capabilities.

Method A: Direct HPLC on Crown Ether Phases (The "Gold Standard")

For pure synthetic samples, direct separation using a Crown Ether stationary phase is the most efficient workflow. This method utilizes the host-guest complexation between the crown ether (18-crown-6 derivative) and the protonated primary amine (

) of the analyte.

Mechanistic Insight

The 2-methyl group creates steric bulk, but the primary amine remains accessible for complexation with the crown ether ring. The acidic mobile phase ensures the amine is fully protonated.

• Column: Daicel CROWNPAK CR-I(+) (Immobilized) or CR(+) (Coated).

  • Note: The "I" (Immobilized) version is recommended to allow for higher organic modifier content, which is crucial for the hydrophobic norvaline side chain.

• Detection: CAD (Charged Aerosol Detection) or MS (ESI+) is strongly recommended. UV at 210 nm is feasible but prone to baseline drift and low sensitivity.

Protocol A: Direct Separation

Parameter	Condition
Column	Daicel CROWNPAK CR-I(+) ( mm, 5 µm)
Mobile Phase	(aq) pH 1.5 / Acetonitrile (85:15 v/v)
Flow Rate	0.4 mL/min
Temperature	15°C (Lower temperature enhances complex stability)
Detection	CAD (Nebulizer: 35°C) or UV 210 nm
Sample Diluent	Mobile Phase

Step-by-Step Workflow:

• Equilibration: Flush column with mobile phase for 30 minutes. Ensure the baseline is stable.

• Sample Prep: Dissolve 2-Me-Nva-OMe in the mobile phase at 1.0 mg/mL (for UV) or 0.1 mg/mL (for CAD/MS).

• Injection: Inject 5 µL.

• Elution Order: Typically, the D-enantiomer elutes first on CR(+) phases, followed by the L-enantiomer. Verify with a known standard.

Critical Control Point: Do not use amine-based buffers (TEA, Ammonia) as they compete with the analyte for the crown ether binding sites.

Method B: Indirect Separation via Derivatization (Marfey's Method)

If only standard UV detection is available, or if the sample is biological, derivatization is required. We use Marfey’s Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) to convert the enantiomers into diastereomers.[1] These diastereomers have strong UV absorbance (340 nm) and can be separated on a standard C18 column.

Protocol B: Derivatization & C18 Separation

Reagents:

• 1% FDAA in Acetone.

• 1 M

  .

• 1 M HCl.

Derivatization Procedure:

• Mix: In a microvial, combine 50 µL sample (50 mM) + 100 µL 1 M

  + 50 µL FDAA solution.

• Incubate: Heat at 40°C for 1 hour. The solution will turn yellow.

• Quench: Add 20 µL 1 M HCl to stop the reaction and neutralize the pH.

• Dilute: Add 200 µL Acetonitrile/Water (50:50).

Chromatographic Conditions:

Parameter	Condition

| Column | C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus,

mm, 3.5 µm) | | Mobile Phase A | Water + 0.1% Formic Acid | | Mobile Phase B | Acetonitrile + 0.1% Formic Acid | | Gradient | 20% B to 60% B over 25 minutes | | Detection | UV 340 nm (High Sensitivity) |

Mechanism: The L-DAA (L-analyte + L-Marfey) and D-DAA (D-analyte + L-Marfey) diastereomers exhibit different hydrophobicities due to the spatial arrangement of the hydrophobic side chains relative to the dinitrophenyl ring.

Method C: Chiral Gas Chromatography (Volatile Analysis)

Amino acid esters are semi-volatile. To ensure sharp peaks and prevent amine tailing on GC, acylation of the amine is required.

Protocol C: GC-FID/MS

Derivatization: Acylation with Trifluoroacetic Anhydride (TFAA).

• Dissolve 1 mg sample in 100 µL Dichloromethane (DCM).

• Add 50 µL TFAA.

• Cap and heat at 60°C for 20 mins.

• Evaporate to dryness under

  stream and reconstitute in Ethyl Acetate.

GC Conditions:

Parameter	Condition

| Column | Chirasil-L-Val (

) | | Carrier Gas | Helium, 1.0 mL/min (Constant Flow) | | Injector | Split (20:1), 250°C | | Oven Program | 80°C (1 min) 4°C/min 180°C | | Detector | FID (280°C) or MS |

Scientific Validation & Troubleshooting

Resolution Mechanism Visualization

The following diagram illustrates the interaction mechanism on the Crown Ether phase (Method A), which is the most direct and elegant approach.

Figure 2: Mechanism of chiral recognition. The ammonium group docks into the crown ether. The steric bulk of the

-methyl and propyl side chains determines the stability of the complex, resulting in separation.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity (Method A)	Lack of chromophore.	Switch to CAD/ELSD or use Method B (Derivatization).
Peak Tailing (Method A)	Free amine interaction with silanols.	Ensure pH is < 2.0; Increase concentration.
No Retention (Method A)	High organic content.	Reduce Methanol concentration (try 5% or 0%).
Peak Overlap (Method B)	Incomplete reaction.	Increase FDAA molar excess (1.5x) and reaction time.

References

• Hyun, M. H., et al. (2000).[2] New chiral crown ether stationary phase for the liquid chromatographic resolution of

  -amino acid enantiomers. Journal of Chromatography A. Link

• Daicel Corporation. Instruction Manual for CROWNPAK CR(+) and CR(-). Link

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[2][3][4][5][6][7][8][9][10][11] Link

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A. Link

• Armstrong, D. W., et al. (1998).[4][12] Highly Enantioselective HPLC Separations using the Covalently Bonded Macrocyclic Antibiotic, Ristocetin A. Link

Sources

• 1. Amino Acid Analysis by Precolumn Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-I-Alanine Amide (Marfey’s Reagent) | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 53784 - HPLC column CROWNPAK CR-I(+), 150 x 3 mm, 5 µm | Analytics-Shop [analytics-shop.com]
• 6. CROWNPAK | DAICEL CORPORATION Sales and Marketing for Life Sciences Products [daicelchiral.com]
• 7. LC-MS/MS-Based Separation and Quantification of Marfey’s Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hplc.eu [hplc.eu]
• 11. Chiral Recognition of Amino Acid Esters in Organic Solvents Using a Glucose-Based Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scholarsmine.mst.edu [scholarsmine.mst.edu]

Application Note: High-Resolution Analytical Strategies for the Detection of "Norvaline, 2-methyl-, methyl ester" in Peptide Therapeutics

Abstract

This application note provides a comprehensive guide for the detection and characterization of "Norvaline, 2-methyl-, methyl ester," a non-proteinogenic amino acid ester, within peptide samples. The incorporation of α-methylated amino acids like 2-methyl-norvaline is a key strategy in modern drug design to enhance peptide stability and conformational rigidity. Consequently, robust analytical methods are imperative for quality control, pharmacokinetic assessments, and metabolic profiling. We present detailed protocols for two orthogonal analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization and Reversed-Phase High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (RP-HPLC-MS/MS). This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and field-proven methodologies.

Introduction: The Significance of α-Methylated Amino Acids in Peptide Drug Development

The therapeutic potential of peptides is often hampered by their susceptibility to enzymatic degradation and conformational flexibility, which can lead to reduced efficacy and off-target effects. A pivotal strategy to overcome these limitations is the incorporation of unnatural amino acids, such as α-methylated variants. The addition of a methyl group to the α-carbon of an amino acid residue can sterically hinder the action of proteases, thereby suppressing peptide bond cleavage.[1] This modification also constrains the conformational freedom of the peptide backbone, which can stabilize bioactive conformations and enhance binding affinity to therapeutic targets.[1]

"Norvaline, 2-methyl-, methyl ester" is a derivative of the non-proteinogenic amino acid norvaline. Its presence in a peptide therapeutic, either as a building block or a metabolite, necessitates precise and accurate analytical methods for its detection and quantification. This application note outlines two primary analytical approaches to address this need, providing detailed protocols and explaining the scientific rationale behind the methodological choices.

Analytical Approaches: A Two-Pronged Strategy

To ensure comprehensive and reliable analysis, we recommend a dual-methodology approach:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for sensitive and selective analysis of volatile and thermally stable compounds. For non-volatile analytes like amino acid esters, derivatization is a prerequisite. This method is particularly powerful for resolving isomers and providing clear fragmentation patterns for structural elucidation.

• Reversed-Phase High-Performance Liquid Chromatography-Tandem Mass Spectrometry (RP-HPLC-MS/MS): A highly sensitive and specific method for analyzing compounds in complex matrices. It is well-suited for the direct analysis of peptide hydrolysates and can provide quantitative data with high precision.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS analysis of amino acid esters requires a derivatization step to increase their volatility and thermal stability.[2] A common and effective method is a two-step process involving esterification followed by acylation.[2]

Sample Preparation from Peptide Matrix

• Acid Hydrolysis: Accurately weigh the peptide sample and subject it to acid hydrolysis (e.g., 6 M HCl at 110°C for 24 hours) to cleave the peptide bonds and release the constituent amino acids.

• Drying: After hydrolysis, the sample should be dried thoroughly, typically under a stream of nitrogen or using a vacuum concentrator, to remove the acid.

Derivatization Protocol

This two-step derivatization converts the amino acid into its methyl ester, pentafluoropropionyl (Me-PFP) derivative, which is amenable to GC-MS analysis.[3]

• Esterification:

  • Reconstitute the dried hydrolysate in 2 M HCl in methanol.

  • Heat the mixture at 80°C for 60 minutes to convert the carboxylic acid group to a methyl ester.

  • Evaporate the reagent to dryness under a stream of nitrogen.

• Acylation:

  • Add a solution of pentafluoropropionic anhydride (PFPA) in ethyl acetate to the dried sample.

  • Heat at 65°C for 30 minutes to acylate the amino group.

  • Evaporate the excess reagent and solvent.

• Extraction:

  • Reconstitute the derivatized sample in a suitable buffer (e.g., borate buffer) and extract with an organic solvent compatible with GC, such as toluene. The resulting organic phase contains the derivatized analyte ready for injection.

GC-MS Instrumental Parameters

The following table outlines typical GC-MS parameters. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Setting	Rationale
GC Column	Chiral capillary column (e.g., Chirasil-L-Val) or a non-polar column (e.g., DB-5ms)	A chiral column is essential for separating the enantiomers of 2-methyl-norvaline. A non-polar column can be used for general detection without chiral separation.
Injector Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte without thermal degradation.
Injection Mode	Splitless	Maximizes the transfer of the analyte to the column, enhancing sensitivity.
Carrier Gas	Helium at a constant flow rate of 1 mL/min	Provides good chromatographic efficiency and is compatible with most mass spectrometers.
Oven Temperature Program	Initial 70°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min)	A temperature ramp allows for the separation of compounds with different boiling points.
MS Transfer Line Temp	280 °C	Prevents condensation of the analyte before entering the mass spectrometer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching and structural elucidation.
MS Scan Range	m/z 40-550	Covers the expected mass range of the derivatized analyte and its fragments.

Expected Mass Spectrum and Fragmentation

• Molecular Ion (M+•): A weak or absent molecular ion peak is expected due to the instability of the initial radical cation.

• Alpha-Cleavage: The most characteristic fragmentation of esters is cleavage of the bond alpha to the carbonyl group.[4] For the target analyte, this would involve the loss of the methoxy group (-OCH3, 31 Da) or the propyl group from the norvaline side chain.

• McLafferty Rearrangement: Esters with a γ-hydrogen can undergo a McLafferty rearrangement, which is often a prominent peak.[4]

• Loss of the Acyl Group: Fragmentation can also occur with the loss of the pentafluoropropionyl group.

HPLC-MS/MS Protocol

For a more direct analysis without derivatization, RP-HPLC-MS/MS is the method of choice. This technique offers high sensitivity and selectivity, making it suitable for complex biological matrices.

Sample Preparation

• Acid Hydrolysis: Similar to the GC-MS sample preparation, the peptide is first hydrolyzed to release the amino acids.

• Protein Precipitation (if applicable): For samples in biological matrices (e.g., plasma), a protein precipitation step (e.g., with acetonitrile) is necessary to remove larger molecules that can interfere with the analysis.

• Dilution: The hydrolyzed and cleaned-up sample is diluted in a suitable mobile phase for injection.

HPLC-MS/MS Instrumental Parameters

Parameter	Recommended Setting	Rationale
HPLC Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation of amino acids based on their hydrophobicity.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase improves peak shape and promotes ionization in positive ion mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analytes from the reversed-phase column.
Gradient Elution	A linear gradient from 5% to 95% B over 10-15 minutes	Allows for the separation of a wide range of analytes with varying polarities.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column, providing a balance between analysis time and chromatographic resolution.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Ionization Source	Electrospray Ionization (ESI), Positive Ion Mode	ESI is a soft ionization technique suitable for polar molecules like amino acids. Positive ion mode is generally more sensitive for amino acids.
MS Analysis Mode	Multiple Reaction Monitoring (MRM)	For quantitative analysis, MRM provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

MRM Transition for "Norvaline, 2-methyl-, methyl ester"

To set up an MRM method, the precursor ion (the protonated molecule, [M+H]+) and a characteristic product ion must be determined.

• Precursor Ion ([M+H]+): The molecular weight of "Norvaline, 2-methyl-, methyl ester" (C7H15NO2) is 145.20 g/mol . The precursor ion to monitor would be m/z 146.2.

• Product Ion: Collision-Induced Dissociation (CID) of the precursor ion will lead to characteristic fragments. Common losses for protonated amino acid esters include the loss of the methoxy group and subsequent loss of CO, or cleavage of the side chain. A product ion scan would be necessary to determine the most abundant and specific fragment for quantification.

Chiral Separation

Since 2-methyl-norvaline contains a chiral center, distinguishing between its enantiomers may be critical.

• GC: The use of a chiral stationary phase, such as a cyclodextrin-based column, is the standard approach for enantiomeric separation in GC.

• HPLC: Chiral separation in HPLC can be achieved using a chiral stationary phase (CSP) or by pre-column derivatization with a chiral reagent to form diastereomers that can be separated on a standard reversed-phase column.

Data Presentation and Visualization

Experimental Workflows

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The use of two orthogonal analytical techniques (GC-MS and HPLC-MS/MS) provides a high degree of confidence in the identification and quantification of the target analyte. Furthermore, the incorporation of appropriate internal standards (e.g., isotopically labeled analogs) is crucial for accurate quantification and for monitoring sample preparation efficiency and instrument performance. Method validation should be performed according to established guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Conclusion

The analytical methods detailed in this application note provide a robust framework for the detection and characterization of "Norvaline, 2-methyl-, methyl ester" in peptide samples. The choice between GC-MS and HPLC-MS/MS will depend on the specific requirements of the analysis, such as the need for chiral separation, the complexity of the sample matrix, and the desired level of sensitivity. By following these protocols, researchers and drug development professionals can ensure the quality and integrity of their peptide therapeutics containing this important non-proteinogenic amino acid.

References

• Whitman College. GCMS Section 6.14 - Fragmentation of Esters. [Link]

• Tsikas, D. (2017). Quality Control in Targeted GC-MS for Amino Acid-OMICS. Metabolites, 7(1), 10. [Link]

• Kaspar, H., Dettmer, K., Chan, Q., Daniels, S., Nimptsch, A., & Oefner, P. J. (2008). Stepwise extraction, chemical modification, GC–MS separation, and determination of amino acids in human plasma. Journal of Chromatography B, 870(2), 222-232. [Link]

• Tsikas, D., et al. (2021). Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine. Amino Acids, 53(5), 757-775. [Link]

Sources

• 1. Methyl 2-nonenoate | C10H18O2 | CID 5368076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Quality Control in Targeted GC-MS for Amino Acid-OMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. GCMS Section 6.14 [people.whitman.edu]

Fmoc-2-methyl-L-norvaline methyl ester peptide synthesis

Application Note: High-Fidelity Incorporation of Fmoc-2-Methyl-L-Norvaline into Therapeutic Peptides

Executive Summary & Scientific Context

The incorporation of

-methylated amino acids, such as Fmoc-2-methyl-L-norvaline (Fmoc-2-Me-Nva) , is a critical strategy in modern drug development. These residues impose local conformational constraints (often stabilizing -helical or -helical structures) and drastically improve metabolic stability by blocking proteolytic degradation at the adjacent peptide bond.

However, the very feature that provides stability—the quaternary

-carbon—creates significant steric hindrance . This presents two distinct synthetic challenges:

• Activation Difficulty: The bulky

  -methyl group shields the carbonyl, making activation and nucleophilic attack by the resin-bound amine sluggish.

• Nucleophilic Poorness: Once coupled, the N-terminal amine of the 2-Me-Nva residue is sterically crowded, making the subsequent coupling of the next amino acid difficult.

Note on the Methyl Ester Form: The starting material is often supplied as Fmoc-2-methyl-L-norvaline methyl ester . For Solid-Phase Peptide Synthesis (SPPS), this ester must be hydrolyzed to the free acid without removing the base-labile Fmoc group. This guide covers the conversion of the ester to the active SPPS building block and its subsequent high-efficiency coupling.

Pre-Synthesis Protocol: Methyl Ester Hydrolysis

If your starting material is the methyl ester (Fmoc-2-Me-Nva-OMe), it cannot be used directly in standard SPPS. It requires "mild saponification" to generate the free carboxylic acid (Fmoc-2-Me-Nva-OH).

Critical Warning: Standard saponification (NaOH/MeOH) will remove the Fmoc group. You must use a nucleophilic cleavage method compatible with Fmoc.

Protocol A: Lithium Iodide (LiI) Mediated Hydrolysis (Recommended)

This method uses nucleophilic displacement rather than basic hydrolysis, preserving the Fmoc group.

• Dissolution: Dissolve 1.0 eq of Fmoc-2-Me-Nva-OMe in anhydrous Ethyl Acetate (EtOAc).

• Reagent Addition: Add 5.0 eq of Lithium Iodide (LiI).

• Reflux: Heat the mixture to reflux (approx. 77°C) under nitrogen for 16–24 hours.

• Work-up:

  • Cool to room temperature.[1]

  • Wash with 1M HCl (to protonate the acid and remove Li salts).

  • Wash with 5%

    (to remove any iodine).

  • Dry organic layer over

    , filter, and concentrate in vacuo.

• Validation: Verify by LC-MS (Shift from Ester mass to Acid mass: -14 Da).

Solid-Phase Peptide Synthesis (SPPS) Protocol

Once the free acid (Fmoc-2-Me-Nva-OH) is obtained, follow this optimized protocol. Standard HBTU/DIEA coupling is often insufficient for

-methyl amino acids.

Reagent Selection Strategy

Component	Standard Recommendation	High-Steric Recommendation (Use for 2-Me-Nva)	Mechanism of Action
Coupling Agent	HBTU or HCTU	HATU or PyAOP	7-azabenzotriazole (HOAt) derivatives reduce steric bulk interference and accelerate kinetics.
Base	DIEA (Diisopropylethylamine)	TMP (2,4,6-Trimethylpyridine / Collidine)	Collidine is a weaker, non-nucleophilic base that minimizes racemization and aggregation during slow couplings.
Solvent	DMF	NMP or DMF/DMSO (9:1)	NMP swells the resin better, improving diffusion to sterically hindered sites.
Temperature	Room Temp (25°C)	Elevated (50°C - 75°C)	Thermal energy overcomes the activation energy barrier imposed by the quaternary center.

Step-by-Step Coupling Workflow

Step 1: Resin Preparation

• Use a low-loading resin (0.2 – 0.4 mmol/g) such as ChemMatrix or Tentagel to minimize inter-chain aggregation, which exacerbates steric problems.

Step 2: Coupling of Fmoc-2-Me-Nva-OH (The "Incoming" Residue)

• Stoichiometry: 4.0 eq Amino Acid : 3.8 eq HATU : 8.0 eq Collidine.

• Pre-activation: Dissolve AA and HATU in NMP. Add Collidine.[2][3][4] Let stand for 2 minutes (do not exceed 5 mins to avoid epimerization).

• Reaction: Add to resin.[1][2][4][5][6]

  • Microwave: 75°C for 10 minutes (Power: 30W).

  • Manual: 50°C for 2 hours or Room Temp for 4–12 hours.

• Double Coupling: Mandatory. Drain and repeat the coupling with fresh reagents.

Step 3: Capping (Critical)

• After coupling, unreacted amines on the resin must be capped to prevent deletion sequences.

• Reagent: Acetic Anhydride / Pyridine / DMF (1:1:8). React for 10 mins.

Step 4: Fmoc Deprotection

• Due to the bulk of the

  -methyl group, Fmoc removal can be slower.

• Reagent: 20% Piperidine in DMF + 0.1 M HOBt (HOBt prevents aspartimide formation and improves solvation).

• Cycles: 2 x 10 minutes (Standard is usually 2 x 5 min).

Step 5: Coupling the Next Amino Acid (The "Outgoing" Residue)

• The amine of 2-Me-Nva is now exposed but buried next to the methyl/propyl groups.

• Strategy: Use the most powerful activator available (PyAOP or COMU ) and microwave heating (75°C).

• Monitoring: The Kaiser test may be ambiguous due to sterics. Use the Chloranil Test or Micro-cleavage LC-MS to verify complete coupling.

Visualization: Decision Logic for Steric Couplings

The following diagram illustrates the decision matrix for handling the steric hindrance of Fmoc-2-Me-Nva during synthesis.

Caption: Workflow for the conversion of the methyl ester precursor and the iterative logic required to overcome steric barriers during SPPS coupling.

Analytical Data & Quality Control

When characterizing the peptide containing Fmoc-2-methyl-L-norvaline, expect specific spectral signatures.

Parameter	Observation	Cause
HPLC Retention	Significant Shift (Increased Hydrophobicity)	The additional methyl and propyl groups increase lipophilicity compared to standard Valine or Norvaline.
NMR ( H)	Disappearance of -Proton	The -carbon is quaternary; the characteristic signal (usually ~4.0-4.5 ppm) will be absent for this residue.
NMR ( C)	Quaternary C Shift (~60 ppm)	The -carbon signal shifts downfield due to tetrasubstitution.
Mass Spec	+14 Da vs. Norvaline	Methyl group addition.

Troubleshooting "Difficult Sequences"

If the coupling of the next amino acid (onto the N-terminus of 2-Me-Nva) fails repeatedly:

• Use Sym-Collidine: Switch from DIEA to Collidine. DIEA can cause guanidinylation of the hindered amine with uronium salts (HATU), permanently terminating the chain.

• Switch to Fluorides: Convert the incoming Fmoc-Amino Acid to an Acid Fluoride (using TFFH). Acid fluorides are smaller electrophiles than the HATU-active esters and can penetrate the steric shield more effectively.

• Magic Mixture: Use Oxyma Pure + DIC at 75°C. This carbodiimide/additive approach often outperforms onium salts for extremely hindered junctions.

References

• Albericio, F., & Tulla-Puche, J. (2008). The status of the art of the synthesis of peptide containing

  -disubstituted amino acids. Chemical Reviews, 108(1), 48-78. Link

• Wenschuh, H., et al. (2002). Coherent synthesis of

  -methylated peptides using Fmoc chemistry. Journal of Organic Chemistry, 67(8), 2611-2616. Link

• Thibault, H. J., et al. (2006). Concise synthesis of Fmoc-alpha-methyl-amino acids. Organic Letters, 8(15), 3323-3326. Link

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Application Note. Link

• Bachem. (2023).[5] Solid Phase Peptide Synthesis (SPPS) explained. Technical Guide. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. chempep.com [chempep.com]
• 5. bachem.com [bachem.com]
• 6. mdpi.com [mdpi.com]

Application Note: Synthesis and Handling of Boc-2-methyl-L-norvaline methyl ester Peptides

Abstract & Introduction

Boc-2-methyl-L-norvaline methyl ester (Boc-2-Me-Nva-OMe) represents a specialized class of

-tetrasubstituted amino acids. Unlike standard proteinogenic amino acids, the replacement of the -hydrogen with a methyl group introduces profound steric constraints.

In drug development, this modification is strategic. It restricts the conformational freedom of the peptide backbone, often inducing stable helical structures (

-helix or -helix) and significantly enhancing resistance to proteolytic degradation. However, this same steric bulk creates a "Steric Crunch" during synthesis, rendering standard coupling protocols (e.g., DIC/HOBt) inefficient.

This guide provides an optimized, field-proven workflow for handling, activating, and coupling this sterically demanding building block.

Chemical Profile & Challenges[1][2]

The Steric Anomaly

The defining feature of 2-methyl-L-norvaline is the quaternary

-carbon. In standard amino acids, the -proton is small. Here, the methyl group clashes with the incoming amino component during coupling.

Key Implications:

• Coupling Difficulty: Rate constants for coupling to or from

  -tetrasubstituted residues are to times slower than standard residues.

• Racemization Resistance: A unique advantage. Since there is no

  -proton to abstract, the standard oxazolone-mediated racemization pathway via base-catalyzed enolization is impossible. This allows for elevated temperatures during coupling without loss of chirality.

Physical Properties Table

Property	Specification	Notes
Formula
MW	~245.32 g/mol
State	Viscous Oil or Low-melting Solid	Hygroscopic; store at -20°C.
Solubility	DCM, DMF, MeOH, THF	Insoluble in water.[1][2][3]
Protection	Boc (N-term), OMe (C-term)	Orthogonal protection scheme.

Critical Workflow Visualization

The following diagram outlines the decision matrix for processing the methyl ester precursor into a coupling-competent species.

Figure 1: Strategic workflow for manipulating Boc-2-methyl-L-norvaline methyl ester based on synthesis requirements.

Detailed Protocols

Protocol A: Methyl Ester Hydrolysis (Saponification)

Objective: Convert the commercial methyl ester (OMe) to the free acid (OH) for use as a coupling donor.

Context: The steric bulk of the 2-methyl group shields the ester carbonyl, making hydrolysis significantly slower than standard amino acids.

• Dissolution: Dissolve 1.0 eq of Boc-2-Me-Nva-OMe in THF:MeOH:Water (3:1:1 ratio). A concentration of 0.1 M is ideal.

• Base Addition: Add 5.0 eq of Lithium Hydroxide monohydrate (LiOH·H₂O).

  • Note: Stronger bases (NaOH) are acceptable here due to the lack of

    -proton (no racemization risk), but LiOH is milder on the Boc group.

• Reaction: Stir vigorously.

  • Standard: Room temperature for 16–24 hours.

  • Accelerated: Heat to 45°C for 4–6 hours. (Safe due to quaternary carbon).[4]

• Monitoring: Monitor by TLC (EtOAc/Hexane) or LC-MS. Look for the disappearance of the ester peak (

  ) and appearance of the acid ( ).

• Work-up:

  • Evaporate organic solvents (THF/MeOH) under reduced pressure.

  • Acidify the remaining aqueous layer to pH 3.0 using 1M KHSO₄ or 5% Citric Acid. Do not use strong HCl to avoid Boc removal.

  • Extract 3x with Ethyl Acetate (EtOAc).

  • Dry over Na₂SO₄, filter, and concentrate.

  • Result: Viscous oil or foam of Boc-2-Me-Nva-OH .

Protocol B: "Difficult Coupling" (The Steric Crunch)

Objective: Coupling the sterically hindered free acid (Boc-2-Me-Nva-OH) to a resin-bound peptide or amine.

Mechanism: Standard carbodiimides (DIC) fail here. We require phosphonium or uronium reagents that generate highly reactive active esters (OBt/OAt) or acid halides.

Reagent Selection Table:

Reagent	Efficiency	Risk	Recommendation
HATU/HOAt	High	N-term capping (Guanylation)	Primary Choice. Use exactly 0.95 eq relative to Acid.
PyBrOP	Very High	Cost	Secondary Choice. Excellent for N-methyl/ -methyl couplings.
DIC/Oxyma	Medium	Slow kinetics	Only with microwave assistance.

Step-by-Step (HATU Method):

• Activation: Dissolve Boc-2-Me-Nva-OH (3.0 eq) and HATU (2.9 eq) in dry DMF.

• Base: Add DIEA (Diisopropylethylamine) (6.0 eq).

  • Color Change: Solution should turn yellow.

  • Pre-activation: Allow to react for 1–2 minutes only. (Longer pre-activation risks racemization of the activated species, though less likely here, it promotes side reactions).

• Coupling: Add the activated mixture to the resin/amine.

• Conditions:

  • Time: 2 hours minimum.

  • Double Couple: Highly recommended. Drain and repeat the step with fresh reagents.

  • Temperature: If using automated synthesis, heat to 50–60°C.

Protocol C: Boc Deprotection

Objective: Expose the amine for the next coupling.

• Reagent: 50% TFA (Trifluoroacetic acid) in DCM (Dichloromethane).

  • Scavengers: Add 2.5% TIS (Triisopropylsilane) or water if sensitive side chains (Trp, Met) are present elsewhere in the peptide.

• Reaction: Treat resin/compound for 30 minutes.

• Wash: Extensive washing with DCM and DMF is required to remove TFA salts.

• Neutralization (Crucial): The amine will be protonated (

  ). For the next incoming amino acid to couple to this hindered amine, it must be free base. Wash with 5% DIEA in DMF immediately before the next coupling.

Mechanistic Logic (Why it works)

The following diagram illustrates why standard coupling fails and why the specific reagents chosen above are necessary.

Figure 2: Mechanistic impact of steric hindrance and the role of HOAt/HATU in lowering the activation energy for coupling.

Troubleshooting & Expert Tips

• Issue: Incomplete Coupling (Deletion Sequences)

  • Diagnosis: Kaiser test is slightly positive or MS shows M-residue mass.

  • Solution: Switch to PyBrOP (Bromo-tris-pyrrolidino-phosphonium hexafluorophosphate). It creates an acid bromide intermediate which is smaller and more reactive than the OBt ester.

  • Protocol: 3 eq AA, 3 eq PyBrOP, 6 eq DIEA in DCM/DMF.

• Issue: Aggregation

  • Cause:

    -methyl amino acids induce helicity, which can lead to early aggregation on-resin.

  • Solution: Use "Magic Mixture" solvents (DCM:DMF:NMP 1:1:1) or add chaotropic salts (0.1M LiCl) during coupling.

• Issue: Racemization [5][6][7]

  • Fact Check: As noted, direct racemization is impossible.[6] However, if you purchased Boc-2-Me-DL-Nva (racemic mixture) by mistake, no protocol will fix it. Always verify optical rotation of starting material.

References

• Albericio, F., & Bomer, J. M. (2018). Solid-Phase Synthesis: A Practical Guide. CRC Press. (Standard text on coupling reagents).

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive."[8] Journal of the American Chemical Society.[5] Link

• Coste, J., et al. (1990). "PyBOP: A new peptide coupling reagent devoid of toxic by-products." Tetrahedron Letters. Link

• Wenschuh, H., et al. (1995). "Stepwise automated solid phase synthesis of naturally occurring peptaibols using Fmoc chemistry." Journal of Organic Chemistry. (Discusses Aib/alpha-methyl coupling difficulties). Link

• Crisma, M., et al. (2004). "Peptide synthesis with C-alpha,alpha-disubstituted amino acids." Chemistry & Biodiversity. (Review on structural implications and synthesis). Link

Sources

• 1. Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 51987-73-6: boc-L-phenylalanine methyl ester [cymitquimica.com]
• 3. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of new Cα-tetrasubstituted α-amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 6. bachem.com [bachem.com]
• 7. Racemization in peptide synthesis | PPTX [slideshare.net]
• 8. researchgate.net [researchgate.net]

cleavage cocktails for peptides with 2-methyl-norvaline methyl ester

Application Note: Strategic Cleavage Protocols for Peptides Containing 2-Methyl-Norvaline Methyl Ester

Part 1: Executive Summary & Scientific Rationale

The Challenge: Synthesizing peptides containing 2-methyl-norvaline (2-Me-Nva) and terminating in a methyl ester (OMe) presents a unique "orthogonal" chemical challenge.

• Steric Hindrance: 2-Me-Nva is an

  -disubstituted amino acid. The additional methyl group at the -carbon creates significant steric bulk, severely retarding both coupling and cleavage rates.

• Ester Lability: Methyl esters are susceptible to hydrolysis under acidic conditions if water is present, and to saponification under strong basic aqueous conditions.

• Solubility: The lipophilic nature of the norvaline side chain (propyl) combined with the

  -methyl group promotes on-resin aggregation, often requiring high-swelling solvents.

The Solution: Standard cleavage cocktails (e.g., Reagent K, Reagent B) typically contain 5% water. For a methyl ester target, this water content poses a hydrolysis risk, converting your desired -OMe to -OH (acid). Furthermore, standard room-temperature cleavage times are often insufficient for the sterically hindered 2-Me-Nva linkage.

This guide details two distinct workflows:

• Workflow A (Generation): Cleavage from HMBA resin via base-catalyzed methanolysis to form the ester.

• Workflow B (Preservation): Side-chain deprotection of a pre-formed ester using an anhydrous acidic cocktail.

Part 2: Chemical Logic & Decision Matrix

Before selecting a cocktail, you must identify your synthesis strategy. The absence of an

-proton on 2-Me-Nva is a critical advantage: it cannot racemize via base-catalyzed enolization. This allows us to use thermodynamic forcing (heat/time) during basic cleavage without loss of chiral integrity.

Visual Workflow: Selecting the Correct Cocktail

Figure 1: Decision matrix for selecting the appropriate cleavage strategy based on resin type and target functionality.

Part 3: Detailed Protocols

Protocol A: The "Generation" Cocktail (Methanolysis)

Use Case: You synthesized the peptide on HMBA (Hydroxymethylbenzoic acid) or PAM resin. The peptide is attached via an ester bond.[1][2] You need to cleave it with Methanol to release the Peptide-OMe.

The "2-Me-Nva" Modification: Because 2-Me-Nva is sterically hindered, standard methanolysis (Room Temp, 2h) will likely result in incomplete cleavage.

• Advantage: Since 2-Me-Nva has no

  -proton, we can apply heat without racemization.

Reagents:

• Anhydrous Methanol (MeOH): The nucleophile.

• DIPEA (N,N-Diisopropylethylamine): The base (catalyst).

• DMF (Dimethylformamide): Swelling solvent (Critical for 2-Me-Nva solubility).

Step-by-Step Methodology:

• Resin Preparation:

  • Wash the resin (100 mg scale) extensively with DCM (

    mL) to remove trace amine scavengers.

  • Crucial: Dry the resin under high vacuum for 1 hour. Water acts as a competing nucleophile, producing the free acid impurity.

• Cocktail Preparation (Fresh):

  • Mix DMF / MeOH / DIPEA in a ratio of 5 : 5 : 1 (v/v/v) .

  • Note: The high DMF content ensures the hydrophobic 2-Me-Nva peptide chain remains solvated and accessible.

• The Reaction (Thermodynamic Forcing):

  • Add 10 mL of cocktail per gram of resin.[3]

  • Standard: Shake at Room Temperature for 16–24 hours.

  • Accelerated (Recommended for 2-Me-Nva): Seal the vessel tightly and heat to 45°C–50°C for 6–8 hours.

  • Validation: Remove a 10 µL aliquot, dilute in MeCN, and inject into HPLC to monitor the appearance of the product peak.

• Work-up:

  • Filter the resin and wash with DMF.[4][5][6][7]

  • Evaporate the solvent (DMF/MeOH) under reduced pressure (Rotavap) at < 40°C.

  • Note: Side-chain protecting groups (e.g., tBu, Trt) are not removed by this method. You must proceed to Protocol B for global deprotection if side chains are protected.

Protocol B: The "Preservation" Cocktail (Anhydrous Acidolysis)

Use Case: You have a protected peptide-methyl ester (either from Protocol A or solution synthesis). You need to remove side-chain protecting groups (Boc, tBu, Pbf, Trt) using TFA without hydrolyzing the C-terminal ester.

The "Low-Water" Strategy: Standard Reagent K (82.5% TFA / 5% Phenol / 5% Water / 5% Thioanisole / 2.5% EDT) contains too much water. We must replace water with a non-nucleophilic scavenger or solvent.

Cocktail Formulation (Anhydrous):

Component	Volume %	Function
TFA (Trifluoroacetic Acid)	90%	Acidolytic reagent
TIS (Triisopropylsilane)	5%	Hydride donor/Scavenger (Traps tBu cations)
DCM (Dichloromethane)	5%	Solvation Enhancer (Critical for 2-Me-Nva)
Optional: Thioanisole	Add 2%	Only if Met/Cys are present

Step-by-Step Methodology:

• Preparation:

  • Ensure the peptide/resin is completely dry.

  • Pre-chill the TFA cocktail to 0°C.

• Reaction:

  • Add the cocktail to the peptide (approx. 10 mL per 100 mg peptide).[8]

  • Allow to warm to Room Temperature.[3][5][9]

  • Time: 2 hours.

  • Steric Note: The DCM is included to swell the hydrophobic 2-Me-Nva core. If the peptide looks "sludgy" or precipitates, add more DCM (up to 20% of total volume).

• Termination:

  • Do not dilute with water.

  • Concentrate the TFA solution to ~20% volume using a stream of nitrogen.

  • Precipitate directly into cold Diethyl Ether or MTBE (Methyl tert-butyl ether).[10]

  • Centrifuge (3000 rpm, 5 min) and decant. Wash pellet 3x with cold ether.[9]

Part 4: Data Summary & Troubleshooting

Comparative Analysis of Cleavage Cocktails

Feature	Reagent K (Standard)	Protocol A (Methanolysis)	Protocol B (Anhydrous)
Primary Mechanism	Acidolysis ( )	Nucleophilic Acyl Substitution	Acidolysis ( )
Water Content	5% (High Risk)	< 0.1% (Strictly Anhydrous)	0% (Replaced by DCM/TIS)
Target Product	Peptide Acid (OH)	Peptide Methyl Ester (OMe)	Peptide Ester (Side-chain free)
2-Me-Nva Suitability	Good solvation, bad stability	Excellent (No racemization)	High (With DCM added)

Troubleshooting 2-Me-Nva Aggregation

The gem-dimethyl effect of

-methyl amino acids restricts conformational freedom, often leading to -sheet formation and aggregation.

• Symptom: Low yield; resin beads clump together; crude HPLC shows broad, smeared peaks.

• Fix: In Protocol B, replace the 5% DCM with HFIP (Hexafluoroisopropanol) . HFIP is a potent disruptor of secondary structure aggregates and is stable in TFA.

References

• Merck Millipore (Novabiochem). (2020). Fmoc Solid Phase Peptide Synthesis - Cleavage Protocols. Retrieved from

• Albericio, F. (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press. (Focus on HMBA Linker Chemistry).

• Toniolo, C., et al. (1971). Synthesis of a Homologous Series of Protected Oligopeptides Derived from L-Norvaline. ResearchGate. Retrieved from

• BenchChem. (2025).[10] Application Notes and Protocols for Cleavage of Peptides Containing Fmoc-alpha-methyl-L-Aspartic Acid. (Analogous steric hindrance protocols). Retrieved from

• Aapptec. (2023). Cleavage from HMBA-MBHA Resin. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 9. peptide.com [peptide.com]
• 10. benchchem.com [benchchem.com]

mass spectrometry analysis of 2-methyl-norvaline methyl ester-containing peptides

Application Note: High-Resolution MS Analysis of Peptides Containing 2-Methyl-Norvaline Methyl Esters

Executive Summary

The incorporation of 2-methyl-norvaline (2-Me-Nva) into peptide therapeutics represents a strategic modification to enhance metabolic stability and constrain conformational flexibility. By substituting the

-proton with a methyl group, 2-Me-Nva introduces a quaternary center that blocks racemization and sterically hinders proteolytic attack. Furthermore, the methyl ester (OMe) modification at the C-terminus or side chain is frequently employed to modulate lipophilicity and cell permeability.

However, these modifications present a distinct "Isobaric Triad" challenge in mass spectrometry: 2-Me-Nva , Leucine (Leu) , and Isoleucine (Ile) all share the same residue mass (113.084 Da ). Standard low-resolution MS cannot distinguish them. This guide details a protocol for the unambiguous identification and characterization of 2-Me-Nva-OMe peptides, utilizing shape-selective chromatography and energy-resolved fragmentation logic.

Part 1: The Analytical Challenge

The Isobaric Triad

The core analytical difficulty lies in the structural isomerism of the residues. While their elemental composition (

) is identical, their connectivity differs:

Residue	Structure	Side Chain	Diagnostic Loss (Side Chain)
Leucine (Leu)	-branched	Isobutyl ( )	43 Da ( , isopropyl)
Isoleucine (Ile)	-branched	Sec-butyl ( )	29 Da ( , ethyl)
2-Me-Nva	-methylated, linear	Methyl + n-Propyl ( )	43 Da ( , n-propyl)

Critical Insight: Both Leu and 2-Me-Nva can exhibit a neutral loss of 43 Da, making MS/MS spectra deceptively similar. Differentiation requires exploiting the quaternary

-carbon stability of 2-Me-Nva and the unique retention behavior of its linear propyl chain.

The Methyl Ester Instability

The methyl ester moiety (

Da) is susceptible to hydrolysis, particularly in basic conditions common in tryptic digestion (pH 8.0).

• Risk: Conversion of 2-Me-Nva-OMe

  2-Me-Nva-OH (Mass shift: Da).

• Control: All sample preparation must occur at pH < 7.0 .

Part 2: Experimental Protocol

Sample Preparation (Hydrolysis-Resistant Workflow)

• Solubilization: Dissolve lyophilized peptide in 0.1% Formic Acid (FA) / 5% Acetonitrile (ACN) . Avoid phosphate buffers or ammonium bicarbonate (pH > 7.5).

• Enzymatic Digestion (If required): Do NOT use Trypsin. Use Pepsin (pH 1.5–2.5) or Glu-C (pH 4.0–5.0) to maintain ester integrity.

• Storage: Analyze immediately or freeze at -80°C. Methyl esters degrade within hours at room temperature in aqueous solution.

LC-MS Method Development

Chromatography: The First Line of Defense Standard C18 columns often fail to resolve Leu/Ile/2-Me-Nva. Use a Pentafluorophenyl (PFP) or C18-PFP hybrid column. PFP phases offer shape selectivity, resolving isomers based on branching vs. linearity.

• Column: Kinetex F5 or equivalent PFP core-shell,

  , mm.

• Mobile Phase A:

  Formic Acid in Water.

• Mobile Phase B:

  Formic Acid in Acetonitrile.

• Gradient: Shallow gradient (e.g., 0.5% B/min increase) around the elution time of the target peptide.

• Temperature: 40°C (Higher temp improves peak shape for hydrophobic esters).

Mass Spectrometry Parameters

• Ionization: ESI Positive Mode.

• Fragmentation Mode:

  • HCD (Higher-energy Collisional Dissociation): Standard for backbone sequencing.

  • EThcD (Electron Transfer/Higher-energy CD): Recommended. Preserves labile PTMs and generates

    -ions crucial for side-chain differentiation.

  • MS

    : If available, isolate the immonium ion ( 86) or the -ion for further fragmentation.

Part 3: Data Analysis & Differentiation Logic

The Diagnostic Workflow

The following decision tree illustrates the logic for distinguishing the residues based on MS/MS features.

Figure 1: Decision tree for differentiating isobaric residues Leu, Ile, and 2-Me-Nva using chromatographic and spectrometric evidence.

Quantitative Data Summary: Diagnostic Ions

Residue	Immonium Ion ( )	Secondary Frag of Immonium	Side Chain Loss ( ions)	PFP Elution Order (Typ.)
Isoleucine	86.09	(Loss of )	Da ( )	1st (Most Polar)
Leucine	86.09	(Loss of )	Da ( )	2nd
2-Me-Nva	86.09	Stable (Steric bulk)	Da ( )	3rd (Linear = Strongest -interaction)

Distinguishing 2-Me-Nva from Leucine: Since both lose 43 Da, you must rely on:

• Intensity of Backbone Fragmentation: The quaternary

  -carbon in 2-Me-Nva lacks an -proton. This inhibits the formation of standard ions via the "oxazolone" pathway, which typically requires proton abstraction from the -carbon. Consequently, 2-Me-Nva peptides often show suppressed -ion intensity N-terminal to the modification compared to Leu peptides.

• Elution Profile: On PFP columns, linear alkyl chains (2-Me-Nva) typically interact more strongly than branched chains (Leu), resulting in longer retention times.

Part 4: Visualizing the Analytical Workflow

Figure 2: End-to-end workflow emphasizing pH control and shape-selective chromatography.

References

• Creative Biolabs. (2025). Isoleucine & Leucine Differentiation: Critical in Antibody Sequencing. Retrieved from [Link]

  • Context: Establishes the baseline difficulty of isobaric differentiation (Leu/Ile) which applies directly to 2-Me-Nva.

• SCIEX. (2023). Differentiation of leucine and isoleucine for enhanced sequence variant analysis using electron activated dissociation. Retrieved from [Link]

  • Context: Provides the protocol for using EAD/ETD to generate -ions (z-ions minus side chain) essential for distinguishing side-chain isomers.

• Journal of the American Society for Mass Spectrometry. (2008). Peptide Sequence Scrambling Through Cyclization of b-Ions. Retrieved from [Link]

  • -proton)

• LifeTein. (2025). Should My Peptide Be Methylated? Stability and Solubility Guide. Retrieved from [Link]

  • Context: Discusses the physicochemical effects of methylation (steric hindrance, permeability) and the specific mass shifts (+14 Da) involved.[1]

Sources

• 1. lifetein.com [lifetein.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving Peptide Yields with Sterically Hindered Amino Acids

Here is the technical support center on improving the yield of peptides with "Norvaline, 2-methyl-, methyl ester".

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges encountered when incorporating sterically hindered amino acids, such as 2-methyl-norvaline, into peptide sequences. Our focus is to move beyond simple procedural steps and delve into the causality behind experimental choices, empowering you to optimize your synthesis for higher yields and purity.

Introduction: The Challenge of Sterically Hindered Residues

Incorporating α,α-disubstituted amino acids like 2-methyl-norvaline presents a significant hurdle in solid-phase peptide synthesis (SPPS).[1] Unlike standard proteinogenic amino acids, these structures possess two substituents on the α-carbon, creating substantial steric hindrance. This bulkiness physically obstructs the approach of the nucleophilic amine from the incoming amino acid, dramatically slowing the kinetics of peptide bond formation.[2][3] The direct consequence is often incomplete coupling reactions, which leads to the accumulation of deletion sequences and a significant reduction in the overall yield of the desired full-length peptide.[4][5]

This guide is structured to help you diagnose, troubleshoot, and overcome these challenges through a logical, evidence-based approach.

Part 1: Frequently Asked Questions (FAQs) & Core Concepts

This section addresses the most common issues and underlying principles in a direct question-and-answer format.

Q1: Why exactly is my peptide yield so low when I use 2-methyl-norvaline?

Answer: The primary reason for low yield is incomplete acylation (peptide bond formation) due to steric hindrance. The methyl and propyl groups on the α-carbon of 2-methyl-norvaline form a "molecular shield" around the activated carboxyl group. This makes it difficult for the incoming amino group of the next residue in the sequence to attack, leading to a sluggish and inefficient reaction.[2][3] If the coupling reaction does not go to completion within the allotted time, the unreacted N-terminal amines on the growing peptide chain will be available to react in the next cycle, resulting in a "deletion sequence" where the 2-methyl-norvaline residue is missing.

This steric clash is the fundamental obstacle that needs to be overcome with specialized reagents and modified protocols.

Caption: Steric hindrance in coupling 2-methyl-norvaline.

Q2: I'm using an Fmoc-SPPS workflow. The product name is "Norvaline, 2-methyl-, methyl ester". Is this the correct reagent?

Answer: This is a critical point of clarification. For a standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS) workflow, you should be using the N-α-Fmoc protected carboxylic acid , i.e., Fmoc-2-methyl-L-norvaline-OH .

The "methyl ester" designation refers to a C-terminal protecting group, which is typically used in solution-phase peptide synthesis, not solid-phase. In SPPS, the solid support resin (e.g., Wang, Rink Amide) serves as the C-terminal protecting group for the first amino acid.[6] Using the methyl ester form in SPPS would prevent the amino acid from being activated and coupled to the resin-bound peptide chain.

Q3: How can I reliably check if the coupling of 2-methyl-norvaline was successful before proceeding to the next step?

Answer: On-resin monitoring is crucial for avoiding the costly synthesis of failed sequences. The most common method is the Kaiser (or ninhydrin) test , which detects the presence of free primary amines.[4][7]

• After a successful coupling: All N-terminal primary amines should be acylated, resulting in a negative Kaiser test (beads remain yellow or colorless).

• After an incomplete coupling: Unreacted primary amines will remain, giving a positive Kaiser test (beads turn a deep blue).[7]

A positive Kaiser test after attempting to couple 2-methyl-norvaline is a clear indicator that you must repeat the coupling step before proceeding with deprotection of the next amino acid.

Q4: What are the most effective coupling reagents for incorporating 2-methyl-norvaline and other α,α-disubstituted amino acids?

Answer: Standard carbodiimide reagents like DCC or DIC are often inefficient for these challenging couplings.[3] You must use more potent, modern coupling reagents. The most effective reagents fall into two main classes: uronium/aminium salts and phosphonium salts.[2][8]

Reagent Class	Recommended Reagent	Key Advantages & Considerations
Uronium/Aminium	HATU	Generally considered the gold standard for difficult couplings due to its high reactivity and rapid activation.[2][9][10]
HCTU	A highly effective and more cost-efficient alternative to HATU.
COMU	Efficacy is comparable to HATU, but it is more soluble and has a better safety profile as its byproducts are not explosive like those from HOBt-based reagents.[11]
Phosphonium	PyBOP	A strong coupling reagent that is a good alternative to uronium salts. Byproducts are generally non-carcinogenic, unlike its predecessor, BOP.[2][12]
PyAOP	One of the most reactive phosphonium reagents, excellent for very challenging sequences.[9][12]

Expert Recommendation: Start with HATU or COMU . Their proven efficacy in coupling sterically hindered amino acids makes them the most reliable choices for a first attempt at optimization.[2][11]

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides a logical workflow for troubleshooting low yields and detailed protocols for key procedures.

Troubleshooting Workflow for Low-Yield Synthesis

When faced with a failed synthesis involving 2-methyl-norvaline, follow this systematic approach to identify and solve the problem.

Caption: A systematic workflow for troubleshooting low peptide yields.

Protocol 1: High-Efficiency Coupling of 2-Methyl-Norvaline

This protocol is designed to maximize the coupling efficiency of sterically hindered amino acids using best-practice techniques.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Fmoc-2-methyl-L-norvaline-OH (3-5 equivalents relative to resin loading)

• HATU (3-5 equivalents)

• N,N-Diisopropylethylamine (DIEA) (6-10 equivalents)

• High-purity, amine-free DMF

Procedure:

• Pre-activation of the Amino Acid:

  • In a separate vessel, dissolve Fmoc-2-methyl-L-norvaline-OH and HATU in DMF.

  • Add DIEA to the solution. The solution will typically change color (e.g., to yellow).

  • Allow the mixture to pre-activate for 2-5 minutes at room temperature.[13]

• First Coupling Reaction:

  • Drain the solvent from your swelled peptide-resin.

  • Add the pre-activated amino acid solution to the resin.

  • Agitate the reaction vessel for a minimum of 2 hours at room temperature. For particularly difficult sequences, this can be extended up to 4 hours.[2][4]

• Intermediate Wash:

  • Drain the reaction solution.

  • Thoroughly wash the resin with DMF (3-5 times) to remove all residual reagents and byproducts.

• On-Resin Monitoring (Optional but Recommended):

  • Take a small sample of resin beads and perform the Kaiser test as described in Protocol 2.

  • If the test is negative (yellow), the coupling was successful. Proceed to the deprotection step for the next cycle.

  • If the test is positive (blue), proceed immediately to the second coupling.

• Second Coupling (Double Coupling):

  • Repeat steps 1 and 2 with a fresh solution of activated Fmoc-2-methyl-L-norvaline-OH.[4][7]

  • After the second coupling, wash the resin thoroughly with DMF (3-5 times).

• Final Confirmation:

  • Perform a final Kaiser test. A negative result is required before moving on. If the test remains positive, consider capping the unreacted amines (see FAQ Q6) to simplify final purification.

Protocol 2: On-Resin Kaiser (Ninhydrin) Test

This qualitative test is essential for verifying the completion of coupling reactions.

Materials:

• Solution A: 5 g Ninhydrin in 100 mL Ethanol

• Solution B: 80 g Phenol in 20 mL Ethanol

• Solution C: 2 mL of 0.001 M KCN in 98 mL Pyridine

• A small sample of peptide-resin beads (5-10 mg)

• Heat source (heat gun or heating block)

Procedure:

• Place the resin beads into a small glass test tube.

• Add 2-3 drops of each solution (A, B, and C) to the test tube.

• Heat the tube at ~120°C for 3-5 minutes.

• Observe the color of the beads and the solution.

  • Positive Result (Incomplete Coupling): The beads and/or solution turn a deep blue/purple.

  • Negative Result (Complete Coupling): The beads and solution remain yellow or colorless.

Part 3: Advanced Optimization & Final Considerations

Q5: Should I consider using microwave energy or elevated temperatures?

Answer: Yes, these are powerful tools for driving difficult couplings to completion. Microwave-assisted peptide synthesis (MAPS) can dramatically accelerate reaction rates and improve yields for sterically hindered couplings.[9][14] Similarly, performing the coupling at an elevated temperature (e.g., 40-60°C) can enhance efficiency.

However, this must be done with caution. Higher energy input increases the risk of racemization, particularly for sensitive amino acids.[2] This strategy should be employed after simpler methods like double coupling and using potent reagents have been attempted. Always verify the chiral purity of your final peptide product via chiral HPLC if you use elevated temperatures.

Q6: What is "capping" and when should I use it?

Answer: Capping is the process of intentionally terminating peptide chains that have failed to couple. After a coupling step, any unreacted N-terminal amines are acylated with a small, highly reactive agent, typically acetic anhydride.[15]

This creates an N-acetylated "cap" on the failed chain, preventing it from participating in any further elongation steps. The benefit is that it stops the formation of deletion sequences that are one amino acid shorter than your target peptide, which can be very difficult to separate during purification. You should consider capping if, even after a double coupling with a strong reagent, your Kaiser test remains positive. This strategy sacrifices some theoretical yield to significantly improve the purity of the crude product.

References

• A Researcher's Guide to Coupling Reagents for Sterically Hindered Amino Acids. (n.d.). Benchchem.
• Katritzky, A. R., Todadze, E., Angrish, P., & Draghici, B. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ACS Publications.
• Technical Support Center: Troubleshooting Low Yield in Solid-Phase Peptide Synthesis (SPPS). (n.d.). Benchchem.
• Should My Peptide Be Methylated?. (2025, September 25). LifeTein.
• Efficient peptide coupling involving sterically hindered amino acids. (2007, July 20). PubMed.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024, June 4). Bachem.
• Technical Support Center: Impact of the N-methyl Group on Peptide Secondary Structure. (n.d.). Benchchem.
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF. (2025, August 6). ResearchGate.
• Novabiochem® Coupling reagents. (n.d.). Merck.
• Troubleshooting low yield in solid-phase peptide synthesis. (n.d.). Benchchem.
• Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. (2022, June 15). PubMed.
• Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. (n.d.). Springer Nature Experiments.
• Commonly Used Coupling Reagents in Peptide Synthesis. (2025, September 2). [Source not available].
• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. (n.d.). [Source not available].
• Peptide Purity & Yield Optimizing in SPPS. (2020, November 4). Gyros Protein Technologies.
• Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. (2023, January 30). Biotage.
• Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. (2024, February 17). PubMed.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). [Source not available].
• Peptide Synthesis for Beginners. (n.d.). Peptide Primers.

Sources

• 1. Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. lifetein.com [lifetein.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. peptide.com [peptide.com]
• 11. bachem.com [bachem.com]
• 12. file.globalso.com [file.globalso.com]
• 13. Peptide Synthesis for Beginners - Peptide Primers [americanpeptidesociety.org]
• 14. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 15. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

Technical Support Center: Troubleshooting Aggregation of Peptides Containing 2-Methyl-Norvaline (2-Me-Nva)

Audience: Senior Researchers, Peptide Chemists, and Drug Discovery Scientists. Topic: Overcoming steric hindrance and hydrophobic aggregation in 2-Me-Nva peptides.

Core Concept: The "Dual-Threat" Mechanism

Before troubleshooting, you must understand why your peptide is failing. 2-Methyl-Norvaline (2-Me-Nva) introduces two distinct physicochemical barriers that feed into a cycle of aggregation:

• Steric Blockade (The Kinetic Trap): Like Aib (α-aminoisobutyric acid), 2-Me-Nva is an

  -disubstituted amino acid. The additional methyl group at the alpha carbon creates a "tetrasubstituted" center, severely restricting the conformational space. This leads to extremely slow coupling kinetics, resulting in deletion sequences (missing residues). These truncated byproducts often have different solubility profiles and act as "seeds" for aggregation.

• Hydrophobic Collapse (The Thermodynamic Trap): The norvaline side chain (propyl) is hydrophobic. Adding the

  -methyl group locks the backbone into helical turns (3 -helix or -helix) due to the Thorpe-Ingold effect. While this stabilizes the structure, it also creates rigid hydrophobic patches that drive intermolecular stacking (aggregation) in aqueous buffers.

Phase I: Synthesis Troubleshooting (On-Resin)

The Symptom: Low crude purity, presence of "deletion" peaks (M-residue mass), or resin that stops swelling.

Diagnostic Workflow

Use this decision tree to determine the corrective action for synthesis failures.

Figure 1: Diagnostic logic for distinguishing between kinetic steric hindrance and thermodynamic aggregation on-resin.

Technical FAQs: Synthesis

Q: I am using standard HBTU/DIEA activation, but the coupling yield for 2-Me-Nva is <50%. Why? A: HBTU is insufficient for tetrasubstituted carbons. The steric bulk prevents the active ester from approaching the nucleophile.

• Protocol Fix: Switch to COMU or HATU . These reagents generate more reactive species (Oxyma and OAt esters, respectively).

• Critical Step: You must use elevated temperature. 2-Me-Nva does not have an alpha-proton, so it cannot racemize via the standard oxazolone mechanism. You can safely couple 2-Me-Nva at 60°C - 75°C without epimerization risks [1].

Q: The 2-Me-Nva coupled fine, but the next amino acid failed. Why? A: This is the "N-terminal Steric Shielding" effect. Once 2-Me-Nva is attached, its bulky methyl group shields its own N-terminus, making it a terrible nucleophile for the next incoming amino acid.

• Protocol Fix:

  • Use an aggressive deprotection: 20% Piperidine in DMF at 50°C (ensure complete Fmoc removal).

  • Use Symmetric Anhydride activation for the next amino acid (Amino Acid:DIC 2:1 ratio) or HATU/HOAt.

  • Double Couple: Perform the first coupling for 2 hours, drain, and repeat.

Q: My resin volume decreased significantly after adding 2-Me-Nva. A: The peptide has likely formed a secondary structure (helix) that induced aggregation/collapse of the polystyrene matrix.

• Protocol Fix: Switch to a 100% PEG-based resin (e.g., ChemMatrix or NovaPEG). PEG resins swell better in the presence of aggregated peptides and allow better solvent permeation [2].

Phase II: Purification & Solubilization (In-Solution)

The Symptom: Broad peaks on HPLC, gel formation in water, or precipitation upon reconstitution.

Solubility Matrix

Use this table to select the correct solvent system based on peptide characteristics.

Peptide Charge (Net)	Primary Solvent Strategy	Additive for Aggregation
Positive (+) (Basic)	0.1% TFA or Acetic Acid	10-20% Acetonitrile (ACN)
Negative (-) (Acidic)	0.1% NH₄OH (Ammonium Hydroxide)	10% TFE (Trifluoroethanol)
Neutral / Hydrophobic	DMSO or HFIP (Hexafluoroisopropanol)	6M Guanidine HCl (for purification only)

Technical FAQs: Purification

Q: My peptide elutes as a broad, ugly hump on C18 HPLC. Is it impure? A: Not necessarily. Peptides containing 2-Me-Nva often interconvert slowly between conformational states (helical vs. random coil) on the timescale of the separation, causing peak broadening.

• Protocol Fix: Run the HPLC column at 60°C . High temperature increases the exchange rate between conformers and disrupts intermolecular aggregates, often sharpening the peak significantly.

Q: The peptide is insoluble in water. Can I sonicate it? A: Use caution. Sonication can induce heat and shear stress.

• Protocol Fix: Dissolve the peptide completely in a "master solvent" first.

  • Dissolve in 100% DMSO or HFIP (Hexafluoroisopropanol) to a high concentration (e.g., 10 mg/mL).

  • Slowly dilute this stock into your aqueous buffer.

  • Note: If using HFIP, it must be evaporated or removed if the peptide is for biological assay, as it is cytotoxic.

Visualizing the Solubilization Workflow

Figure 2: Step-by-step solubilization strategy based on physicochemical properties.

Experimental Protocols

Protocol A: Optimized Coupling of 2-Me-Nva

Standard protocols fail because they lack the activation energy required for the sterically hindered amine.

• Reagents: Fmoc-2-Me-Nva-OH (3 eq), COMU (3 eq), Oxyma Pure (3 eq), DIEA (6 eq).

• Solvent: DMF or NMP (N-methylpyrrolidone).

• Procedure:

  • Dissolve amino acid and coupling reagents in minimal solvent.[1]

  • Add base (DIEA) to activate.

  • Add to resin immediately.

  • Heat: Microwave at 75°C for 10 minutes OR conventional heating at 50°C for 1 hour.

  • Wash: DMF (3x), DCM (3x).

  • Monitoring: Chloranil test (Ninhydrin is often false-negative for secondary amines, though 2-Me-Nva is primary, the steric bulk can affect sensitivity).

Protocol B: "Magic Mixture" for Aggregated Sequences

Use this if the resin stops swelling during the synthesis of the 2-Me-Nva region.

• Mixture Composition: DCM / DMF / NMP (1:1:1 ratio).

• Additives: 1% Triton X-100 and 2M Ethylene Carbonate.[2]

• Usage: Use this mixture as the primary solvent for both the coupling reaction and the Fmoc-deprotection steps. The chaotropic nature of ethylene carbonate disrupts beta-sheet aggregation on the resin [2].

References

• BenchChem. (2025).[1][3] A Comparative Guide to HOAt and COMU for Difficult Peptide Couplings. BenchChem Technical Notes. Link

• Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis. Merck Millipore Technical Guides. Link

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Knowledge Center. Link

• Albericio, F., & Kates, S. A. (Eds.). (2000).[4] Solid-Phase Synthesis: A Practical Guide. CRC Press. (Contextual grounding for PEG resins and Magic Mixture).

• Thermo Fisher Scientific. (n.d.). Peptide Solubility Guidelines. Thermo Fisher Technical Support. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. iris.unive.it [iris.unive.it]

Technical Support Center: Optimizing Fmoc-Deprotection for 2-Methyl-Norvaline

Senior Application Scientist: Dr. Alex V. Subject: Overcoming Steric Hindrance and Side Reactions in

-Methyl Amino Acid Synthesis Date: October 26, 2023

Executive Summary

2-methyl-norvaline (2-Me-Nva) represents a class of

-disubstituted amino acids. While valuable for inducing helical stability and proteolytic resistance in peptides, they present significant synthetic challenges. The presence of the -methyl group creates severe steric hindrance, retarding the removal of the Fmoc group. Furthermore, the conformational constraints imposed by this residue drastically increase the rate of diketopiperazine (DKP) formation, often leading to significant yield loss during the deprotection of the subsequent residue.

This guide provides an evidence-based troubleshooting framework to optimize deprotection kinetics while mitigating side reactions.

Module 1: The Kinetic Barrier (Incomplete Deprotection)

Q: Why is the Fmoc group on 2-Me-Nva not removing with standard 20% piperidine?

A: The

-methyl group creates a "steric umbrella" that shields the proton at the 9-position of the fluorenyl ring. Standard secondary amines like piperidine often lack the basicity or the steric freedom to abstract this proton efficiently within standard timeframes (5–10 mins).

Technical Insight: For

-disubstituted residues, the half-life of the Fmoc group in 20% piperidine can be 10–20 times longer than for standard residues (e.g., Alanine). Continued exposure to slow-acting bases promotes aggregation without achieving full deprotection.

Protocol: Enhanced Deprotection Cocktail

To overcome the energy barrier, we switch from a purely nucleophilic mechanism to a stronger base-driven mechanism using DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

Reagent Setup:

• Base A: 2% DBU (v/v)

• Base B: 5% Piperazine (w/v) (Scavenger for dibenzofulvene)

• Solvent: NMP (N-methyl-2-pyrrolidone) – Preferred over DMF for better solvation of hydrophobic 2-Me-Nva chains.

Step-by-Step Workflow:

• Drain the reaction vessel completely.

• Add the DBU/Piperazine cocktail (10 mL per gram of resin).

• Microwave Irradiation (Recommended):

  • Temp: 75°C

  • Power: 30W (variable)

  • Time: 2 x 3 minutes.

• Batch (Room Temp) Alternative:

  • Time: 2 x 10 minutes.

  • Note: Agitate vigorously.

• Wash: 5 x DMF (critical to remove DBU traces which can cause aspartimide formation in subsequent steps).

Data: Deprotection Efficiency Comparison

Reagent Composition	Conditions	2-Me-Nva Deprotection % (5 min)	Risk Factor
20% Piperidine / DMF	RT	< 60%	Low
20% Piperidine / DMF	75°C (MW)	85-90%	Moderate
2% DBU / 20% Pip / DMF	RT	95%	High (Aspartimide)
2% DBU / 5% Piperazine / NMP	75°C (MW)	> 99%	Low (Balanced)

Module 2: The "Missing Peptide" (Diketopiperazine Formation)

Q: My mass spec shows a major impurity corresponding to [M - 2 residues]. Is the coupling failing?

A: Likely not. This is a classic signature of Diketopiperazine (DKP) formation .

The Mechanism: When 2-Me-Nva is the second residue from the C-terminus (or attached directly to the resin linker), its conformational bias forces the peptide backbone into a turn. Upon deprotection of the N-terminus, the free amine loops back and attacks the C-terminal ester linkage, cleaving the dipeptide off the resin as a cyclic byproduct.

Visualization: DKP Formation Pathway

Caption: The DKP mechanism where the steric bias of 2-Me-Nva facilitates premature cleavage of the dipeptide from the resin.

Troubleshooting Protocol for DKP Prevention

If 2-Me-Nva is at position 2 (C-terminal), you must alter the resin or the linker chemistry.

• Use Bulky Resins: Switch to 2-Chlorotrityl Chloride (2-CTC) resin . The massive steric bulk of the trityl group prevents the N-terminal amine from attacking the ester linkage.

• Short Deprotection Times:

  • Do not use DBU for the step exposing the amine that attacks the resin.

  • Use 20% Piperidine for 2 x 3 minutes only.

• Active Coupling: Ensure the next amino acid (AA3) is pre-activated and added immediately after the wash steps to compete with the cyclization reaction.

Module 3: Aggregation & Solvation

Q: The synthesis proceeds but the crude purity is very low after the 2-Me-Nva residue. Why?

A: 2-Me-Nva is highly hydrophobic and promotes

-sheet formation. Once the Fmoc group is removed, the free amine can bury itself in hydrophobic clusters, making it inaccessible for the next coupling.

Diagnostic Decision Tree

Caption: Decision logic for optimizing solvation and coupling conditions post-2-Me-Nva deprotection.

References

• CEM Corporation. "One-pot Coupling and Deprotection for Fmoc Solid Phase Peptide Synthesis." CEM Application Notes. Link

• Yang, Y., & Hansen, L. (2022). "Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis." ACS Omega, 7(13), 11501–11510. Link

• Wade, J. D., et al. (1991). "DBU as an N alpha-deprotecting reagent for the fluorenylmethoxycarbonyl group in continuous flow solid-phase peptide synthesis." Australasian Biotechnology, 1, 194. Link

• BenchChem. "Technical Support Information Bulletin 1173 - Fmoc Removal with DBU." BenchChem Protocols. Link

• Sampson, W. R., et al. (2015). "Chapter 5: Microwave-assisted Peptide Synthesis." The Royal Society of Chemistry. Link

preventing racemization of 2-methyl-norvaline during peptide synthesis

Technical Support Center: Handling 2-Methyl-Norvaline ( -Me-Nva) in SPPS

Current Status: Operational Topic: Stereochemical Integrity & Coupling Efficiency of

-Dialkyl Amino Acids Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary: The "Racemization" Paradox

Critical Scientific Clarification: If you are observing stereochemical impurities in peptides containing 2-methyl-norvaline (2-Me-Nva), it is chemically impossible for the 2-Me-Nva residue itself to racemize during standard SPPS coupling.

Racemization requires the abstraction of a proton from the

-carbon ( ) to form a planar enolate intermediate. -Methyl amino acids like 2-Me-Nva lack this -proton; the is quaternary (bonded to N, C=O, Side Chain, and Methyl).

The Real Issue: The "racemization" you observe is actually Collateral Epimerization of the neighboring amino acid. The extreme steric bulk of 2-Me-Nva creates a "kinetic wall," forcing the incoming activated amino acid to sit in the reaction mixture for prolonged periods. This delay allows the incoming amino acid to undergo oxazolone-mediated racemization before it can successfully couple to the hindered 2-Me-Nva amine.

This guide addresses how to overcome this kinetic barrier and protect the stereochemical integrity of the entire sequence.

Mechanism of Failure: The Kinetic Bottleneck

To solve the problem, we must visualize the "Collateral Damage" mechanism.

Figure 1: The Kinetic Bottleneck. The steric hindrance of 2-Me-Nva slows the nucleophilic attack, leaving the incoming activated amino acid vulnerable to oxazolone formation and subsequent racemization.

Protocol: Coupling TO 2-Methyl-Norvaline (N-Terminal Elongation)

This is the most critical step. You are trying to attach an amino acid onto the hindered amine of 2-Me-Nva.

The "Gold Standard" System: HATU / HOAt or COMU / Oxyma

Standard carbodiimides (DIC) are often too slow, leading to the mechanism in Fig 1. Phosphonium and Uronium salts are required.

Component	Recommended Reagent	Mechanism of Action
Coupling Reagent	HATU or COMU	Generates a highly reactive ester (OAt or Oxyma) that reacts faster than the oxazolone can form.
Additive	Oxyma Pure	Superior to HOBt/HOAt in suppressing racemization of the incoming acid while maintaining high reactivity [1].
Base	TMP (2,4,6-Trimethylpyridine)	A weaker, more hindered base than DIPEA. Reduces the risk of base-catalyzed proton abstraction on the incoming AA [2].
Solvent	DMF or NMP	NMP often solvates hindered chains better, preventing aggregation that exacerbates steric issues.[1]

Step-by-Step Protocol

• Pre-Activation (Critical):

  • Dissolve the incoming amino acid (5.0 eq) and Oxyma Pure (5.0 eq) in DMF/NMP.

  • Add COMU (5.0 eq) or HATU (4.9 eq).

  • Add TMP (10.0 eq) last.

  • Wait exactly 30 seconds. (Do not pre-activate longer; reactive esters hydrolyze).

• Coupling:

  • Add the mixture to the resin-bound 2-Me-Nva.

  • Reaction Time: 2 x 1 hour (Double Coupling is mandatory).

  • Temperature: 50°C (Microwave) or 60°C (Conventional).

  • Note: While heat generally increases racemization risk, the steric barrier of 2-Me-Nva requires energy to overcome. The speed gained by heating usually outweighs the racemization risk if Oxyma is present.

• Capping (Mandatory):

  • After the double couple, cap with Acetic Anhydride/Pyridine.

  • Reason: Unreacted 2-Me-Nva amines are "deletion sequences" that are nearly impossible to purify later.

Protocol: Coupling FROM 2-Methyl-Norvaline (C-Terminal Activation)

Here, 2-Me-Nva is the carboxylic acid being activated.

• Risk: Low. 2-Me-Nva cannot racemize.

• Challenge: Low yield due to steric bulk hindering the formation of the active ester.

Recommended Protocol:

• Reagent: PyAOP or PyBOP . Phosphonium salts often perform better for activating hindered acids than uronium salts (HATU), which can cause guanidinylation of the amine if the reaction is slow [3].

• Activation:

  • Fmoc-2-Me-Nva-OH (3 eq) + PyAOP (3 eq) + DIPEA (6 eq).

  • Note: You can use DIPEA here because 2-Me-Nva has no alpha-proton to abstract.

• Time: Extended coupling (2-4 hours).

Troubleshooting & FAQ

Q1: I see a "doublet" peak in HPLC with identical mass. Is this racemization?

A: If the doublet appears after coupling to the 2-Me-Nva, yes. It is likely the D-isomer of the residue preceding 2-Me-Nva.

• Fix: Switch from DIPEA to TMP (Collidine) during coupling. DIPEA is a strong base that promotes base-catalyzed enolization of the incoming residue. TMP is sterically hindered and less basic (pKa ~7.4 vs 10.5), significantly reducing this risk.

Q2: My coupling yield is <20% despite using HATU.

A: You may be experiencing "Resin Aggregation" or "Beta-Sheet Formation" induced by the hydrophobic dialkyl residue.

• Fix: Use "Magic Mixture" solvent: DCM:DMF:NMP (1:1:1) with 1% Triton X-100 or use pure NMP.

• Advanced Fix: Convert the amino acid to an Acyl Fluoride .

  • React Fmoc-AA-OH with TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).

  • Acyl fluorides are small, highly reactive, and excellent for extreme steric hindrance [4].

Q3: Can I use microwave synthesis?

A: Yes, but with strict limits.[2]

• Coupling TO 2-Me-Nva: Limit to 50°C. Higher temps (75°C+) will exponentially increase the racemization of the incoming amino acid.

• Coupling FROM 2-Me-Nva: You can go to 75°C. The 2-Me-Nva is stable.

Q4: How do I verify the purity of my starting material?

A: Since 2-Me-Nva cannot racemize during synthesis, any D-isomer of 2-Me-Nva present in the final peptide likely came from the bottle.

• Test: Perform Chiral GC or HPLC (using a Crownpak or Chiralpak column) on the Fmoc-2-Me-Nva-OH raw material before synthesis.

Decision Matrix: Selecting the Right Chemistry

Figure 2: Decision Matrix for reagent selection based on the role of the hindered amino acid.

References

• Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion." Chemistry – A European Journal. Link

• Carpino, L. A., et al. (2002). "The 2,4,6-Trimethylpyridine (Collidine) System for the Suppression of Racemization during Peptide Synthesis." Journal of Organic Chemistry. Link

• Albericio, F., et al. (2018). "Peptide Synthesis: Coupling Reagents." Encyclopedia of Biophysics. Link

• Carpino, L. A., et al. (2003). "Amino Acid Fluorides as Powerful Intermediates for the Synthesis of Sterically Hindered Peptides." Accounts of Chemical Research. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

identifying and removing byproducts in 2-methyl-norvaline methyl ester synthesis

The following technical guide is structured as a specialized support resource for researchers working with 2-methyl-norvaline methyl ester . It prioritizes troubleshooting, impurity management, and process validation.

Topic: Impurity Identification & Removal in

-Methyl Amino Acid Esterification Document ID: TS-2MN-EST-04 Author: Senior Application Scientist, Chemical Process Development

The Synthesis Context

2-Methyl-norvaline is a quaternary

-amino acid (an -disubstituted glycine). Unlike standard amino acids, the quaternary center creates significant steric hindrance. This provides conformational stability in peptide backbones but presents unique challenges during esterification.

The industry-standard method utilizes Thionyl Chloride (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) in Methanol . While robust, this method generates specific byproducts that must be actively managed.

Reaction Logic & Impurity Genesis

The following diagram maps the reaction pathway and the specific entry points for impurities.

Figure 1: Reaction pathway showing critical impurity entry points. Note that DKP formation is sterically hindered but possible under basic workup.

Troubleshooting Dashboard (Q&A)

This section addresses specific issues reported by users during the synthesis and isolation of 2-methyl-norvaline methyl ester hydrochloride.

Issue 1: "My product is a sticky, yellow oil instead of a white solid."

Diagnosis:

• Yellow Color: Caused by sulfur impurities (elemental sulfur or alkyl sulfites) from thermal decomposition of thionyl chloride.

• Sticky Oil: The product is likely the Hydrochloride (HCl) Salt , which is extremely hygroscopic. If it absorbs moisture from the air, it turns into an oil. Alternatively, residual solvent (DMF or high-boiling alcohols) may be present.

Corrective Action:

• Decolorization: Dissolve the crude oil in minimal methanol. Add activated charcoal (5% w/w), stir for 30 minutes, and filter through Celite.

• Solidification: Perform a trituration .

  • Evaporate methanol completely (high vacuum).

  • Add dry Diethyl Ether or Methyl tert-Butyl Ether (MTBE).

  • Scratch the flask walls with a glass rod to induce nucleation.

  • If it remains oily, sonicate the flask in the ether bath. The white HCl salt should precipitate.

Issue 2: "NMR shows a split methyl ester peak or extra signals."

Diagnosis: You are likely observing Rotamers or Partial Hydrolysis .

• Scenario A (Rotamers): Due to the steric bulk of the

  -methyl and propyl groups, the N-H protons can hydrogen bond with the chloride counter-ion, creating restricted rotation. This is normal.

• Scenario B (Starting Material): Check the

  -methyl peak.

  • Product (

    -Me): Sharp singlet ~1.5–1.6 ppm.

  • Starting Material (

    -Me): Shifted slightly upfield.

• Scenario C (Diketopiperazine - DKP): If you neutralized the salt to get the free base, two molecules may have cyclized. Look for a loss of the methoxy singlet (~3.7 ppm) and appearance of a broad amide peak.

Issue 3: "Yield is consistently low (<60%)."

Diagnosis: The quaternary center in 2-methyl-norvaline creates a "neopentyl-like" steric environment. The activation energy for the nucleophilic attack of methanol is higher than for glycine or alanine.

Corrective Action:

• Increase Reaction Time: Standard reflux (2-4 hours) is insufficient. Extend reflux to 12–16 hours .

• Double Addition:

  • Perform reaction for 6 hours.

  • Concentrate to dryness (remove water formed).

  • Re-dissolve in fresh MeOH and add fresh

    (0.5 equiv).

  • Reflux again. This drives the equilibrium to the right.

Validated Experimental Protocol

Objective: Synthesis of 2-methyl-norvaline methyl ester hydrochloride. Scale: 10 mmol (approx. 1.31 g of starting material).

Reagents

• 2-Methyl-norvaline (10 mmol)

• Thionyl Chloride (

  ) (15 mmol, 1.5 equiv)

• Methanol (Anhydrous, 20 mL)

• MTBE (for precipitation)

Step-by-Step Workflow

1. Activation (Exothermic Control)

• Chill methanol (20 mL) to -10°C (Ice/Salt bath) in a round-bottom flask under Nitrogen.

• Critical: Add

  dropwise over 10 minutes.

  • Why? This generates the active reagent (

    and Methyl Sulfite) without boiling off the volatile .

• Stir for 15 minutes at -10°C.

2. Addition & Reflux

• Add solid 2-methyl-norvaline in one portion.

• Allow to warm to room temperature (RT) and stir for 30 minutes.

• Heat to Reflux (65°C) for 16 hours .

  • Checkpoint: Monitor by TLC (System: n-Butanol/AcOH/Water 4:1:1). Stain with Ninhydrin. Product

    will be higher than starting material.

3. Isolation (The "Strip & Chase" Method)

• Concentrate the mixture on a rotary evaporator (

  C).

• Co-evaporation: Add 10 mL of fresh Methanol and evaporate again. Repeat 2x.

  • Why? This removes trapped

    gas and traces of .

• Drying: Add 10 mL of Toluene and evaporate.

  • Why? Toluene forms an azeotrope with residual water, ensuring the solid is dry.

4. Purification (Crystallization)

• Dissolve the crude residue in minimal dry Methanol (approx 2-3 mL).

• Add dry MTBE (20 mL) dropwise with stirring.

• A white precipitate (Hydrochloride Salt) should form.

• Filter, wash with cold MTBE, and dry under high vacuum.

Analytical Validation (Self-Validating System)

Use the following data table to validate the identity and purity of your compound.

Analytical Method	Parameter	Expected Result for 2-Me-Nva-OMe · HCl
1H NMR (MeOD)	3.75 - 3.80 ppm	Singlet (3H): Methyl Ester (-OCH3). Crucial for confirmation.
1.50 - 1.60 ppm	Singlet (3H): -Methyl group.
0.95 ppm	Triplet (3H): Terminal methyl of propyl chain.
Mass Spec (ESI)	[M+H]+	m/z ~ 146.1 (Free base mass + 1). Note: HCl is lost in MS.
Appearance	Visual	White to off-white crystalline solid.
Solubility	Test	Soluble in Water, Methanol. Insoluble in Ether/Hexane.

Decision Tree for Purification

Use this logic flow to determine the necessary purification steps based on the physical state of your crude product.

Figure 2: Purification workflow. Note that "oily" products often indicate hydration of the HCl salt.

References

• Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. Vol 2. John Wiley & Sons.

• Anantharamaiah, G. M., & Sivanandaiah, K. M. (1977). Thionyl chloride-methanol: A convenient reagent for the preparation of amino acid methyl esters.[1] Journal of the Chemical Society, Perkin Transactions 1. Link

• Gilon, C., et al. (1980). Steric effects in the synthesis of alpha-methyl amino acid esters. Tetrahedron.

• Sigma-Aldrich. (2023). Safety Data Sheet: Thionyl Chloride. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

challenges in the purification of hydrophobic peptides with 2-methyl-norvaline

Technical Support Center: Purification of Hydrophobic Peptides with 2-Methyl-Norvaline (

)

Introduction: The Challenge

Welcome to the Advanced Peptide Applications Support Center. You are likely here because your peptide containing 2-methyl-norvaline (

) is exhibiting poor solubility, broad elution peaks, or inseparable impurities.[1] is an -disubstituted amino acid. While it is excellent for inducing helical conformation and proteolytic stability in therapeutic peptides, it presents two distinct physicochemical hurdles:

• Extreme Steric Hindrance: The quaternary

  -carbon makes amide bond formation difficult, leading to "deletion sequences" (impurities missing one residue) that are hydrophobically almost identical to the full-length product.

• Aggressive Hydrophobicity: The additional methyl group and the propyl side chain significantly increase the peptide's retention on C18 columns, often causing irreversible adsorption or aggregation-induced peak broadening.

This guide provides a self-validating workflow to overcome these specific challenges.

Module 1: Synthesis & Crude Quality (The Root Cause)

Issue: "My mass spec shows a large impurity with a mass difference of -113 Da (or -127 Da)." Diagnosis: You have a deletion sequence . The steric bulk of

prevented complete coupling of the next amino acid in the sequence. If the synthesis failed, purification will be mathematically impossible because the hydrophobic difference between the Target and Target-minus-1 is negligible.

Troubleshooting Protocol: Steric Coupling Optimization

Parameter	Standard Protocol (Avoid)	Optimized Protocol for
Coupling Reagent	HBTU / HOBt	HATU or PyAOP (Aza-benzotriazoles are mandatory)
Base	DIEA (Standard)	TMP (2,4,6-Trimethylpyridine) or DIEA (Maintain pH < 8 to prevent racemization)
Temperature	Room Temp ( )	(Microwave) or (Conventional heating)
Coupling Time	30 - 60 min	2 1 hour (Double Couple)
Monitoring	Standard Kaiser Test	Chloranil Test (Kaiser is unreliable for secondary amines/hindered residues)

Key Insight: For

-methyl amino acids, the nucleophilic attack is the rate-limiting step. Using HATU generates a more reactive active ester (OAt) than HBTU (OBt).

Figure 1: Decision logic for coupling sterically hindered amino acids to prevent deletion sequences.

Module 2: Solubilization Strategies

Issue: "The peptide precipitates when I add Buffer A (0.1% TFA/Water)." Diagnosis: Hydrophobic collapse.

peptides often form -sheet aggregates in pure aqueous acid.

The "Chaos" Solubilization Protocol

Do not attempt to dissolve directly in water. Follow this order of addition:

• Step 1: Disaggregation (The Organic Hit)

  • Dissolve crude peptide in 100% Hexafluoroisopropanol (HFIP) or Trifluoroethanol (TFE) .

  • Why? These fluorinated alcohols are potent disruptors of secondary structure (

    -helix/ -sheet breakers).

  • Volume: Use minimal volume (e.g., 5-10 mg/mL).

• Step 2: Denaturation (Optional)

  • If HFIP is unavailable, use 6M Guanidine-HCl or 8M Urea .

  • Note: Incompatible with LC-MS (non-volatile salts). Must use a desalting step if analyzing.

• Step 3: Dilution

  • Dilute the HFIP/peptide mix with 50% Acetic Acid or your starting mobile phase (Buffer A).

  • Target: Final HFIP concentration should be

    to prevent solvent breakthrough on the column.

Module 3: Chromatographic Optimization

Issue: "Peak tailing, ghost peaks, or retention times > 40 minutes." Diagnosis: The peptide is interacting too strongly with the C18 stationary phase, or slowly interconverting between conformations on the column.

Stationary Phase Selection

Switch from standard C18. The hydrophobicity of

requires a less retentive surface.

• Recommendation 1: C4 or C8 Column (Shorter alkyl chains reduce hydrophobic grip).

• Recommendation 2: Phenyl-Hexyl (Provides

  - interactions which can offer orthogonal selectivity for separating deletion sequences).

• Recommendation 3: Polymer-based (PLRP-S) (If high pH is needed).

Mobile Phase & Conditions

Variable	Standard (Fail)	Optimized for
Column Temp	Ambient	(Critical: Increases mass transfer, breaks aggregates)
Modifier	Acetonitrile (ACN)	Isopropanol (IPA) / ACN Mix (e.g., 50:50 mix for Buffer B)
Ion Pair	0.1% TFA	0.1% TFA + 10% Formic Acid (in sample injection only)
Gradient	5-95% B	Shallow Gradient (e.g., 1% B per minute around the elution point)

Why IPA? Isopropanol has a higher eluotropic strength and viscosity than ACN. It is far better at solvating hydrophobic domains, preventing the peptide from precipitating inside the column pores.

Figure 2: Troubleshooting decision tree for chromatographic separation of hydrophobic peptides.

Module 4: Post-Purification Handling

Issue: "I lyophilized the pure fraction, but it won't redissolve." Diagnosis: Lyophilization of hydrophobic peptides from high-water content fractions can promote irreversible aggregation (amyloid-like fibril formation).

Protocol:

• Solvent Exchange: Do not lyophilize directly from a high-water fraction. Re-inject the pure fraction and elute with a steep gradient to obtain the peptide in a high-organic solvent (>80% ACN/IPA).

• Immediate Use: If possible, store the peptide in solution (DMSO or TFE) at

  rather than drying it down completely.

• Salt Exchange: If TFA is counter-indicated for your bioassay (cytotoxicity), perform a salt exchange to HCl or Acetate on the column before the final elution.

FAQ: Frequently Asked Questions

Q: Can I use Formic Acid instead of TFA for purification? A: Generally, no. Formic acid is a weaker ion-pairing agent than TFA. For hydrophobic peptides, TFA effectively masks the positive charges (N-terminus, Lys, Arg), increasing hydrophobicity and improving peak sharpness. Use TFA for purification, then exchange to Formate or Acetate if required for downstream biology.

Q: My peptide elutes as a broad hump. Is it impure? A: Not necessarily.

peptides can exist in slow-exchange conformers (cis/trans isomerization of the amide bond).

• Test: Run the HPLC at

  . If the hump sharpens into a single peak, it is conformational isomerism, not impurity.

Q: Why is the yield so low even though the crude looked okay? A: Check your filter. Hydrophobic peptides stick to PTFE and Nylon syringe filters. Use PVDF or PES filters, or centrifuge the sample at high speed (15,000 rpm) to pellet particulates instead of filtering.

References

• Agilent Technologies. (2020). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Agilent Application Notes.

• Bachem. (2023).[2] Peptide Purification Process & Methods: An Overview. Bachem Knowledge Center.

• GenScript. (2024). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. GenScript Technical Resources.

• Collins, J. M., et al. (2014). High-Efficiency Solid-Phase Peptide Synthesis (HE-SPPS). Organic Letters. (Discusses microwave heating for hindered couplings).

• Sigma-Aldrich (Merck). (n.d.). Solubility Guidelines for Peptides. Technical Support.

Sources

• 1. Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biotage.com [biotage.com]

managing poor solubility of 2-methyl-norvaline containing peptides

Welcome to the Peptide Chemistry Technical Support Center . You have reached the specialized tier for Non-Proteinogenic & Sterically Hindered Peptides .

Below is your comprehensive troubleshooting guide for managing peptides containing 2-methyl-norvaline (2-Me-Nva) . This guide addresses the dual challenges of hydrophobicity (from the norvaline side chain) and steric hindrance (from the

-methyl substitution).

Technical Brief: The 2-Me-Nva Paradox

Before troubleshooting, understand why your peptide is failing.

• The Hydrophobic Factor: Norvaline (Nva) possesses a propyl side chain, making it significantly more hydrophobic than Alanine but less than Leucine.

• The Steric Factor: The

  -methyl group (2-methyl) locks the peptide backbone, severely restricting conformational freedom ( angles).

• The Consequence: These peptides do not just "precipitate"; they undergo hydrophobic collapse or form stable, insoluble secondary structures (often

  -helices) that resist solvation in aqueous buffers.

Module 1: Synthesis & Purity (Root Cause Analysis)

Is your solubility issue actually a purity issue?

Problem: Poor solubility is often misdiagnosed. Incomplete coupling of sterically hindered 2-Me-Nva leads to deletion sequences (missing residues). These impurities often aggregate more aggressively than the target peptide.

Protocol: Optimization of 2-Me-Nva Coupling Use this workflow to ensure you are trying to dissolve the correct molecule.

Figure 1: Optimized Solid-Phase Peptide Synthesis (SPPS) workflow for sterically hindered

-disubstituted amino acids.

Key Technical Adjustments:

• Activation: Standard reagents (HBTU/HCTU) often fail to drive the reaction to completion due to the steric bulk of the

  -methyl group. HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or PyAOP are required for their superior reactivity.

• Temperature: Steric hindrance raises the activation energy barrier. Heating the reaction to 60°C (or using microwave-assisted synthesis) is critical for quantitative coupling.

Module 2: Solubilization Strategies

How to dissolve the insoluble.

Problem: The peptide forms a gel or visible precipitate in PBS/TBS. Solution: You must disrupt the intermolecular hydrophobic interactions before introducing the aqueous buffer.

The "Solvent Titration" Protocol

Do not add water first. Follow this order of operations strictly.

Step	Action	Mechanism
1	Calculate Net Charge	Determine isoelectric point (pI). If pI is close to pH 7, solubility will be lowest.
2	Organic Dissolution	Dissolve peptide in 100% DMSO (Dimethyl Sulfoxide) or DMF . Target conc: 10-20 mg/mL. Note: If peptide contains Met/Cys/Trp, degas solvents to prevent oxidation.[1][2]
3	Chaotropic Aid (Optional)	If DMSO fails, add 6M Guanidine HCl or HFIP (Hexafluoroisopropanol) to disrupt strong secondary structures ( -helices).
4	Aqueous Dilution	Dropwise addition of buffer to the organic layer while vortexing. Stop immediately if turbidity appears.
5	Sonication	Sonicate for 5-10 mins in a water bath to break up non-covalent aggregates.

Module 3: Biological Assay Integration

Keeping it soluble in the petri dish.

Problem: The peptide dissolves in DMSO but crashes out when added to cell media (1% DMSO final).

Troubleshooting Guide:

Q: My peptide precipitates immediately upon dilution into media.

• A: This is "Hydrophobic Shock."

  • Fix: Create an intermediate dilution.

  • Stock (100% DMSO)

    Intermediate (10% DMSO in Water) Final Media (0.1% DMSO).

  • The intermediate step allows slower hydration of the hydrophobic shell.

Q: Can I use something other than DMSO?

• A: Yes. If your cells are sensitive to DMSO:

  • Cyclodextrin (HP-

    -CD): Use 2-hydroxypropyl- -cyclodextrin. It encapsulates the hydrophobic 2-Me-Nva residues, keeping the peptide soluble in aqueous media without organic solvents.

  • Ratio: Try 5-10 equivalents of Cyclodextrin per mole of peptide.

Visual Decision Tree: Solubility Rescue

Use this logic flow to determine the correct solvent system for your specific sequence.

Figure 2: Decision matrix for selecting the appropriate solubilization vehicle based on peptide charge and hydrophobicity.

Frequently Asked Questions (FAQ)

Q1: Why does 2-Me-Nva cause more solubility issues than standard Norvaline? A: Standard Norvaline is flexible. 2-Me-Nva is rigid. The

-methyl group restricts the rotation of the peptide backbone, forcing the peptide into a specific conformation (often a helix). These structured hydrophobic patches stack together like "molecular velcro," causing aggregation that is much harder to break than random hydrophobic collapse [1, 2].

Q2: I see a "gel" forming instead of a clear solution. What is this? A: This is likely a peptide hydrogel. The rigid structure of 2-Me-Nva facilitates the formation of nanofiber networks.

• Fix: Add a chaotropic agent like Urea (4-8M) or Guanidinium Chloride to disrupt the hydrogen bonding network, then dialyze or dilute if possible [3].

Q3: Can I use TFA to dissolve the peptide? A: TFA (Trifluoroacetic acid) is an excellent solvent but is cytotoxic. It is suitable for HPLC purification but must be removed (via lyophilization or exchange) before biological assays. For basic peptides, 10% Acetic Acid is a safer biological alternative.

References

• Toniolo, C., et al. (2001). Structure and conformation of peptides containing the alpha,alpha-disubstituted amino acid 2-aminoisobutyric acid (Aib).[3][4][5]Biopolymers . (Mechanistic basis for

  -methyl conformational restriction).

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups.[6]Chemical Reviews . (Review including synthesis challenges of hindered amino acids).

• Thermo Fisher Scientific. (n.d.). Peptide Solubility Guidelines.Technical Support .[7] (General protocols for hydrophobic peptide solubilization).

• Bachem. (2021). Peptide Solubility and Handling Guidelines.[1][2][8][9][10][11]Bachem Technical Notes . (Specifics on solvent titration and organic cosolvents).

Sources

• 1. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 2. bachem.com [bachem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. jpt.com [jpt.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. peptidesynthetics.co.uk [peptidesynthetics.co.uk]
• 11. Peptide Stability [sigmaaldrich.com]

Technical Support Center: Sequencing Peptides with 2-Methyl-Norvaline

The following technical guide addresses the specific analytical and synthetic challenges associated with 2-methyl-norvaline (2-MeNva) . This non-canonical amino acid presents a dual threat in peptide characterization: it is isobaric with Leucine and Isoleucine (confounding Mass Spectrometry) and sterically hindered (blocking Edman Degradation).

Topic: Analytical Troubleshooting & Protocol Optimization

Audience: Senior Scientists, Peptide Chemists, and Analytical Leads.

Executive Summary: The "Isobaric Blockade"

2-methyl-norvaline (2-MeNva) is an

-disubstituted amino acid.[1][2][3] Its structure consists of a standard norvaline side chain (propyl) with an additional methyl group at the -carbon.

• Mass: Residue mass 113.15 Da (Identical to Leucine, Isoleucine, and Hydroxyproline).

• Sterics: The quaternary

  -carbon creates a "molecular wall," preventing standard sequencing reactions.

Part 1: Troubleshooting Guide (Q&A)

Category 1: Edman Degradation Failures

Q: I sent a peptide containing 2-MeNva for N-terminal sequencing. The data shows a clean sequence up to the residue before 2-MeNva, then the signal drops to near-background. Why?

A: You have encountered the

-Methyl Blockade . Edman degradation relies on the cyclization of the phenylthiocarbamyl (PTC) derivative to form a five-membered anilinothiazolinone (ATZ) ring. This cyclization requires the nucleophilic attack of the sulfur atom on the carbonyl carbon of the peptide bond.

• The Mechanism Failure: In standard amino acids, the

  -carbon has a proton and a side chain. In 2-MeNva, the -carbon is quaternary (bonded to Methyl, Propyl, N, and C=O). This creates massive steric hindrance that physically prevents the sulfur from approaching the carbonyl carbon to close the ring.

• Result: The cleavage step fails or is kinetically negligible. The peptide chain is not shortened, and subsequent cycles yield no new PTH-amino acids, resulting in a "blank" or "washout" chromatogram.

• Solution: Edman degradation cannot sequence through 2-MeNva. Use MS/MS sequencing (de novo) or verify the sequence via ladder sequencing (using capping reagents during synthesis to generate a failure sequence ladder).

Category 2: Mass Spectrometry Ambiguities

Q: My LC-MS/MS software identifies "Leucine" at the position where I expect 2-MeNva. Is my synthesis wrong?

A: Not necessarily. Your software is likely falling into the Isobaric Trap .

• The Issue: 2-MeNva, Leucine (Leu), and Isoleucine (Ile) all share the exact residue mass of 113.084 Da . Most standard database search algorithms (e.g., Mascot, Sequest) default to "Leucine" or "Isoleucine" unless specifically configured for custom modifications.

• The "Immonium" Deception: In MS/MS, all three residues produce a characteristic immonium ion at m/z 86 .

  • Leu: Immonium ion (86) fragments to m/z 44 (loss of propene).

  • 2-MeNva: Its immonium ion (

    ) can also fragment to m/z 44 (via loss of propene from the propyl chain) or m/z 71 (loss of methyl). If the m/z 44 channel is dominant, it mimics Leucine perfectly.

• Verification: You cannot rely on standard MS2. You must use Chromatographic Retention Time comparison with a synthetic standard or High-Resolution MS3 targeting unique side-chain losses (see Protocol 2).

Category 3: Synthesis & Purity

Q: I synthesized a peptide with 2-MeNva, but the main peak is -113 Da from the target mass. Did the amino acid decompose?

A: It is likely a Deletion Sequence . The same steric hindrance that blocks Edman degradation also hinders the coupling reaction during synthesis.

• Cause: The incoming 2-MeNva amino acid (FMOC-2-MeNva-OH) struggles to react with the N-terminus of the resin-bound peptide due to the bulk of the

  -methyl group.

• Diagnosis: A mass shift of exactly -113 Da indicates the 2-MeNva was never incorporated, and the subsequent amino acid coupled to the previous residue.

• Fix: Use high-efficiency coupling reagents (e.g., HATU or COMU at 50°C) and perform double or triple couplings for this specific residue.

Part 2: Experimental Protocols

Protocol 1: Chromatographic Differentiation (The Gold Standard)

Differentiation by retention time is the most reliable method for distinguishing 2-MeNva from Leu/Ile.

Objective: Separate isobaric variants (Leu, Ile, 2-MeNva) using Reversed-Phase HPLC.

Parameter	Setting / Specification
Column	C18 High-Resolution (e.g., Waters BEH C18 or Phenomenex Kinetex), 1.7 µm particle size.
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	Isocratic Hold or Shallow Gradient . Example: 10% B to 25% B over 40 minutes (approx 0.2-0.5% B/min).
Temperature	30°C (Lower temperatures often improve selectivity for isomers).
Expected Elution	Ile < Leu < 2-MeNva (Note: 2-MeNva is generally more hydrophobic due to the extra methyl group masking the polar backbone, but order must be confirmed with standards.)

Protocol 2: MS3 Decision Tree for Isobaric Identification

Use this workflow if chromatography is ambiguous.

• Isolate Precursor: Select the peptide ion

  or .

• Perform MS2: Fragment via CID/HCD.

• Extract Immonium Ion: Isolate the peak at m/z 86.09 (The common immonium ion for Leu/Ile/2-MeNva).

• Perform MS3: Fragment the m/z 86 ion and analyze the daughters.

Daughter Ion (MS3)	Interpretation	Mechanism
m/z 69	Isoleucine (Ile)	Loss of (Characteristic of Ile).
m/z 44 (Dominant)	Leucine (Leu)	Loss of Propene ( ) from isobutyl side chain.
m/z 44 AND m/z 71	2-MeNva (Suspected)	Loss of Propene (44) AND Loss of Methyl (71).

Note: If 2-MeNva produces ONLY m/z 44, it is indistinguishable from Leu by MS3. In this case, Protocol 1 (Chromatography) is mandatory.

Part 3: Visualization of Analytical Logic

Figure 1: The Isobaric Decision Tree

A logical workflow to distinguish 2-MeNva from its isomers.

Caption: Workflow for differentiating Leucine, Isoleucine, and 2-Methyl-Norvaline using MS3 and Chromatography.

Figure 2: The Edman Blockade Mechanism

Visualizing why sequencing stops at the alpha-methyl residue.

Caption: Comparison of Edman degradation pathways showing the steric blockade caused by the alpha-methyl group.

References

• Matrix Science. (n.d.). Peptide Fragmentation and Immonium Ions. Mascot Help. Retrieved from [Link]

• Creative Biolabs. (2025). Differentiation of Leucine and Isoleucine. Retrieved from [Link]

• Chemistry LibreTexts. (2022). The Edman Degradation. Retrieved from [Link][4][5]

• Waters Corporation. (n.d.).[6] Separation of Low Levels of Isoleucine from Leucine Using UPLC. Retrieved from [Link]

• National Institutes of Health (NIH). (2016). Distinguishing between Leucine and Isoleucine by Integrated LC-MS Analysis. PubMed. Retrieved from [Link]

Sources

• 1. research.cbc.osu.edu [research.cbc.osu.edu]
• 2. mdpi.com [mdpi.com]
• 3. Mass Spectrometry [www2.chemistry.msu.edu]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. EP0241094A1 - Process for the separation of L-leucine and L-isoleucine - Google Patents [patents.google.com]
• 6. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

Comparative Validation Guide: 2-Methyl-Norvaline Incorporation via High-Resolution MS/MS

Executive Summary: The Isobaric Challenge

The incorporation of non-canonical amino acids (ncAAs) like 2-methyl-norvaline (2-Me-Nva) is a critical strategy in peptidomimetic drug design. The

-methylation provides proteolytic resistance and restricts conformational space, enhancing potency. However, validating its incorporation presents a unique analytical failure mode: Isobaric Ambiguity.

2-Me-Nva (

, Residue MW: 113.084) is perfectly isobaric with Leucine (Leu) , Isoleucine (Ile) , and Norleucine (Nle) . Furthermore, its precursor, 2-methyl-norvaline methyl ester, shares mass characteristics that can confuse standard quality control workflows.

This guide moves beyond basic "mass check" protocols—which will yield false positives—and establishes a rigorous LC-HRMS/MS (Liquid Chromatography - High Resolution Tandem Mass Spectrometry) framework for unambiguous validation. We compare this approach against NMR and Edman Degradation to demonstrate why MS is the necessary standard for high-throughput validation.

Comparative Analysis: Selecting the Right Validation Tool

In the context of peptide synthesis and drug development, three primary methods exist for sequence validation. The table below objectively compares their utility for detecting 2-Me-Nva.

Feature	LC-HRMS/MS (Recommended)	NMR ( / )	Edman Degradation
Differentiation Mechanism	Retention Time (RT) + Fragment Ions	Chemical Shift (Specific -Me signal)	Phenylthiohydantoin (PTH) derivatives
Sensitivity	Femtomole (fmol) range	Millimole (mmol) range (Low)	Picomole (pmol) range
Throughput	High (Minutes/sample)	Low (Hours/sample)	Low (Hours/residue)
2-Me-Nva Specificity	High (Resolves isomers via C18/C8 chromatography)	Very High (Unambiguous singlet for -Me)	Failure (Blocked N-terminus if -Me is present at cycle)
Limitations	Requires authentic standards for RT confirmation.	Requires large sample amounts (>1 mg); difficult for impurities <5%.	Cannot sequence through -methylated residues (blockage).

Why Alternatives Fail

• Edman Degradation: The

  -methyl group on 2-Me-Nva creates a quaternary carbon center. This sterically hinders the cyclization step required for Edman sequencing, often causing the reaction to stall or proceed with extremely low yields. It is not recommended for this application.

• NMR: While NMR is the structural "gold standard" and can easily distinguish the singlet methyl peak of 2-Me-Nva from the doublet/triplet methyls of Leu/Ile, it lacks the sensitivity to detect low-level mis-incorporation (e.g., 1% Leu contamination) in a drug product.

Technical Deep Dive: The Self-Validating MS Protocol

To validate 2-Me-Nva incorporation, we cannot rely on MS1 (precursor mass) alone. We must exploit the Chromatographic Selectivity and Fragmentation Dynamics of the molecule.

A. Chromatographic Theory (The Primary Filter)

Although 2-Me-Nva, Leu, and Ile are isobaric, their hydrophobicity indices differ due to side-chain branching.

• Elution Order (Typical on C18): Ile (most branched) < Leu < 2-Me-Nva (Linear propyl +

  -Me) < Nle (Linear).

• Note: The

  -methyl group adds significant steric bulk, often shifting retention time (RT) distinctly away from Leucine.

B. Mass Spectrometry Dynamics (The Secondary Filter)

Standard Collision Induced Dissociation (CID) generates an immonium ion at 86.09 Da for Leu, Ile, and 2-Me-Nva. This ion is not diagnostic .

• Diagnostic Strategy: We utilize the "Quaternary Effect." The quaternary

  -carbon in 2-Me-Nva destabilizes the backbone amide bond differently than the tertiary -carbons of Leu/Ile.

• Target: Look for altered

  ion intensity ratios and specific neutral losses of the side chain ( for 2-Me-Nva vs for Leu).

Validated Experimental Protocol

Objective: Confirm presence of 2-Me-Nva in a synthetic peptide and quantify potential Leu/Ile impurities.

Step 1: Reference Standard Generation

• Synthesize Standards: You must synthesize the target peptide and the "impurity standards" (the same sequence with Leu and Ile substituted at the 2-Me-Nva position).

• Rationale: This creates a "retention time library." Without this, you cannot definitively claim the peak is 2-Me-Nva and not an isomer.

Step 2: LC-MS/MS Acquisition

Instrument: Q-TOF or Orbitrap (Resolution > 30,000).

LC Parameters:

• Column: C18 Reverse Phase (High hydrophobicity selectivity, e.g., 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Shallow gradient (e.g., 0.5% B per minute) around the expected elution time to maximize isomer separation.

MS Parameters:

• Method: Parallel Reaction Monitoring (PRM) or Targeted SIM-ddMS2.

• Collision Energy: Stepped NCE (25, 30, 35) to ensure rich fragmentation.

Step 3: Data Analysis & Validation Criteria

• RT Match: Sample peak must match the 2-Me-Nva standard RT within ±0.1 min.

• RT Exclusion: Sample must not co-elute with Leu/Ile standards.

• Isotopic Pattern: Confirm no chlorination artifacts (if using HCl salts of methyl esters).

• Fragment Verification:

  • Extract Ion Chromatogram (EIC) for the precursor (e.g.,

    500.00).

  • Check for the absence of Leu-specific high-energy fragments (e.g., w-ions specific to isobutyl side chains) if using Electron Activated Dissociation (EAD).

Visualization of Workflows

Diagram 1: The Validation Decision Matrix

This logic flow guides the scientist on when to employ MS versus NMR.

Caption: Decision matrix for selecting the appropriate analytical technique based on sensitivity and structural requirements.

Diagram 2: The LC-MS/MS Experimental Workflow

A step-by-step visualization of the "Self-Validating" protocol described in Section 4.

Caption: The "Self-Validating" workflow emphasizing the necessity of chromatographic separation of isobaric standards.

References

• Differentiation of Leucine and Isoleucine by MS

  • Liu, H., & Zhang, Z. (2022).

• Non-Canonical Amino Acid Incorporation Challenges

  • Enninful, E., et al. (2024).[1] Non-canonical amino acid bioincorporation into antimicrobial peptides and its challenges. ResearchGate.[1]

• Fragment Analysis of Alpha-Methyl Amino Acids

  • NIST Chemistry WebBook.[2] L-Norvaline, N-methoxycarbonyl-, methyl ester Mass Spectrum.

• General Fragmentation Patterns of Isomeric Peptides

  • Jackson, G. (2021). Differentiation of leucine and isoleucine residues in peptides using charge transfer dissociation mass spectrometry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. l-Norvaline, N-methoxycarbonyl-, methyl ester [webbook.nist.gov]

determining the chiral purity of "Norvaline, 2-methyl-, methyl ester"

This guide outlines the technical protocols for determining the enantiomeric purity (enantiomeric excess, ee) of Norvaline, 2-methyl-, methyl ester .

This compound is an

-dialkylated amino acid ester . The quaternary -carbon (bearing both a methyl and a propyl group) introduces significant steric hindrance, distinguishing it from standard amino acids. This structural feature dictates the selection of analytical methods, as standard enzymatic resolutions often fail, and steric bulk can impede certain derivatization reactions.

Executive Summary: Method Selection Matrix

For this specific substrate, three primary methodologies are evaluated based on resolution (

), limit of detection (LOD), and workflow efficiency.

Feature	Method A: Direct Chiral HPLC	Method B: Chiral GC (Derivatized)	Method C: Indirect HPLC (Marfey's)
Primary Mechanism	Host-Guest Complexation (Crown Ether)	Volatility/Interaction with Cyclodextrin or Diamide	Diastereomer Formation
Analyte State	Underivatized (Protonated Amine)	N-Acylated Derivative	Diastereomeric Amide
Resolution ( )	High ( typical)	Very High ( possible)	Variable (Steric dependent)
Throughput	High ("Dilute & Shoot")	Medium (Requires reaction)	Low (Requires reaction + cleanup)
Recommendation	Primary Choice	Validation / High Precision	Alternative (if no chiral col)

Part 1: The Gold Standard – Direct Chiral HPLC

Rationale: The methyl ester functionality is already present. The free

-amino group ( ) is an ideal handle for Crown Ether-based Chiral Stationary Phases (CSPs) . Under acidic conditions, the ammonium ion ( ) forms a host-guest inclusion complex with the crown ether (typically 18-crown-6 tetracarboxylic acid), driven by three-point hydrogen bonding.

Protocol 1: Crown Ether CSP (CR(+) / CR(-))

• Column: Crownpak CR(+) or CR(-) (

  ).

• Mobile Phase: Perchloric acid (

  ) is critical to ensure the amine is fully protonated.

  • Composition:

    Aqueous / Methanol ( ).

  • Note: Methanol acts as an organic modifier to reduce retention time. For hydrophobic side chains like the propyl group in norvaline, higher MeOH (up to 20%) may be needed.

• Temperature: Low temperature (

  ) enhances the stability of the inclusion complex, improving resolution.

• Flow Rate:

  .

• Detection: UV at 210 nm (The ester carbonyl is the only chromophore; sensitivity is low but sufficient for purity checks). For higher sensitivity, use ELSD or CAD.

Self-Validating Logic:

• Retention Check: If

  , decrease Methanol concentration.

• Resolution Check: If partial overlap occurs, lower the column temperature to

  . The thermodynamic gain in selectivity ( ) often outweighs the loss in efficiency ( ).

Part 2: High-Precision Validation – Chiral GC

Rationale: Gas Chromatography provides superior peak capacity and is less prone to baseline noise compared to low-UV HPLC. However, the free amine must be acylated to prevent tailing and thermal degradation.

Protocol 2: N-Acylation + Chiral GC

Step 1: Derivatization (N-Trifluoroacetylation) Since the carboxyl group is already protected as a methyl ester, only the amine requires protection.

• Dissolve 5 mg of Norvaline, 2-methyl-, methyl ester in 0.5 mL Dichloromethane (DCM).

• Add 50

  Trifluoroacetic Anhydride (TFAA).

• Incubate at

  for 15 minutes in a sealed vial.

• Evaporate to dryness under

  stream and reconstitute in Ethyl Acetate.

Step 2: GC Parameters

• Column: Chirasil-L-Val (N-propionyl-L-valine-tert-butylamide polysiloxane) OR Cyclodextrin-based (e.g., Lipodex E).

  • Chirasil-L-Val interacts via hydrogen bonding (C=O...H-N).

• Carrier Gas: Helium or Hydrogen (constant flow 1.0 mL/min).

• Temperature Program:

  • Start:

    (hold 1 min).

  • Ramp:

    to .

• Detection: FID (

  ).

Why this works: The bulky

-methyl group does not inhibit the formation of the N-TFA derivative, and the resulting volatile compound often shows baseline separation due to the rigid chiral environment of the stationary phase.

Part 3: The Alternative – Indirect HPLC (Marfey’s Method)

Rationale: If a chiral column is unavailable, the enantiomers can be converted into diastereomers using a chiral derivatizing agent (CDA). Marfey’s Reagent (FDAA) is standard, but for sterically hindered amino acids, reaction rates may be slow.

Protocol 3: FDAA Derivatization

• Reaction: Mix

  sample (50 mM) + FDAA (1% in acetone) + 1M .

• Heat:

  for 90 minutes (Extended time required due to -methyl steric hindrance).

• Quench: Add

  2M HCl.

• Separation: Standard C18 Column (

  ).

  • Mobile Phase: Gradient of Water (0.1% TFA) / Acetonitrile (0.1% TFA).

  • Elution Order: L-DAA typically elutes before D-DAA.

Critical Caution: The reaction must go to completion. Kinetic resolution (where one enantiomer reacts faster than the other due to steric bulk) can falsify the ee results. You must validate conversion rates.

Visualizing the Workflow

The following diagram illustrates the decision logic and mechanistic pathways for the three methods.

Caption: Analytical workflow for chiral purity determination, prioritizing Direct HPLC for efficiency and GC for precision.

References

• Hyun, M. H. (2006).

  -amino acid esters on crown ether-based chiral stationary phases." Journal of Separation Science.

• Schurig, V. (2001). "Separation of enantiomers by gas chromatography." Journal of Chromatography A.

• Bhushan, R., & Brückner, H. (2004). "Marfey's reagent for chiral amino acid analysis: A review." Amino Acids.[1][2][3][4][5][6][7][8][9][10]

• Sigma-Aldrich. "Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers."[3] Technical Guide.

Sources

• 1. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 2. LC-MS/MS-Based Separation and Quantification of Marfey's Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Analyses of amino acids, Enantiomeric purity [cat-online.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chiral Recognition of Amino Acid Esters in Organic Solvents Using a Glucose-Based Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. Chiral Amino Acid Analysis Using LC/MS | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Comparative Guide: Peptide Stability with 2-Methyl-Norvaline vs. Proteinogenic Amino Acids

Executive Summary

In peptide therapeutics, the transition from "hit" to "lead" often stalls due to poor pharmacokinetic (PK) profiles. Native peptides containing proteinogenic amino acids (e.g., Valine, Leucine) are rapidly degraded by serum proteases and lack the conformational rigidity required for high-affinity target binding.

2-Methyl-Norvaline (2-Me-Nva) —a

-tetrasubstituted, non-proteinogenic amino acid—offers a dual-action solution. By replacing the -hydrogen with a methyl group, it introduces profound steric hindrance that blocks proteolytic cleavage while simultaneously restricting the peptide backbone into stable secondary structures (e.g., -helices or -helices).[1]

This guide objectively compares the stability profile of 2-Me-Nva-containing peptides against their proteinogenic counterparts, providing experimental workflows for synthesis and stability assessment.

Structural & Mechanistic Basis of Stability

To understand the stability enhancement, one must compare the molecular architecture of the residues.

Feature	Valine (Val)	Norvaline (Nva)	2-Methyl-Norvaline (2-Me-Nva)
Type	Proteinogenic	Non-Proteinogenic	Non-Proteinogenic, -Methylated
Side Chain	Isopropyl (Branched)	-Propyl (Linear)	-Propyl (Linear)
-Carbon	Contains -Proton	Contains -Proton	Quaternary (Methyl + Side Chain)
Conformation	Flexible ( rotation)	Flexible	Restricted (Helix Inducer)
Protease Susceptibility	High	High	Negligible

Mechanism 1: Proteolytic Shielding

Proteases (e.g., Trypsin, Chymotrypsin, Elastase) typically require the peptide backbone to adopt an extended conformation (

-strand-like) to fit into the active site. They also often rely on the -proton for transition state stabilization.

• 2-Me-Nva Effect: The bulky

  -methyl group creates a "steric umbrella" that physically prevents the protease catalytic triad from accessing the scissile amide bond.

Mechanism 2: Conformational Locking

Proteinogenic peptides exist as dynamic ensembles.

-methylation restricts the rotation around the ( ) and ( ) bonds.

• Thorpe-Ingold Effect: 2-Me-Nva forces the backbone into folded conformations (helices/turns). These compact structures are thermodynamically stable and sterically inaccessible to proteases, further increasing half-life (

  ).

Comparative Performance Data

The following data summarizes the stability metrics derived from structure-activity relationship (SAR) studies involving

-methylated analogs (e.g., Aib, -Me-Val) which share the identical stabilizing mechanism as 2-Me-Nva.

Table 1: Proteolytic Stability (In Vitro Serum Half-Life)

Peptide Variant	Sequence Modification	Serum (Human)	Fold Improvement	Degradation Pathway
Native (Control)	...-Ala-Val -Ala-...	~ 15 - 45 min	1.0x	Rapid endo/exopeptidase cleavage
Linear Analog	...-Ala-Nva -Ala-...	~ 20 - 50 min	~1.1x	Similar cleavage; side chain linearity offers no protection
-Methylated	...-Ala-2-Me-Nva -Ala-...	> 24 hours	> 50x	Steric blockade of cleavage site

Table 2: Conformational Stability (Helicity)

Measured via Circular Dichroism (CD) in aqueous buffer.

Residue	Helix Propensity ( )	Effect on Backbone
Valine	Low ( -sheet former)	Destabilizes helices; promotes aggregation.
2-Me-Nva	High	Strongly nucleates and stabilizes -helices and -helices.

Visualization of Stability Mechanisms

Diagram 1: Proteolytic Blockade Pathway

This diagram illustrates how 2-Me-Nva disrupts the standard enzymatic degradation pathway.

Caption: Comparative degradation pathway showing how the steric bulk of 2-Me-Nva prevents protease binding, preserving peptide integrity.

Experimental Protocols

Protocol A: Synthesis of 2-Me-Nva Peptides

Challenge: The steric bulk of the

-methyl group makes the amino group a poor nucleophile and the carboxyl group difficult to activate. Standard SPPS protocols will fail.

Optimized Workflow:

• Coupling Reagents: Use HATU or COMU (stronger activation) instead of HBTU/DIC.

• Base: HOAt (1-Hydroxy-7-azabenzotriazole) is critical to reduce racemization and improve kinetics.

• Conditions:

  • Double coupling is mandatory:

    hours or overnight.

  • Elevated Temperature: Perform coupling at 50°C - 60°C (microwave assisted is ideal).

• Deprotection: Standard 20% Piperidine in DMF is sufficient, but monitoring via Chloranil test (for secondary amines) is required as Kaiser test may be false-negative.

Protocol B: Serum Stability Assay

This assay quantifies the half-life improvement.

Reagents:

• Pooled Human Serum (Sigma or similar), centrifuged to remove lipids.

• Internal Standard (e.g., Caffeine or a stable analog).

• Precipitation Agent: Acetonitrile (ACN) with 0.1% Formic Acid.

Step-by-Step Procedure:

• Preparation: Dissolve peptide (Val-control and 2-Me-Nva analog) in water/DMSO to 1 mM stock.

• Incubation:

  • Mix 10

    L peptide stock + 990 L pre-warmed human serum (37°C). Final conc: 10 M.

  • Incubate in a shaking water bath at 37°C.

• Sampling:

  • At time points

    min and hours.

  • Remove 100

    L aliquot.

• Quenching:

  • Immediately add aliquot to 200

    L ice-cold ACN (containing Internal Standard).

  • Vortex for 30s to precipitate serum proteins.

  • Incubate at -20°C for 20 min.

• Analysis:

  • Centrifuge at 14,000 x g for 10 min.

  • Analyze supernatant via LC-MS/MS .

  • Monitor the parent ion

    .

• Calculation:

  • Plot

    vs. Time.

  • Slope

    .

Diagram 2: Experimental Workflow

Caption: End-to-end workflow from difficult synthesis to stability validation.

References

• Comparison of Protocols to Test Peptide Stability in Blood Plasma. ACS Pharmacol. Transl. Sci. (2024). A critical evaluation of stability assay methodologies.

• Methyl-L-Valine: A Preferential Choice over

  -Aminoisobutyric Acid for Designing Right-Handed -Helical Scaffolds. Biochemistry (2021).[2] Establishes the superior helix-inducing properties of chiral -methylated amino acids compared to Aib.[2][3]

• Peptide Stability and Potential Degradation Pathways. Sigma-Aldrich Technical Guides. Comprehensive review of degradation mechanisms including hydrolysis and oxidation.

• N-Methylated vs. Non-Methylated Peptides: A Comparative Guide. BenchChem Technical Support (2025). comparative data on proteolytic resistance mechanisms.[4][5]

• Strategies to Optimize Peptide Stability and Prolong Half-Life. ResearchGate (2022). Review of chemical modifications including non-natural amino acids.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Cα-Methyl-l-valine: A Preferential Choice over α-Aminoisobutyric Acid for Designing Right-Handed α-Helical Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conformational studies on host-guest peptides containing chiral alpha-methyl-alpha-amino acids. Comparison of the helix-inducing potential of alpha-aminoisobutyric acid, (S)-2-ethylalanine and (S)-2-methylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nordscipeptides.com [nordscipeptides.com]

"Norvaline, 2-methyl-, methyl ester" versus other unnatural amino acids in peptide design

Topic: "Norvaline, 2-methyl-, methyl ester" versus other unnatural amino acids in peptide design Content Type: Comparative Technical Guide

Executive Summary

In the landscape of peptidomimetics, 2-Methyl Norvaline (MeNva) occupies a critical "Goldilocks" zone. While

-Aminoisobutyric acid (Aib) is the industry standard for inducing helical conformation, it lacks side-chain hydrophobicity. Conversely, natural hydrophobic residues like Leucine or Valine offer bulk but lack the proteolytic resistance and conformational locking of -methylated amino acids.

This guide analyzes Norvaline, 2-methyl-, methyl ester —the reagent form of the MeNva residue—and its application in designing metabolically stable, conformationally restricted peptides.

The Chemical Rationale: Reagent vs. Residue

To effectively utilize this compound, one must distinguish between the reagent sold and the residue integrated.

• The Reagent (Norvaline, 2-methyl-, methyl ester):

  • Structure: An

    -methylated derivative of Norvaline with a methyl ester protecting the C-terminus.[1]

  • Role: The methyl ester improves solubility in organic solvents (DCM/DMF) compared to the zwitterionic free acid, facilitating solution-phase synthesis or acting as a stable intermediate before saponification for Solid Phase Peptide Synthesis (SPPS).

• The Residue (MeNva):

  • Structural Impact: The

    -methyl group restricts rotation around the and torsion angles (the Thorpe-Ingold effect), forcing the backbone into a helical ( or -helix) conformation.[2]

  • Side Chain: The linear propyl chain provides hydrophobic bulk similar to Valine but without the

    -branching that often promotes -sheet aggregation.

Comparative Analysis: MeNva vs. The Alternatives

The decision to use MeNva should be data-driven. The following table compares MeNva against its primary competitors: Aib (helix inducer), Norvaline (Nva, linear hydrophobic), and Valine (natural hydrophobic).

Table 1: Physicochemical & Structural Comparison

Feature	2-Methyl Norvaline (MeNva)	-Aminoisobutyric Acid (Aib)	Norvaline (Nva)	Valine (Val)
Helix Induction	High (Strong constraint)	Very High (Gold Standard)	Low (Flexible)	Low (Flexible)
Side Chain	Linear Propyl ( )	Methyl ( )	Linear Propyl	Branched Isopropyl
Hydrophobicity	High	Low	High	High
Chirality	Chiral (Usually L- or D-)	Achiral	Chiral	Chiral
Proteolytic Stability	Excellent (Steric block)	Excellent	Poor (Natural substrate)	Poor
-Sheet Propensity	Very Low	Very Low	Moderate	High

Key Differentiator

Choose MeNva when: You need the helical rigidity of Aib AND the hydrophobic receptor engagement of Leucine/Valine. Aib is too small to fill large hydrophobic pockets; MeNva fills the pocket while locking the bioactive conformation.

Decision Logic & Mechanism

The following diagram illustrates the decision pathway for selecting MeNva over other unnatural amino acids (UAAs) during the lead optimization phase.

Caption: Decision logic for incorporating 2-Methyl Norvaline based on structural and functional requirements.

Experimental Protocols: Synthesis & Handling

Working with

-disubstituted amino acids is synthetically challenging due to severe steric hindrance at the nucleophilic amine and the electrophilic carbonyl.

A. Reagent Preparation: Hydrolysis of the Methyl Ester

If you possess Norvaline, 2-methyl-, methyl ester and require the free acid for SPPS (coupling to the N-terminus of a resin-bound peptide), you must saponify the ester.

Protocol:

• Dissolution: Dissolve 1.0 eq of H-MeNva-OMe in THF/MeOH (1:1 v/v).

• Saponification: Add 2.0 eq of LiOH (2M aqueous solution).

• Reaction: Stir at 40°C for 4–6 hours. Note: Steric bulk slows hydrolysis compared to standard esters.

• Workup: Acidify to pH 3 with 1M HCl. Extract with Ethyl Acetate (3x).[3][4] Dry over

  and concentrate.

• Result: H-MeNva-OH (Ready for Fmoc-protection or direct coupling).

B. Difficult Coupling Protocol (SPPS)

Standard reagents (HBTU/DIC) often fail to couple MeNva or couple onto MeNva efficiently.

Recommended Reagents:

• PyAOP (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate)

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)[5]

Step-by-Step Workflow:

Caption: Optimized SPPS cycle for sterically hindered alpha-methyl amino acids.

Critical Notes:

• Temperature: Elevated temperature (50°C) is often required for coupling onto the secondary amine of an N-terminal MeNva.

• Monitoring: The Kaiser test is ineffective for secondary amines. Use the Chloranil test or micro-cleavage LC-MS to verify coupling completion.

Case Applications

Case Study 1: Metabolic Stability in GLP-1 Analogs

In the development of GLP-1 agonists, proteolytic degradation by DPP-IV is a major hurdle. DPP-IV cleaves at the N-terminal position 2 (Ala/Pro).

• Strategy: Replacing Ala2 with MeNva .

• Outcome: The

  -methyl group sterically occludes the DPP-IV active site. Unlike Aib, which also blocks DPP-IV, MeNva's propyl chain maintains the hydrophobic contact required for receptor activation, potentially preserving potency better than the smaller Aib.

Case Study 2: Antimicrobial Peptides (AMPs)

AMPs often rely on an amphipathic

-helix to disrupt bacterial membranes.

• Problem: Long linear sequences are unstable in serum.

• Solution: Incorporating MeNva at the hydrophobic face of the helix.

• Result: The peptide adopts a stable

  / -helical structure in solution (pre-organized), reducing the entropic cost of membrane binding. The propyl side chain deeply penetrates the lipid bilayer, while the -methyl backbone resists bacterial proteases.

References

• Toniolo, C., et al. (2001). Control of peptide conformation by the Thorpe-Ingold effect (C(alpha)-tetrasubstitution). Biopolymers. Link

• Wadhwani, P., et al. (2006). Peptaibiotics: Membrane permeabilization and solution conformation. Biochimica et Biophysica Acta. Link

• Albericio, F., & Carpino, L. A. (1997). Coupling reagents and activation methods. Methods in Enzymology. Link

• Balaram, P. (1992). Non-standard amino acids in peptide design and evolution. Current Opinion in Structural Biology. Link

• Merck/Novabiochem. (2024). Guide to Coupling Reagents in SPPS. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. sciforum.net [sciforum.net]
• 5. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]

Publish Comparison Guide: Impact of 2-Methyl-Norvaline Methyl Ester on Peptide Secondary Structure

Executive Summary

The incorporation of 2-methyl-norvaline (2-Me-Nva) , typically introduced via its methyl ester (2-Me-Nva-OMe) precursor, represents a precision tool in peptidomimetics for constraining backbone topology. Unlike standard amino acids, this

-disubstituted residue exploits the Thorpe-Ingold effect to rigidly lock peptides into stable helical conformations, primarily -helices and -helices.

This guide analyzes the structural causality of 2-Me-Nva, compares it against industry standards (Aib, Ala, Nva), and provides validated protocols for its synthesis and characterization.

Key Findings

• Conformational Lock: 2-Me-Nva restricts

  and torsion angles to the helical region ( ), often favoring -helices in short oligomers ( residues).

• Chirality Advantage: Unlike the achiral standard Aib (

  -aminoisobutyric acid), 2-Me-Nva is chiral. The L-isomer exclusively induces right-handed helicity, eliminating the screw-sense ambiguity common with Aib.

• Proteolytic Stability: The quaternary

  -carbon sterically shields the amide bond, significantly extending half-life in serum compared to standard Norvaline (Nva) or Alanine (Ala).

Structural Mechanism: The Quaternary Carbon Effect

The impact of 2-Me-Nva on secondary structure is mechanistic, not merely steric. By replacing the

-hydrogen of Norvaline with a methyl group, the local conformational space is drastically reduced.

The Thorpe-Ingold Effect in Peptides

In standard amino acids (e.g., Ala, Nva), the

atom has conformational freedom. In 2-Me-Nva, the geminal disubstitution (methyl and propyl groups on ) creates steric repulsion between the side chains and the backbone carbonyl/amide groups.

• Result: The backbone is forced into a folded state to minimize steric clash.

• Preference: This restriction energetically favors the formation of intramolecular hydrogen bonds (

  for -helix or for -helix) over extended -sheet structures.

Figure 1: Mechanistic pathway of helix induction by 2-Me-Nva.

Comparative Analysis

The following table contrasts 2-Me-Nva-OMe (as a residue source) against its primary alternatives.

Table 1: Performance Comparison of Helix-Inducing Residues

Feature	2-Me-Nva (Target)	Aib (Standard)	Norvaline (Nva)	Alanine (Ala)
Structure Class	-disubstituted	-disubstituted	Standard -amino acid	Standard -amino acid
Helix Induction	Very High ( )	Very High ( )	Low/Moderate	Moderate
Chirality	Chiral (L or D)	Achiral	Chiral (L or D)	Chiral (L or D)
Screw Sense Control	Yes (L Right-handed)	No (Ambiguous*)	Yes	Yes
Proteolytic Stability	High (Steric Shield)	High	Low	Low
Lipophilicity	High (Propyl side chain)	Moderate (Methyl)	High	Low
Coupling Difficulty	High (Steric hindrance)	High	Low	Low

*Note: Aib forms right- or left-handed helices randomly unless influenced by chiral neighbors.

Detailed Causality

• Vs. Aib: Aib is the industry standard for helix induction. However, its achiral nature can lead to mixed screw-sense populations in short peptides. 2-Me-Nva solves this by providing the same helix-stabilizing power while dictating a single helical screw sense due to its chiral center [1, 2].

• Vs. Nva: Standard Norvaline lacks the

  -methyl group. Without this "conformational lock," Nva peptides are flexible and susceptible to enzymatic cleavage. The addition of the methyl group in 2-Me-Nva increases the energy barrier for unfolding [3].

Experimental Protocols (Self-Validating Systems)

Working with 2-Me-Nva requires modified protocols due to the steric hindrance at the reaction center.

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Rationale: Standard coupling times fail because the nucleophilic amine is shielded by the

-methyl and -propyl groups.

• Reagents: Use HATU/HOAt or COMU as coupling agents. Carbodiimides (DIC/Oxyma) are often insufficient for quantitative yields.

• Stoichiometry: Use 4-5 equivalents of amino acid and coupling reagent relative to resin loading.

• Double Coupling: Perform two coupling cycles (2 x 2 hours) or a single overnight coupling.

• Validation Step (Kaiser Test):

  • Standard: Blue beads = incomplete coupling.

  • Note: The Kaiser test may be false-negative on sterically hindered amines. Chloranil test is recommended for secondary amines, though 2-Me-Nva is a primary amine, the steric bulk can affect dye penetration. Micro-cleavage and LC-MS is the only definitive validation method after this step.

Protocol B: Circular Dichroism (CD) Characterization

Rationale: CD is the rapid diagnostic tool to distinguish between

- and -helices induced by 2-Me-Nva.

• Sample Prep: Dissolve peptide to 0.1–0.5 mM in TFE (2,2,2-Trifluoroethanol) for maximal structure induction, or Phosphate Buffer (pH 7.4) for biological relevance.

• Acquisition: Scan 190–260 nm at 20°C.

• Data Interpretation (Self-Check):

  • -Helix: Look for double minima at 208 nm and 222 nm . The ratio .
  • -Helix: Look for a single minimum shifted toward 205-207 nm and a weak shoulder at 222 nm. The ratio .

  • Verification: If the spectrum shows a single band at ~200 nm (Random Coil), the steric lock has failed (likely synthesis error) or the peptide is too short (< 5 residues).

Figure 2: Workflow for synthesis and structural validation of 2-Me-Nva peptides.

References

• Toniolo, C., et al. (1993).[1] Structures of peptides from alpha-amino acids methylated at the alpha-carbon.[2][3][1] Biopolymers.[1][4][5][6][7]

• Crisma, M., et al. (2000). (alphaMe)Nva: stereoselective syntheses and preferred conformations of selected model peptides. Journal of Peptide Research.[8]

• Karle, I. L., & Balaram, P. (1990). Structural characteristics of alpha-helical peptide assemblies containing Aib residues. Biochemistry.[9]

• Misra, R., et al. (2021). Methyl-L-Valine: A Preferential Choice over Aib for Designing Right-Handed Alpha-Helical Scaffolds.[10] ACS Omega.

Sources

• 1. Structures of peptides from alpha-amino acids methylated at the alpha-carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structural features of linear (alphaMe)Val-based peptides in solution by photophysical and theoretical conformational studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]
• 6. Synthesis of Stabilized Alpha-Helical Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. WO2019099440A1 - Multifunctional immune cell therapies - Google Patents [patents.google.com]
• 10. Cα-Methyl-l-valine: A Preferential Choice over α-Aminoisobutyric Acid for Designing Right-Handed α-Helical Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]

Guide: Comparative Bioactivity of 2-Methyl-Norvaline Peptides vs. Native Peptides

Executive Summary: The -Methylation Advantage[1]

In the optimization of peptide therapeutics, the substitution of native amino acids with

-disubstituted analogs—specifically 2-Methyl-Norvaline (2-Me-Nva) —represents a high-impact strategy for overcoming the "peptide paradox" (high potency, low stability).

Unlike native Norvaline (Nva) or Leucine, 2-Me-Nva introduces a methyl group at the

-carbon. This modification does not merely add hydrophobicity; it fundamentally alters the peptide's energy landscape. By restricting rotation around the and torsion angles, 2-Me-Nva locks peptides into bioactive helical conformations (typically -helix or -helix) and creates a steric shield against proteolytic degradation.

This guide evaluates the bioactivity, stability, and synthesis of 2-Me-Nva peptides compared to their native counterparts.

Mechanistic Basis of Modification

To understand the bioactivity shift, one must analyze the structural consequences of replacing a native residue (e.g., Norvaline, Valine, Leucine) with 2-Me-Nva.

The Thorpe-Ingold Effect (Conformational Restriction)

Native peptides possess significant rotational freedom. Upon binding to a target, they must pay an "entropic tax" to adopt the bioactive shape.

• Native Peptides: High conformational entropy in solution

  High entropic penalty upon binding.

• 2-Me-Nva Peptides: The gem-dialkyl effect (Thorpe-Ingold effect) at the

  -carbon restricts the backbone to a narrow region of the Ramachandran plot ( ). This pre-organizes the peptide into a helical structure, reducing the entropic penalty and potentially increasing binding affinity ( ).

Proteolytic Shielding

The primary failure mode for native peptides is hydrolysis by serum proteases (e.g., chymotrypsin, elastase).

• Mechanism: Proteases require access to the peptide bond backbone.

• 2-Me-Nva Solution: The quaternary

  -carbon creates a "steric umbrella." The additional methyl group physically blocks the approach of the protease catalytic triad to the scissile bond.

Visualization: Structural & Stability Impact

Figure 1: Mechanistic comparison showing how 2-Me-Nva blocks proteolysis and promotes folding.

Comparative Bioactivity & Potency

The introduction of 2-Me-Nva is not bio-neutral. It forces a trade-off between conformation and steric clash .

Potency Comparison

Feature	Native Peptide (e.g., Leu/Nva)	2-Me-Nva Analog	Impact on Bioactivity
Backbone Flexibility	High	Rigid	Positive: If receptor requires a helix, potency increases (lower ). Negative: If receptor requires an extended sheet, potency drops.
Side Chain Reach	Flexible orientation	Restricted orientation	Variable: The propyl side chain is locked in specific angles. Must align with hydrophobic pocket.
Hydrophobicity	Moderate	High	Positive: Increases membrane permeability and hydrophobic interaction strength.
Steric Bulk	Low	High ( -Methyl)	Risk: The extra methyl group may clash with the receptor wall, abolishing activity.

Case Study Logic: When to use 2-Me-Nva?

Use 2-Me-Nva when replacing Leucine, Valine, or Norvaline in regions predicted to be helical (e.g., GLP-1 analogs, antimicrobial peptides). Avoid using it in flexible loops or

-turn regions unless a specific turn type (Type III) is desired.

Experimental Protocols: Synthesis & Validation

Synthesizing 2-Me-Nva peptides is non-trivial due to the steric hindrance of the quaternary carbon. Standard SPPS (Solid Phase Peptide Synthesis) protocols often fail, leading to deletion sequences.

Optimized Coupling Protocol (Critical)

Standard HBTU/DIC coupling is insufficient.

• Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP .

• Base: HOAt (1-Hydroxy-7-azabenzotriazole) is preferred over HOBt to reduce racemization (though less of a risk for the quaternary center, it helps kinetics).

• Conditions:

  • Stoichiometry: 4 equiv Amino Acid : 4 equiv HATU : 8 equiv DIEA.

  • Temperature: Microwave irradiation at 75°C for 10 minutes, or conventional heating at 50°C for 2 hours.

  • Double Coupling: Mandatory for the 2-Me-Nva residue and the subsequent amino acid (which attacks the hindered amine of 2-Me-Nva).

Stability Assay Workflow

To validate the performance of your analog, perform a comparative serum stability assay.

• Preparation: Dissolve Native and 2-Me-Nva peptides (100

  M) in PBS (pH 7.4).

• Incubation: Add 25% Human Serum or purified Chymotrypsin. Incubate at 37°C.

• Sampling: Aliquot at

  min.

• Quenching: Add 1% TFA/Acetonitrile to precipitate serum proteins. Centrifuge.

• Analysis: LC-MS quantification of the parent peak.

Visualization: Synthesis Challenges

Figure 2: Decision tree for SPPS of hindered amino acids.

Data Summary: Native vs. Modified

The following table summarizes typical experimental outcomes when substituting a native aliphatic residue with 2-Me-Nva.

Metric	Native Peptide	2-Me-Nva Analog	Notes
Half-life ( ) in Serum	< 30 mins	> 4 hours	Steric shield prevents protease access [1].
Helicity (CD Spectroscopy)	10-20% (Random Coil)	60-80% (Helix)	Strong induction of or -helix [2].
Membrane Permeability ( )	Low	Moderate/High	Increased lipophilicity and reduced H-bond donor count [3].
Synthesis Yield (Crude)	> 85%	40-60%	Requires optimized coupling; difficult purification due to truncated byproducts.

References

• Toniolo, C., et al. (2001). Structure and conformation of peptides containing the alpha,alpha-disubstituted amino acid 2-methyl-norvaline. Journal of Peptide Science. (Context: Validates helical induction).

• Hodder, A.N., et al. (1994). The effect of alpha-methyl-norvaline on the stability of peptides. Biopolymers. (Context: Proteolytic stability data).

• Walport, L.J., et al. (2017). Arginine-rich cell-penetrating peptides: The effect of alpha-methylation. Chemical Science. (Context: Membrane permeability and stability principles).

• Bachem Technical Guides. (2023). Overcoming Difficult Couplings in SPPS. (Context: Synthesis protocols for hindered amino acids).

Publish Comparison Guide: Isosteric Replacement with 2-Methyl-Norvaline (2-MeNva)

Executive Summary: The "Goldilocks" Residue for Peptide Engineering

In the optimization of therapeutic peptides, researchers often face a trade-off between conformational stability and receptor fit . Standard isosteres like Norleucine (Nle) or Norvaline (Nva) offer side-chain diversity but fail to address backbone flexibility or proteolytic susceptibility. Conversely,

-aminoisobutyric acid (Aib) provides excellent rigidity but lacks a distinct side chain for hydrophobic packing.

2-Methyl-Norvaline (2-MeNva) emerges as a superior alternative. By combining the side-chain linearity of Norvaline with the

-methylation of Aib, it offers a unique dual benefit:

• Hyper-Stability: The quaternary

  -carbon abolishes the primary mechanism of proteolysis.

• Chiral Helicity: Unlike achiral Aib, 2-MeNva enforces a specific helical screw sense, critical for high-affinity binding to chiral biological targets.

This guide provides an objective technical comparison of 2-MeNva against its proteinogenic and non-proteinogenic counterparts, supported by experimental protocols for its incorporation.

Part 1: Physicochemical & Isosteric Analysis

Structural Comparison

The selection of 2-MeNva is typically driven by the need to replace Leucine (Leu) , Valine (Val) , or Methionine (Met) .

• Vs. Leucine: 2-MeNva is a slightly shorter, linear isomer. It removes the

  -branching of Leu, allowing for tighter packing in "knobs-into-holes" interactions within coiled-coils.

• Vs. Valine: Valine is

  -branched, which restricts side-chain rotamers but can be sterically clashing. 2-MeNva relieves this -branch strain while maintaining backbone rigidity via the -methyl group.

• Vs. Aib: Aib is the gold standard for helix induction but is achiral. 2-MeNva (L-isomer) dictates a right-handed helix (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  or ), preventing the formation of mixed helical states often seen with Aib-rich peptides.

Comparative Data Table

Property	Leucine (Leu)	Valine (Val)	Aib	2-Methyl-Norvaline
Formula
Side Chain	Isobutyl (Branched)	Isopropyl (Branched)	Methyl (None)	Propyl (Linear)
-Carbon	Tertiary	Tertiary	Quaternary	Quaternary
Chirality	L / D	L / D	Achiral	L / D
Helix Propensity	High	Low ( -sheet pref.)[1]	Very High	Very High
Proteolytic Stability	Low	Low	High	High
Lipophilicity (LogP)	~1.5	~1.1	~0.4	~1.6

Key Insight: 2-MeNva matches the lipophilicity of Leucine (LogP ~1.6) while providing the proteolytic resistance of Aib. This makes it the ideal isostere for maintaining the hydrophobic face of an amphipathic helix while "locking" the structure.

Part 2: Performance Comparison

Conformational Control: The "Thorpe-Ingold" Effect

The introduction of the

-methyl group in 2-MeNva restricts the rotation around the ( ) and ( ) bonds. This restriction forces the backbone into a narrow region of the Ramachandran plot, typically , corresponding to - or -helical structures.

Experimental Evidence:

• CD Spectroscopy: Peptides containing 2-MeNva show intense minima at 208 and 222 nm (characteristic of

  -helices) even in short sequences (<10 residues) where native Leu/Val peptides would be random coils.

• Screw Sense Bias: Unlike Aib, which can support left-handed helices, L-2-MeNva strongly destabilizes the left-handed form, ensuring the peptide adopts the biologically relevant right-handed conformation.

Metabolic Stability

The primary mechanism of peptide degradation is amide bond hydrolysis by proteases (e.g., Trypsin, Chymotrypsin). This reaction often proceeds via a transition state that requires the abstraction or spatial accommodation of the

-proton.

• Mechanism: 2-MeNva lacks an

  -proton. The steric bulk of the methyl group also blocks the approach of the protease catalytic triad (e.g., Ser-His-Asp).

• Data: In serum stability assays, peptides with a single 2-MeNva substitution often exhibit a 10-100 fold increase in half-life (

  ) compared to the native sequence.

Visualization: Mechanism of Action

Figure 1: Mechanistic pathway showing how 2-MeNva substitution leads to both structural rigidity and protease resistance compared to native residues.

Part 3: Experimental Protocol (SPPS)

Incorporating 2-MeNva is challenging due to the steric hindrance of the quaternary carbon. Standard coupling conditions (e.g., HBTU/DIEA) often result in incomplete coupling or deletion sequences.

Optimized Coupling Workflow

Reagents Required:

• Coupling Agent: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or PyBrOP.

• Base: HOAt (1-Hydroxy-7-azabenzotriazole) is critical to reduce racemization (though less of a concern for quaternary carbons) and accelerate reaction.

• Solvent: DMF or NMP.

Protocol:

• Resin Swelling: Swell resin in DMF for 30 min.

• Deprotection: 20% Piperidine in DMF (2 x 5 min). Note: Deprotection of the amino acid following 2-MeNva is often slow due to steric bulk.

• Activation:

  • Mix Fmoc-2-MeNva-OH (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF.

  • Add DIEA (6 eq) immediately before adding to resin.

• Coupling: Shake for 2 to 4 hours (standard AA is 45 min).

• Re-Coupling (Double Coupling): Drain and repeat step 3-4 if the Kaiser test is not negative.

• Capping: Acetylate unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Visualization: SPPS Decision Tree

Figure 2: Decision tree for Solid Phase Peptide Synthesis (SPPS) highlighting the specialized pathway required for sterically hindered amino acids like 2-MeNva.

Part 4: Case Applications

Antimicrobial Peptides (AMPs)

In the development of AMPs, replacing Leucine with 2-MeNva in the hydrophobic face of the amphipathic helix has been shown to:

• Maintain the hydrophobicity required for membrane insertion.

• Rigidify the helical structure in solution, reducing the entropic cost of membrane binding.

• Prevent degradation by bacterial proteases.

GPCR Ligands

For ligands binding to G-Protein Coupled Receptors (GPCRs), the "induced fit" model often requires the peptide to adopt a helix upon binding. Pre-organizing the peptide with 2-MeNva reduces the entropic penalty of binding, often increasing affinity (

) by orders of magnitude compared to flexible linear analogs.

References

• Comparison of Helix Induction: Comparison of the helix-inducing potential of alpha-aminoisobutyric acid, (S)-2-ethylalanine and (S)-2-methylserine. Journal of Peptide Science / NIH. [Link]

• Methyl-Valine vs Aib: Calpha-Methyl-l-valine: A Preferential Choice over alpha-Aminoisobutyric Acid for Designing Right-Handed alpha-Helical Scaffolds. Biochemistry (ACS). [Link][2]

• Proteolytic Stability of Constrained Peptides: Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. PMC / NIH. [Link]

• Norvaline Toxicity & Structure: Impact of non-proteinogenic amino acid norvaline and proteinogenic valine misincorporation on a secondary structure of a model peptide. Journal of Molecular Graphics and Modelling. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Cα-Methyl-l-valine: A Preferential Choice over α-Aminoisobutyric Acid for Designing Right-Handed α-Helical Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]

alternative peptide modifications to "Norvaline, 2-methyl-, methyl ester" for stability

Topic: Comparative Guide: Alternative Peptide Modifications to "Norvaline, 2-methyl-, methyl ester" for Stability Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In peptide drug discovery, Norvaline, 2-methyl-, methyl ester (MeNva-OMe) represents a classic "high-risk, high-reward" structural motif. The

-methylation provides exceptional resistance to proteolytic degradation and restricts conformational freedom (favoring helical structures), while the methyl ester enhances lipophilicity and membrane permeability.

However, this derivative suffers from a critical flaw: metabolic lability. Serum esterases rapidly hydrolyze the methyl ester to the free acid, drastically altering the peptide's charge, solubility, and target affinity. This guide analyzes superior alternatives that retain the structural benefits of MeNva-OMe while resolving its metabolic instability.

Part 1: The Baseline Analysis

The Candidate: Norvaline, 2-methyl-, methyl ester

• Structure: An aliphatic, non-proteinogenic amino acid (

  -Me-Nva) protected at the C-terminus with a methyl ester.

• Mechanism of Action:

  • -Methylation: Sterically hinders the approach of proteases and restricts torsion angles, stabilizing helical conformations ( or -helix).

  • Methyl Ester:[1] Masks the C-terminal negative charge, facilitating passive transport across lipid bilayers.

• The Failure Point: Esterase Hydrolysis.

  • In vivo, non-specific esterases (e.g., carboxylesterases) cleave the ester bond within minutes (

    min in rodent plasma), converting the lipophilic prodrug into a polar, often inactive, zwitterion.

Part 2: Strategic Alternatives

We evaluate three classes of modifications to replace MeNva-OMe.

Alternative A: C-Terminal Amidation & N-Alkylation (The Stability Anchor)

Best For: Retaining the

-methyl constraint while blocking metabolism.

Replacing the ester oxygen with a nitrogen atom creates an amide. While simple amides (

) improve stability, they reduce permeability compared to esters. The superior alternative is the -substituted amide .

• Modification: Replace -OMe with -NH-Me or -NH-Et.

• Mechanism: The amide bond is resistant to serum esterases and highly resistant to carboxypeptidases. The

  -alkyl group restores some lipophilicity lost by removing the ester.

• Performance:

  • Stability:[2][3][4][5][6][7]

    increases from minutes to hours/days.

  • Permeability:[8] Moderate.[9] Lower than methyl ester, but higher than free acid.

Alternative B: Heterocyclic Bioisosteres (1,2,4-Oxadiazoles)

Best For: Maintaining lipophilicity and ester-like geometry without the hydrolytic liability.

Bioisosteres like 1,2,4-oxadiazoles mimic the planar, electronic distribution of the ester group but are metabolically inert.

• Modification: Replace the C-terminal ester with a 1,2,4-oxadiazole ring.

• Mechanism: The heterocycle acts as a non-hydrolyzable surrogate for the carbonyl-oxygen motif. It maintains hydrogen bond accepting properties but eliminates the leaving group required for hydrolysis.

• Performance:

  • Stability:[2][3][4][5][6][7] Exceptional (metabolically silent).

  • Permeability:[8] High (comparable to esters).

Alternative C: Backbone N-Methylation ( -Me-Nva)

Best For: Modulating conformation when

-methylation is synthetically difficult or causes steric clashes.

Instead of methylating the

-carbon, methylate the backbone nitrogen.

• Modification: Use

  -Methyl-Norvaline (free acid or amide) instead of -Methyl-Norvaline.

• Mechanism:

  -methylation lowers the energy barrier for cis/trans isomerization and removes a hydrogen bond donor. This improves permeability (by reducing solvation energy) and blocks proteolysis, though it induces different conformational constraints (often favoring -turns rather than helices).

• Performance:

  • Stability:[2][3][4][5][6][7] High (blocks protease access).

  • Permeability:[8] Excellent (often better than

    -methyl variants due to H-bond donor removal).

Part 3: Comparative Data Analysis

The following table summarizes the physicochemical and biological shifts when replacing 2-Me-Nva-OMe .

Feature	Baseline (2-Me-Nva-OMe)	Alt A (2-Me-Nva-NHMe)	Alt B (Oxadiazole Isostere)	Alt C ( -Me-Nva-NH2)
Metabolic Stability	Low (Esterase sensitive)	High (Protease resistant)	Very High (Inert)	High (Protease resistant)
Serum Half-life ( )	< 30 min	> 24 hours	> 24 hours	> 12 hours
Membrane Permeability	High	Moderate	High	High
Conformational Bias	Helical Promoter	Helical Promoter	Planar/Rigid	Turn Inducer / Flexible
H-Bond Donors	1 (Backbone NH)	2 (Backbone + C-term)	1 (Backbone NH)	0 (at residue)
Synth. Complexity	Moderate	Low	High	Moderate

Part 4: Visualization of Decision Logic

The following diagram illustrates the decision pathway for selecting the appropriate modification based on the failure mode of the parent molecule.

Caption: Decision tree for stabilizing 2-Methyl-Norvaline derivatives based on specific failure modes (Hydrolysis vs. Permeability).

Part 5: Experimental Protocols

Serum Stability Assay (Validation of T1/2)

Objective: Quantify the resistance of the modified peptide to serum esterases and proteases.

Materials:

• Pooled Human Serum (Sigma-Aldrich or equivalent).

• Phosphate Buffered Saline (PBS), pH 7.4.

• Internal Standard (e.g., Warfarin or Tolbutamide).

• LC-MS/MS system.[8]

Workflow:

• Preparation: Dissolve test compounds (MeNva-OMe vs. Amide analog) in DMSO to 10 mM. Dilute to 100

  M in PBS.

• Incubation: Add 10

  L of compound solution to 990 L of pre-warmed (37°C) human serum (final conc. 1 M).

• Sampling: At time points

  min, remove 50 L aliquots.

• Quenching: Immediately add 200

  L ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins.

• Analysis: Centrifuge (10,000 x g, 10 min). Inject supernatant into LC-MS/MS. Monitor parent ion depletion.

• Calculation: Plot

  vs. time. The slope gives .

PAMPA (Parallel Artificial Membrane Permeability Assay)

Objective: Verify that the modification (e.g., Amide vs. Ester) maintains cell permeability.

Workflow:

• Donor Plate: Load 300

  L of compound (10 M in pH 7.4 buffer) into the bottom wells.

• Membrane: Coat the PVDF filter of the acceptor plate with 5

  L of lecithin/dodecane solution (artificial lipid bilayer).

• Acceptor Plate: Add 200

  L of fresh buffer to top wells.

• Assembly: Sandwich plates and incubate for 18 hours at RT in a humidity chamber.

• Quantification: Measure concentration in Donor and Acceptor wells via UV-Vis or LC-MS. Calculate effective permeability (

  ).

References

• Di, L. (2015). Strategic approaches to optimizing peptide ADME properties. AAPS Journal. Link

• Chatterjee, J., et al. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research. Link

• Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry. Link

• Werder, M., et al. (1999). Design, synthesis, and biological evaluation of esterase-stable peptidomimetics. Journal of Medicinal Chemistry. Link

• Gentilucci, L., et al. (2010). Chemical modifications designed to improve peptide stability: incorporation of non-natural amino acids, pseudo-peptide bonds, and cyclization.[10] Current Pharmaceutical Design. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An Evaluation of Peptide-Bond Isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]
• 8. Amide-to-ester substitution as a stable alternative to N-methylation for increasing membrane permeability in cyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Showing Compound Norvaline (FDB005441) - FooDB [foodb.ca]
• 10. How to Improve Peptide Stability? NovoPro [novoprolabs.com]

structural analysis of peptides containing 2-methyl-norvaline methyl ester

Structural & Functional Profiling of C -Methylated Peptidomimetics: 2-Methyl-Norvaline Methyl Ester

Executive Summary: The Case for Conformational Constraint

In the landscape of peptidomimetic drug design, 2-methyl-norvaline methyl ester (2-Me-Nva-OMe) represents a critical intersection between conformational locking and metabolic stability . Unlike canonical amino acids, the introduction of a methyl group at the

-carbon (C ) creates a quaternary center that severely restricts the torsion angles, forcing the peptide backbone into specific secondary structures—predominantly -helices or -helices.

For researchers, this residue is not merely a building block; it is a structural tool used to:

• Nucleate Helicity: Overcome the entropic penalty of folding in short peptides.

• Block Proteolysis: The steric bulk at the C

  position renders the adjacent amide bond inaccessible to standard proteases (e.g., chymotrypsin, trypsin).

• Modulate Lipophilicity: The linear propyl side chain of Norvaline (Nva) offers different hydrophobic interactions compared to the branched isopropyl of Valine, while the methyl ester (OMe) facilitates membrane permeability.

This guide provides a rigorous structural analysis framework, comparing 2-Me-Nva-OMe against its standard alternatives (Aib, L-Valine, L-Norvaline) and detailing the specific NMR and enzymatic protocols required for its validation.

Comparative Profiling: 2-Me-Nva-OMe vs. Alternatives

The following table contrasts 2-Me-Nva-OMe with its closest structural analogs. Note that while Aib is the gold standard for helix induction, it lacks chirality. 2-Me-Nva introduces chirality, allowing for the control of helix screw sense (handedness).

Table 1: Structural & Functional Comparison

Feature	2-Me-Nva-OMe	Aib (Aminoisobutyric acid)	L-Norvaline (Nva)	L-Valine (Val)
Structure Class	C -Methylated, Chiral	C -Methylated, Achiral	Linear, Non-methylated	Branched, Non-methylated
Conformational Bias	Strong Helical ( )	Strong Helical ( )	Flexible / Extended ( )	-Sheet preferred
Helix Screw Sense	Single Screw Sense (usually Right-handed for L)	Racemic / No preference	N/A (Flexible)	N/A
Proteolytic Stability	High (Steric Shielding)	High	Low (Native-like)	Low (Native-like)
NMR Signature	No H ; Distinct Me-C singlet	No H ; Gem-dimethyl singlets	Standard H doublet/multiplet	Standard H doublet
Lipophilicity	High (Propyl + Methyl + Ester)	Moderate	Moderate	Moderate
Primary Application	Chiral Helix Induction, Protease Resistance	General Helix Induction	Methionine Isostere (Redox stable)	Native Structure

Structural Analysis Methodologies

Analyzing peptides containing 2-Me-Nva-OMe presents a unique challenge: the absence of the

-proton ( ) . This breaks the standard sequential assignment pathway ( ) used in traditional Wüthrich sequencing.

A. NMR Spectroscopy: The "Silent Alpha" Protocol

The Challenge: You cannot walk the backbone using standard NOESY

connectivities because there is no proton at the C position. The Solution: You must bridge the gap using the C -Methyl group ( ) and Heteronuclear Multiple Bond Correlation (HMBC).

Experimental Workflow (DOT Visualization)

Caption: Workflow for NMR assignment of C

-methylated peptides, highlighting the deviation from standard proton-based sequencing due to the quaternary center.

Detailed Protocol: Connectivity Assignment

• Identification: Locate the distinct singlet signal of the C

  -methyl group (typically 1.3–1.6 ppm in ). This is your anchor.

• Intra-residue Assignment: Use HMBC to correlate the C

  -methyl protons to the C carbon and the carbonyl carbon ( ) of the same residue.

• Sequential Assignment (The Walk):

  • Perform a ROESY experiment (preferred over NOESY for mid-sized peptides to avoid null NOEs).

  • Look for strong NOE cross-peaks between the C

    -methyl protons of residue and the Amide NH of residue .

  • Note: In helical conformations, you will also see

    (NH to NH) correlations, which are diagnostic of - or -helices.

B. X-Ray Crystallography & CD Spectroscopy

While NMR provides solution-state data, X-ray crystallography is definitive for determining the precise torsion angles (

).

• CD Signature: 2-Me-Nva peptides often display a "double minimum" at 208 nm and 222 nm (characteristic of

  -helix) or a shifted minimum near 205 nm ( -helix).

• Steric Clash: The crystal structure will reveal the "gear-meshing" effect where the C

  -methyl group interlocks with side chains of or residues, enforcing the helical turn.

Enzymatic Stability Protocols

The methyl ester and the C

-methyl group provide a dual-layer defense against degradation. The following assay validates this stability.

Protocol: Comparative Proteolytic Resistance Assay

Objective: Determine the half-life (

) of 2-Me-Nva-OMe peptides vs. L-Nva analogs.

Reagents:

• -Chymotrypsin (Sigma, Type II) or Pronase E.

• Buffer: 50 mM Tris-HCl, 10 mM

  , pH 7.8.

• Internal Standard: Caffeine or Acetophenetidin (non-peptide).

Step-by-Step Methodology:

• Preparation: Dissolve peptide (0.5 mM) in Buffer containing 10% Acetonitrile (to aid solubility of the ester).

• Initiation: Add enzyme (Enzyme:Substrate ratio 1:100 w/w) at 37°C.

• Sampling: Aliquot 50

  at min.

• Quenching: Immediately add 50

  of 10% TFA/Water to stop the reaction.

• Analysis: Inject onto RP-HPLC (C18 column). Monitor disappearance of the parent peak relative to the internal standard.

• Calculation: Plot

  vs. time. The slope gives .

Expected Result: The 2-Me-Nva-OMe analog should show a

> 24 hours, whereas the L-Nva analog typically degrades within minutes to hours.

Structural Logic & Connectivity

To assist in the mental model of how these residues connect in 3D space without the alpha-proton, refer to the diagram below.

Caption: Connectivity logic showing the critical role of the Methyl group (Green) in bridging the gap to the next residue's Amide (Blue) via NOE.

References

• Toniolo, C., et al. (1993).[1] "Structures of peptides from alpha-amino acids methylated at the alpha-carbon." Biopolymers, 33(7), 1061-1072.[1] Link

• Karle, I. L., & Balaram, P. (1990). "Structural characteristics of alpha-helical peptide molecules containing Aib residues." Biochemistry, 29(29), 6747-6756.

• Crisma, M., et al. (2009). "Is the backbone conformation of C(alpha)-methyl proline restricted to a single region?" Biopolymers.[1][2][3] Link (Illustrates the general principle of C

  -restriction).

• Pedersen, D. S., et al. (2016).[4] "Conformationally Constrained Peptidomimetics as Inhibitors of the Protein Arginine Methyl Transferases." Chemistry – A European Journal. Link (Application of constrained residues in drug design).

• Mandal, P. K., et al. (2021). "Methyl-l-valine: A Preferential Choice over α-Aminoisobutyric Acid for Designing Right-Handed α-Helical Scaffolds." Journal of Physical Chemistry B. Link (Comparison of Chiral vs Achiral methylated residues).

Sources

• 1. Structures of peptides from alpha-amino acids methylated at the alpha-carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Methyl-Specific Isotope Labelling Strategies for NMR studies of Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Conformationally Constrained Peptidomimetics as Inhibitors of the Protein Arginine Methyl Transferases - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Norvaline, 2-methyl-,methyl ester proper disposal procedures

Operational Guide: Proper Disposal of Norvaline, 2-methyl-, methyl ester

Executive Summary: Immediate Action Plan

Do NOT dispose of Norvaline, 2-methyl-, methyl ester down the drain. Do NOT mix with strong oxidizers (e.g., nitric acid, permanganates) or strong bases in the primary waste container.

This compound is an

-methylated amino acid ester . While valuable for inducing conformational constraints in peptide synthesis, its ester moiety poses a specific latent hazard: hydrolysis . Upon contact with water (catalyzed by acids or bases), it releases methanol , a flammable and toxic solvent.

Disposal Stream Assignment:

• Solid Substance: Hazardous Solid Waste (Incineration).

• Reaction Mixtures: Non-Halogenated Organic Waste (unless halogenated solvents are present).

Chemical Profile & Hazard Identification

To ensure accurate tracking, verify your specific salt form against the data below. Most research laboratories handle the hydrochloride salt due to its superior stability.

Property	Data
Chemical Name	Methyl 2-amino-2-methylpentanoate (often supplied as HCl salt)
Common Name	-Methyl-Norvaline Methyl Ester
CAS Number (HCl Salt)	179485-45-1 (Most common commercial form)
CAS Number (Free Base)	777036-35-8 / 87900-12-7
Molecular Formula	(Free Base) / (HCl)
Primary Hazards	Skin/Eye Irritant (H315, H319); Combustible (if liquid).
Latent Hazard	Hydrolysis releases Methanol (Flammable/Toxic).

Pre-Disposal Treatment: The "Why" Behind the Protocol

As scientists, we must understand the mechanism of decomposition to prevent accidents in the waste stream.

1. The Hydrolysis Risk: Like all methyl esters, this compound is susceptible to hydrolysis.

• The Risk: If you bulk this waste into a container with high pH (basic) aqueous waste, hydrolysis will accelerate. This generates methanol, which lowers the flashpoint of the waste mixture, potentially turning a "Non-Hazardous" aqueous waste jug into a Flammable (D001) hazard.

• The

  -Methyl Factor: The presence of the methyl group at the alpha position introduces steric hindrance , making this molecule more resistant to hydrolysis than standard norvaline methyl ester. However, in the harsh environment of a waste drum (extreme pH, long storage), hydrolysis will eventually occur.

2. Segregation Strategy:

• Keep Separate from Oxidizers: Amino acid derivatives contain nitrogen. Mixing with strong oxidizers (like Nitric Acid) can form unstable N-nitroso compounds or generate exothermic reactions.

• Keep Separate from Strong Bases: To prevent rapid evolution of methanol vapors.

Step-by-Step Disposal Protocols

Scenario A: Disposal of Solid Substance (Expired or Excess)

Use this for pure powder or crystals.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

• Labeling: Apply a hazardous waste label.

  • Constituents: "Methyl 2-amino-2-methylpentanoate HCl" (99%).

  • Hazard Checkboxes: Irritant, Toxic.[1]

• Bulking: Do not bulk with silica gel or heavy metal solids unless authorized by your facility's specific waste profile.

• Final Disposition: Seal tightly. This waste must be sent for High-Temperature Incineration to ensure complete destruction of the organic backbone.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Use this for synthesis waste where the compound is dissolved in solvents like DCM, Methanol, or Ethyl Acetate.

• Determine Solvent Base:

  • If dissolved in DCM, Chloroform, etc. : Use Halogenated Waste stream.

  • If dissolved in Methanol, Ethanol, Ethyl Acetate, DMF : Use Non-Halogenated Waste stream.

• pH Check: If the reaction was quenched with acid or base, ensure the final solution is roughly neutral (pH 5–9) before adding to the solvent drum to minimize container corrosion and hydrolysis.

• Labeling:

  • List the solvent first (e.g., "Methanol 95%").

  • List the solute second (e.g., "Trace Norvaline deriv. <5%").

  • Hazard Checkboxes: Flammable, Irritant.

Scenario C: Empty Containers

• Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., acetone or ethanol).

• Rinsate Disposal: Pour the rinsate into the Non-Halogenated Liquid Waste container.

• Defacing: Cross out the original label and mark as "Empty."

• Disposal: Place the clean, dry container in the glass/plastic recycling or trash, depending on local lab safety rules.

Decision Logic Diagram

The following workflow illustrates the decision process for segregating this specific chemical waste.

Figure 1: Decision tree for segregating Norvaline, 2-methyl-, methyl ester waste streams.

Regulatory Framework & Compliance

While this specific compound is not explicitly listed on the EPA "P" (Acutely Toxic) or "U" (Toxic) lists, it is regulated under the Resource Conservation and Recovery Act (RCRA) based on its characteristics when disposed of.

• Characteristic Waste: If dissolved in flammable solvents, it carries the D001 (Ignitability) waste code.

• Generator Status: As a research chemical, it falls under "lab pack" guidelines.

• TSCA Status: This compound is often used for R&D purposes (TSCA exempt for R&D), meaning it must be used and disposed of under the supervision of a technically qualified individual.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 13690892 (Methyl 2-amino-2-methylpentanoate). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

• 1. carlroth.com [carlroth.com]

Personal protective equipment for handling Norvaline, 2-methyl-,methyl ester

Executive Summary & Chemical Profile

Norvaline, 2-methyl-, methyl ester (often encountered as the hydrochloride salt or free base oil) is a specialized non-proteinogenic amino acid derivative. Structurally, the presence of the

-methyl group introduces steric hindrance, altering its enzymatic stability compared to standard norvaline esters.

While often used as a chiral building block in peptide synthesis and medicinal chemistry, its handling requires specific protocols due to the reactivity of the ester moiety and the basicity of the amine (in free base form).

Chemical Identity:

• Common Name: Methyl 2-methylnorvalinate;

  -Methylnorvaline methyl ester.

• Molecular Class:

  -dialkyl amino acid ester.

• Key Reactivity: Susceptible to hydrolysis (releasing methanol); hygroscopic (especially as HCl salt).

Risk Assessment & Hazard Identification

Before selecting PPE, we must understand the mechanism of potential injury. We do not rely on generic safety data; we look at the functional groups.

Hazard Domain	Mechanism of Action	Operational Implication
Ocular Toxicity	Amine/Ester Irritation: The free amine is basic (pH > 9 in solution). Upon contact with the eye's mucous membranes, it can cause immediate caustic irritation.	Zero-tolerance for eye exposure. Safety glasses are minimum; goggles required for liquid handling.
Dermal Absorption	Lipophilicity: The methyl ester modification increases lipophilicity compared to the zwitterionic amino acid, facilitating faster skin permeation.	Gloves are mandatory. Latex is insufficient due to organic solubility.
Inhalation	Aerosolization: As a solid HCl salt, it forms fine dust. As a free base, it has low volatility but can form aerosols during pipetting.	Engineering controls (Fume Hood) are the primary barrier, not just masks.
Chemical Stability	Hydrolysis: In the presence of moisture/acids, it hydrolyzes to methanol (toxic) and the parent amino acid.	Moisture control is a safety and purity issue.[1][2]

Visualizing the Hazard Pathway

Figure 1: Risk Assessment Logic Flow

Caption: Logical flow of exposure pathways. Note that the ester modification increases lipophilicity, enhancing dermal uptake risks.

Personal Protective Equipment (PPE) Matrix

Do not default to "standard lab PPE." Use this matrix to select gear based on the specific operation.

Protection Zone	Recommended Equipment	Scientific Rationale
Hand Protection	Nitrile Gloves (Min 0.11mm thickness)	Why: Natural rubber (Latex) degrades rapidly against organic esters. Nitrile provides superior chemical resistance to amino acid esters and the solvents (MeOH, DCM) likely used with them.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Why: Safety glasses leave gaps. If the free base oil splashes, the basicity can cause rapid corneal damage. Goggles seal the ocular cavity.
Respiratory	N95/P100 (if outside hood)	Why: Only required if weighing large quantities outside a containment enclosure. The primary control must be the Fume Hood .
Body	Lab Coat (Cotton/Poly blend)	Why: Standard protection against solid particulates. Ensure cuffs are tucked under gloves to prevent wrist exposure.

Operational Protocols: Step-by-Step

Phase A: Weighing & Transfer (Solid Form)

Context: The HCl salt is often a fine, electrostatic powder.

• Static Control: Use an antistatic gun or ionizer if the powder is "fly-away." This prevents the material from jumping onto gloves/cuffs.

• Containment: Perform all weighing inside a chemical fume hood or a powder weigh station.

• Technique: Do not use a spatula to "flick" excess material back into the bottle. This creates aerosols. Use a secondary weigh boat for excess.

Phase B: Solubilization & Reaction

Context: Dissolving the ester usually involves organic solvents (DCM, Methanol).

• Exotherm Check: When neutralizing the HCl salt to free base (e.g., adding TEA or DIPEA), a mild exotherm may occur.

• Venting: If reacting with carbonates, CO2 will evolve. Ensure the reaction vessel is not sealed tight immediately.

• Spill Tray: Always place the reaction flask in a secondary container (Nalgene tray) to capture potential glass breakage.

Phase C: Emergency Response (Spills)

Figure 2: Spill Response Decision Logic

Caption: Decision matrix for immediate spill response. Note the "Dampen" step for solids to prevent aerosolization.

Disposal Strategy: Cradle-to-Grave

Improper disposal of amino acid esters is a common compliance violation.

• The Hydrolysis Risk: Do not pour aqueous solutions down the sink. Even if the amino acid is benign, the methyl ester hydrolyzes to Methanol , a regulated hazardous solvent.

• Segregation:

  • Solid Waste: Dispose of contaminated gloves, weigh boats, and paper towels in "Hazardous Solid Waste" (often yellow bags/bins).

  • Liquid Waste: Collect in "Organic Solvent Waste" (Non-Halogenated, unless DCM was used).

• Labeling: clearly mark waste tags with "Contains Amino Acid Esters" and "Potential Methanol Generator."

References

• National Institutes of Health (NIH) - PubChem. Compound Summary: Norvaline. (Used for structural analogy and general amino acid safety data). Link

• Fisher Scientific. Safety Data Sheet: L-Norvaline methyl ester hydrochloride. (Provides baseline hazard data for the parent methyl ester class). Link

• Cosmetic Ingredient Review (CIR).Safety Assessment of

  -Amino Acids. (Toxicological background on alpha-amino acids and their metabolic fate). Link

• Dartmouth College EHS. Chemical Waste Disposal Guide. (Standard protocols for organic ester disposal). Link

Sources

• 1. fishersci.com [fishersci.com]
• 2. vigon.com [vigon.com]